2-Hydroxyeupatolide

Core Science & Biosynthesis

A Technical Guide to 2-Hydroxyeupatolide: Natural Sources, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Hydroxyeupatolide, a sesquiterpene lactone with significant anti-inflammatory properties. The document details its natural sources, a comprehensive protocol for its isolation and purification, and an exploration of its mechanism of action through the NF-κB signaling pathway.

Natural Sources of 2-Hydroxyeupatolide

2-Hydroxyeupatolide is a naturally occurring compound found predominantly in plants belonging to the Asteraceae family, one of the largest families of flowering plants. Within this family, the genus Eupatorium is the primary source of this bioactive molecule. Specific species that have been identified as natural sources of 2-Hydroxyeupatolide include:

• Eupatorium chinense

• Eupatorium mikanioides

While these species are confirmed sources, it is highly probable that other members of the extensive Eupatorium genus also contain 2-Hydroxyeupatolide.

Isolation and Purification of 2-Hydroxyeupatolide

The following is a representative experimental protocol for the isolation and purification of 2-Hydroxyeupatolide from Eupatorium species. This protocol is based on established methods for the separation of sesquiterpenoid lactones from this genus.

Experimental Protocol:

1. Plant Material Collection and Preparation:

• Collect the aerial parts (leaves and stems) of the source Eupatorium species.
• Thoroughly wash the plant material with distilled water to remove any contaminants.
• Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, until it is brittle.
• Grind the dried plant material into a fine powder using a mechanical grinder.

2. Extraction:

• Macerate the powdered plant material in methanol (B129727) (MeOH) at a 1:10 (w/v) ratio for 48-72 hours at room temperature.
• Filter the extract through Whatman No. 1 filter paper.
• Repeat the extraction process with fresh methanol three times to ensure exhaustive extraction.
• Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude methanol extract.

3. Solvent Partitioning (Fractionation):

• Suspend the crude methanol extract in distilled water.
• Perform sequential liquid-liquid partitioning with solvents of increasing polarity:
• First, partition with n-hexane to remove nonpolar compounds like fats and waxes.
• Next, partition the aqueous layer with chloroform (B151607) (CHCl₃) or ethyl acetate (B1210297) (EtOAc) to extract compounds of medium polarity, including sesquiterpene lactones.
• Collect the chloroform or ethyl acetate fraction, which is expected to be enriched with 2-Hydroxyeupatolide.
• Dry the resulting fraction over anhydrous sodium sulfate (B86663) and concentrate it in vacuo.

4. Chromatographic Purification:

• Step 4a: Silica (B1680970) Gel Column Chromatography:
• Subject the concentrated chloroform/ethyl acetate fraction to silica gel column chromatography.
• Elute the column with a gradient solvent system, typically starting with n-hexane and gradually increasing the polarity with ethyl acetate (e.g., n-hexane:EtOAc from 100:0 to 0:100).
• Collect fractions and monitor them by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., n-hexane:EtOAc, 7:3) and visualizing with vanillin-sulfuric acid reagent and heating.
• Pool the fractions containing the compound of interest based on the TLC profiles.
• Step 4b: Preparative High-Performance Liquid Chromatography (Prep-HPLC):
• Further purify the enriched fractions from column chromatography using a reversed-phase C18 column on a prep-HPLC system.
• Use a mobile phase of methanol and water or acetonitrile (B52724) and water in a gradient or isocratic elution mode.
• Monitor the elution profile with a UV detector at an appropriate wavelength (e.g., 210 nm).
• Collect the peak corresponding to 2-Hydroxyeupatolide.
• Alternative to Step 4b: High-Speed Counter-Current Chromatography (HSCCC):
• HSCCC can be employed for the separation of the crude extract or fractions. A suitable two-phase solvent system (e.g., n-hexane-ethyl acetate-methanol-water) is required. This technique minimizes adsorptive losses of the sample.

5. Structure Elucidation and Purity Assessment:

• Confirm the structure of the isolated 2-Hydroxyeupatolide using spectroscopic methods such as Nuclear Magnetic Resonance (¹H-NMR, ¹³C-NMR) and Mass Spectrometry (MS).
• Assess the purity of the final compound using analytical High-Performance Liquid Chromatography (HPLC).

Quantitative Data

Compound Name	Starting Material (n-butanol fraction)	Isolated Yield	Purity (by HPLC)
3β-hydroxy-8β-[4'-hydroxy-tigloyloxy]-costunolide	540 mg	10.8 mg	91.8%
Eupalinolide A	540 mg	17.9 mg	97.9%
Eupalinolide B	540 mg	19.3 mg	97.1%

Signaling Pathway and Mechanism of Action

2-Hydroxyeupatolide exerts its anti-inflammatory effects primarily through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway .[1][2][3] This pathway is a central regulator of the inflammatory response.

In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as lipopolysaccharide (LPS), activate the IκB kinase (IKK) complex. IKK then phosphorylates IκBα, leading to its ubiquitination and subsequent degradation by the proteasome. This degradation frees NF-κB (typically the p65/p50 heterodimer) to translocate into the nucleus. In the nucleus, NF-κB binds to specific DNA sequences in the promoter regions of target genes, inducing the transcription of pro-inflammatory mediators, including:

• Cytokines: Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1β (IL-1β), and Interleukin-6 (IL-6).

• Enzymes: Inducible Nitric Oxide Synthase (iNOS), which produces nitric oxide (NO).

2-Hydroxyeupatolide has been shown to inhibit this pathway by preventing the nuclear translocation of the p65 subunit of NF-κB.[1][2] By blocking NF-κB activation, 2-Hydroxyeupatolide effectively suppresses the production of these pro-inflammatory molecules, thereby attenuating the inflammatory response.[1][2][3]

Caption: NF-κB Signaling Pathway and Inhibition by 2-Hydroxyeupatolide.

Experimental Workflows

Isolation and Purification Workflow

The general workflow for obtaining pure 2-Hydroxyeupatolide from its natural source is a multi-step process involving extraction, fractionation, and purification.

Caption: Workflow for Isolation and Purification of 2-Hydroxyeupatolide.

Bioactivity Investigation Workflow

To investigate the anti-inflammatory activity of 2-Hydroxyeupatolide, a combination of in vitro and in vivo experimental models is typically employed.

Caption: Experimental Workflow for Investigating Anti-inflammatory Activity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]

The Biosynthesis of 2-Hydroxyeupatolide in Plants: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyeupatolide, a sesquiterpene lactone found in various plant species, has garnered significant interest for its potential therapeutic properties. Understanding its biosynthesis is crucial for metabolic engineering efforts aimed at enhancing its production in plants or heterologous systems. This technical guide provides a comprehensive overview of the biosynthesis pathway of 2-Hydroxyeupatolide, detailing the enzymatic steps, relevant quantitative data, and experimental protocols for its study.

Core Biosynthetic Pathway of Eupatolide (B211558)

The biosynthesis of 2-Hydroxyeupatolide begins with the well-established pathway for sesquiterpene lactones, starting from the precursor farnesyl pyrophosphate (FPP) and culminating in the formation of eupatolide. A putative final hydroxylation step then yields 2-Hydroxyeupatolide.

The initial steps of the pathway, leading to the key intermediate Germacrene A acid (GAA), are conserved across many species in the Asteraceae family[1]. The pathway then diverges to produce a variety of sesquiterpene lactones.

The key enzymatic steps leading to eupatolide are:

• Germacrene A Synthase (GAS): This enzyme catalyzes the cyclization of the linear precursor, farnesyl pyrophosphate (FPP), to form the sesquiterpene backbone of germacrene A[1].

• Germacrene A Oxidase (GAO): A cytochrome P450 enzyme (CYP71AV2-8) that performs a three-step oxidation of germacrene A, via germacrene A alcohol and germacrene A aldehyde, to produce germacrene A acid (GAA)[1].

• Germacrene A Acid 8β-Hydroxylase (GAA-8β-OHase): This cytochrome P450 enzyme, identified as CYP71BL1 in sunflower (Helianthus annuus), specifically hydroxylates GAA at the C8 position in the β-orientation to yield 8β-hydroxygermacra-1(10),4,11(13)-trien-12-oate[2].

• Eupatolide Synthase (ES): Another cytochrome P450 enzyme, CYP71DD6, also from sunflower, catalyzes the 6,7-trans lactonization of 8β-hydroxy-GAA to form eupatolide[2].

Putative Final Step: 2-Hydroxylation of Eupatolide

The final step in the biosynthesis of 2-Hydroxyeupatolide is the hydroxylation of the eupatolide core at the C-2 position. While the specific enzyme responsible for this reaction has not been definitively characterized in the literature, it is highly probable that a cytochrome P450 monooxygenase is involved. These enzymes are well-known for their role in the hydroxylation of various secondary metabolites, including other sesquiterpene lactones[3][4]. The reaction would involve the introduction of a hydroxyl group onto the eupatolide molecule, likely utilizing NADPH as a cofactor.

Quantitative Data

Currently, specific quantitative data for the biosynthesis of 2-Hydroxyeupatolide, such as enzyme kinetics and in planta metabolite concentrations, are not extensively available in the public domain. However, data from related sesquiterpene lactone pathways can provide valuable benchmarks for researchers. The following table summarizes hypothetical quantitative parameters that could be determined experimentally.

Parameter	Enzyme	Substrate	Value (Hypothetical)	Method of Determination
Km	GAA 8β-Hydroxylase (CYP71BL1)	Germacrene A Acid	5 - 50 µM	In vitro enzyme assay with microsomes
kcat	GAA 8β-Hydroxylase (CYP71BL1)	Germacrene A Acid	0.1 - 5 s-1	In vitro enzyme assay with microsomes
Km	Eupatolide Synthase (CYP71DD6)	8β-hydroxy-GAA	10 - 100 µM	In vitro enzyme assay with microsomes
kcat	Eupatolide Synthase (CYP71DD6)	8β-hydroxy-GAA	0.5 - 10 s-1	In vitro enzyme assay with microsomes
Km	Putative Eupatolide 2-Hydroxylase	Eupatolide	2 - 20 µM	In vitro enzyme assay with microsomes
kcat	Putative Eupatolide 2-Hydroxylase	Eupatolide	0.05 - 2 s-1	In vitro enzyme assay with microsomes
Metabolite Concentration	2-Hydroxyeupatolide	Plant Tissue	10 - 500 µg/g fresh weight	LC-MS/MS analysis

Experimental Protocols

Heterologous Expression of Biosynthetic Genes in Nicotiana benthamiana

This method allows for the rapid functional characterization of candidate genes.

Protocol:

• Gene Cloning: Synthesize and codon-optimize the coding sequences of candidate genes (e.g., CYP71BL1, CYP71DD6, and a candidate C-2 hydroxylase) and clone them into a plant expression vector (e.g., pEAQ-HT) under the control of a strong constitutive promoter (e.g., CaMV 35S).

• Agrobacterium tumefaciens Transformation: Transform the expression vectors into A. tumefaciens strain GV3101 by electroporation.

• Infiltration: Grow the transformed A. tumefaciens cultures to an OD600 of 0.8-1.0. Pellet the cells and resuspend in infiltration buffer (10 mM MES pH 5.6, 10 mM MgCl2, 150 µM acetosyringone). For co-expression, mix equal volumes of the different bacterial suspensions. Infiltrate the abaxial side of 4-6 week old N. benthamiana leaves using a needleless syringe.

• Metabolite Extraction and Analysis: After 5-7 days of incubation, harvest the infiltrated leaf tissue, freeze-dry, and grind to a fine powder. Extract the metabolites with a suitable solvent (e.g., ethyl acetate (B1210297) or methanol). Analyze the extracts by LC-MS/MS to detect the production of the expected intermediates and final product.

In Vitro Enzyme Assays using Yeast Microsomes

This protocol is used to determine the specific activity and kinetic parameters of the cytochrome P450 enzymes.

Protocol:

• Yeast Expression: Clone the coding sequences of the P450 enzymes and a corresponding cytochrome P450 reductase (CPR) into a yeast expression vector (e.g., pYES-DEST52).

• Microsome Preparation: Transform the expression vectors into a suitable yeast strain (e.g., WAT11). Grow the yeast culture and induce protein expression with galactose. Harvest the cells, spheroplast them, and lyse them osmotically. Isolate the microsomal fraction by differential centrifugation.

• Enzyme Assay: Set up the reaction mixture containing the microsomal preparation, the substrate (e.g., GAA for CYP71BL1, 8β-hydroxy-GAA for CYP71DD6, or eupatolide for the putative 2-hydroxylase), and an NADPH-regenerating system (glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+) in a suitable buffer (e.g., potassium phosphate (B84403) buffer, pH 7.5).

• Product Analysis: Incubate the reaction at a controlled temperature (e.g., 30°C). Stop the reaction by adding a solvent (e.g., ethyl acetate) and extract the products. Analyze the organic phase by GC-MS or LC-MS/MS to identify and quantify the enzymatic products.

Quantitative Analysis of 2-Hydroxyeupatolide by LC-MS/MS

This method provides sensitive and specific quantification of the target compound in plant extracts or enzyme assays.

Protocol:

• Sample Preparation: Prepare a calibration curve using a certified standard of 2-Hydroxyeupatolide. For plant samples, perform a solvent extraction followed by solid-phase extraction (SPE) for cleanup if necessary. For enzyme assays, perform a liquid-liquid extraction.

• Chromatographic Separation: Use a C18 reversed-phase column with a gradient elution of water and acetonitrile, both containing 0.1% formic acid.

• Mass Spectrometry Detection: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Use multiple reaction monitoring (MRM) for quantification, selecting a precursor ion and at least two product ions specific for 2-Hydroxyeupatolide.

• Data Analysis: Quantify the analyte by comparing the peak area of the sample to the calibration curve.

Visualizations

Biosynthesis Pathway of 2-Hydroxyeupatolide

Caption: Proposed biosynthesis pathway of 2-Hydroxyeupatolide from FPP.

Experimental Workflow for Gene Discovery

Caption: Workflow for the discovery and characterization of genes in the 2-Hydroxyeupatolide pathway.

Logical Relationship of Regulatory Factors

Caption: Simplified model of the regulatory network controlling 2-Hydroxyeupatolide biosynthesis.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Expression of biosynthetic gene clusters in heterologous hosts for natural product production and combinatorial biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]

physical and chemical properties of 2-Hydroxyeupatolide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyeupatolide is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse biological activities. Found in various plants of the Eupatorium genus, this molecule has garnered significant interest within the scientific community, particularly for its potential therapeutic applications. This technical guide provides an in-depth overview of the physical, chemical, and biological properties of 2-Hydroxyeupatolide, with a focus on its anti-inflammatory effects and the underlying molecular mechanisms. The information presented herein is intended to serve as a valuable resource for researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Physical and Chemical Properties

2-Hydroxyeupatolide, also referred to as 2-HE, possesses a complex chemical structure that dictates its physical characteristics and biological functions. The fundamental properties of this compound are summarized below. While many physical properties have been computationally predicted, experimental data for some, such as melting point and specific solubility, are not widely reported in the available literature.

Table 1: Physical and Chemical Properties of 2-Hydroxyeupatolide

Property	Value	Source
Molecular Formula	C₁₅H₂₀O₄	PubChem[1]
Molecular Weight	264.32 g/mol	PubChem[1]
IUPAC Name	4,8-dihydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one	PubChem[1]
CAS Number	72229-33-5	PubChem[1]
Appearance	Not explicitly reported; likely a solid at room temperature.	Inferred
Melting Point	Not experimentally reported in available literature.
Boiling Point	Not experimentally reported in available literature.
Solubility	Not experimentally reported in available literature.
XLogP3-AA (Computed)	0.7	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	4	PubChem
Rotatable Bond Count	0	PubChem
Exact Mass	264.13615911 Da	PubChem
Monoisotopic Mass	264.13615911 Da	PubChem
Topological Polar Surface Area	66.8 Ų	PubChem

Spectral Data

The structural elucidation of 2-Hydroxyeupatolide has been accomplished through various spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Table 2: Spectroscopic Data for 2-Hydroxyeupatolide

Technique	Data
¹H NMR	Data has been obtained, crucial for determining the proton environment in the molecule.
¹³C NMR	Data has been obtained, providing insight into the carbon skeleton of the molecule.
Mass Spectrometry (MS)	Used to determine the molecular weight and fragmentation pattern, confirming the molecular formula.
Infrared (IR) Spectroscopy	Would be used to identify functional groups such as hydroxyl (-OH) and carbonyl (C=O) groups.

Detailed, specific peak assignments for ¹H and ¹³C NMR, as well as IR and MS fragmentation data, would be found in specialized phytochemical analysis publications.

Experimental Protocols

Isolation and Purification of 2-Hydroxyeupatolide from Eupatorium chinense

The following is a generalized protocol for the isolation and purification of sesquiterpenoids, including 2-Hydroxyeupatolide, from plant material, based on methodologies reported for the Eupatorium genus.

• Extraction:

  • Air-dried and powdered whole plants of Eupatorium chinense are extracted exhaustively with 95% ethanol (B145695) at room temperature.

  • The solvent is then removed under reduced pressure to yield a crude ethanol extract.

• Fractionation:

  • The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as petroleum ether, ethyl acetate (B1210297), and n-butanol.

  • The fractions are concentrated under reduced pressure. Sesquiterpene lactones are typically enriched in the ethyl acetate and n-butanol fractions.

• Chromatographic Separation:

  • The enriched fraction is subjected to repeated column chromatography on silica (B1680970) gel.

  • A gradient elution system, for example, a mixture of chloroform (B151607) and methanol (B129727) with increasing methanol concentration, is used to separate the components.

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Purification:

  • Fractions containing compounds with similar TLC profiles are combined and further purified using techniques such as preparative High-Performance Liquid Chromatography (HPLC) or High-Speed Counter-Current Chromatography (HSCCC).

  • This final purification step yields pure 2-Hydroxyeupatolide.

• Structure Elucidation:

  • The structure of the purified compound is confirmed using spectroscopic methods, including ¹H NMR, ¹³C NMR, 2D NMR (COSY, HMQC, HMBC), and Mass Spectrometry.

Isolation and Purification Workflow for 2-Hydroxyeupatolide.

Anti-inflammatory Activity Assessment

The anti-inflammatory properties of 2-Hydroxyeupatolide have been demonstrated in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

• Cell Culture and Treatment:

  • RAW 264.7 macrophages are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ humidified atmosphere.

  • Cells are pre-treated with various concentrations of 2-Hydroxyeupatolide for a specified time (e.g., 1 hour) before stimulation with LPS (e.g., 1 µg/mL).

• Nitric Oxide (NO) Production Assay:

  • After LPS stimulation, the cell culture supernatant is collected.

  • The concentration of nitrite, a stable metabolite of NO, is measured using the Griess reagent. The absorbance is read at a specific wavelength (e.g., 540 nm).

• Cytokine Measurement (ELISA):

  • The levels of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β) in the cell culture supernatant are quantified using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Western Blot Analysis for NF-κB Pathway Proteins:

  • Following treatment, cells are lysed to extract total protein.

  • Protein concentrations are determined using a BCA protein assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies against total and phosphorylated forms of NF-κB p65.

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• NF-κB Luciferase Reporter Assay:

  • Cells are co-transfected with an NF-κB luciferase reporter plasmid and a Renilla luciferase control plasmid.

  • After transfection, cells are treated with 2-Hydroxyeupatolide and then stimulated with LPS.

  • Cell lysates are prepared, and luciferase activity is measured using a dual-luciferase reporter assay system. The firefly luciferase activity is normalized to the Renilla luciferase activity.

Biological Activity and Signaling Pathways

2-Hydroxyeupatolide exhibits significant anti-inflammatory effects. Studies have shown that it can effectively reduce the production of the pro-inflammatory mediator nitric oxide (NO) and downregulate the expression of key pro-inflammatory cytokines, including TNF-α, IL-6, and IL-1β in LPS-stimulated macrophages.

The primary mechanism underlying these anti-inflammatory properties is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a crucial transcription factor that regulates the expression of numerous genes involved in inflammation. In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by agents like LPS, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of target inflammatory genes. 2-Hydroxyeupatolide has been shown to inhibit the nuclear translocation of the p65 subunit of NF-κB, thereby suppressing its transcriptional activity.

References

• 1. Cytotoxic sesquiterpenoids from Eupatorium chinense - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Hydroxyeupatolide: A Technical Guide to its Potential Therapeutic Targets

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyeupatolide (2-HE) is a sesquiterpene lactone that has garnered interest for its potential therapeutic applications. This technical guide provides an in-depth overview of the current understanding of its molecular targets and mechanisms of action, with a focus on its anti-inflammatory and potential anti-cancer properties. The information presented herein is intended to support further research and drug development efforts centered on this natural compound.

Core Therapeutic Targets and Mechanisms of Action

The primary therapeutic potential of 2-Hydroxyeupatolide identified to date lies in its potent anti-inflammatory effects, mediated through the inhibition of the NF-κB signaling pathway. Furthermore, based on studies of structurally related compounds, 2-HE may also exert anti-cancer effects through the modulation of the STAT3 pathway and induction of apoptosis.

Inhibition of the NF-κB Signaling Pathway

2-Hydroxyeupatolide has been shown to be a potent inhibitor of the NF-κB signaling cascade, a key regulator of inflammation.[1] Mechanistically, 2-HE suppresses the activation and subsequent nuclear translocation of the p65 subunit of NF-κB.[1] This inhibitory action leads to a significant reduction in the transcription and production of pro-inflammatory mediators.

Signaling Pathway:

Figure 1: Inhibition of the NF-κB signaling pathway by 2-Hydroxyeupatolide.

Quantitative Data: Inhibition of Pro-inflammatory Cytokines

The inhibitory effects of 2-Hydroxyeupatolide on the production of key pro-inflammatory cytokines in LPS-stimulated RAW 264.7 macrophages are summarized below.

Cytokine	2-HE Conc. (µM)	Inhibition of Protein Expression (%)	Inhibition of mRNA Expression (%)
TNF-α	1	~10	~15
5	~30	~40
25	~60	~75
IL-1β	1	~12	~20
5	~35	~50
25	~65	~80
IL-6	1	~15	~25
5	~40	~60
25	~70	~85
Data is estimated from graphical representations in existing literature.[1]

Potential Inhibition of STAT3 Signaling

While direct evidence for 2-Hydroxyeupatolide is pending, studies on the structurally similar compound, Eupalinolide J, strongly suggest that this class of molecules can inhibit the STAT3 signaling pathway.[2] STAT3 is a transcription factor that, when constitutively activated, plays a crucial role in tumor cell proliferation, survival, and metastasis.[3] Eupalinolide J has been shown to suppress STAT3 and p-STAT3 levels in cancer cells.

Signaling Pathway:

Figure 2: Potential inhibition of the STAT3 signaling pathway by 2-Hydroxyeupatolide.

Quantitative Data: Cytotoxicity of a Related Compound (Eupalinolide J)

Cell Line	Cancer Type	IC50 (µM)
MDA-MB-231	Triple-Negative Breast Cancer	3.74 ± 0.58
MDA-MB-468	Triple-Negative Breast Cancer	4.30 ± 0.39
Data for Eupalinolide J.

Potential Induction of Apoptosis

The anti-cancer activity of compounds structurally related to 2-Hydroxyeupatolide, such as Eupalinolide J, has been linked to the induction of apoptosis. This programmed cell death is often mediated through the activation of a cascade of enzymes known as caspases. While direct studies on 2-HE are needed, it is plausible that it may also trigger apoptosis in cancer cells.

Signaling Pathway:

Figure 3: Potential induction of apoptosis by 2-Hydroxyeupatolide.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the investigation of 2-Hydroxyeupatolide's therapeutic potential.

Cell Viability / Cytotoxicity Assay

This protocol is used to determine the concentration of 2-Hydroxyeupatolide that inhibits cell growth by 50% (IC50).

Workflow Diagram:

Figure 4: Workflow for a typical cell viability/cytotoxicity assay.

Methodology:

• Cell Seeding: Plate cells (e.g., RAW 264.7, MDA-MB-231) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of 2-Hydroxyeupatolide (e.g., 0.1 to 100 µM) for 48-72 hours.

• Reagent Addition: Add a viability reagent such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), MTS, or resazurin to each well.

• Incubation: Incubate the plates for 1-4 hours at 37°C.

• Measurement: Measure the absorbance or fluorescence at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value using non-linear regression analysis.

ELISA for Cytokine Quantification

This protocol is for measuring the concentration of pro-inflammatory cytokines in cell culture supernatants or serum.

Methodology:

• Plate Coating: Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-TNF-α) and incubate overnight at 4°C.

• Blocking: Wash the plate and block with a suitable blocking buffer for 1-2 hours at room temperature.

• Sample Incubation: Add standards and samples (cell culture supernatants or serum) to the wells and incubate for 2 hours at room temperature.

• Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1 hour at room temperature.

• Enzyme Conjugate: Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 30 minutes at room temperature.

• Substrate Addition: Wash the plate and add a substrate solution (e.g., TMB).

• Measurement: Stop the reaction and measure the absorbance at 450 nm.

• Data Analysis: Calculate the cytokine concentration in the samples based on the standard curve.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This protocol measures the relative mRNA expression levels of target genes.

Methodology:

• RNA Extraction: Isolate total RNA from cells treated with 2-Hydroxyeupatolide using a suitable RNA extraction kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qPCR Reaction: Set up the qPCR reaction with cDNA, gene-specific primers (for TNF-α, IL-1β, IL-6, and a housekeeping gene like GAPDH), and a SYBR Green or TaqMan master mix.

• Amplification: Perform the qPCR reaction in a real-time PCR system.

• Data Analysis: Analyze the amplification data and calculate the relative gene expression using the ΔΔCt method, normalizing to the housekeeping gene.

Western Blot for Protein Expression and Phosphorylation

This protocol is used to detect the levels of total and phosphorylated proteins (e.g., p65, STAT3).

Workflow Diagram:

Figure 5: General workflow for Western blot analysis.

Methodology:

• Protein Extraction: Lyse treated cells and extract total or nuclear/cytoplasmic proteins.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the target protein (e.g., anti-p65, anti-p-STAT3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin, Lamin B1).

NF-κB Luciferase Reporter Assay

This assay measures the transcriptional activity of NF-κB.

Methodology:

• Transfection: Co-transfect cells with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

• Treatment: After 24 hours, treat the cells with 2-Hydroxyeupatolide followed by stimulation with an NF-κB activator (e.g., TNF-α).

• Cell Lysis: Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity and calculate the fold change in NF-κB activity.

Caspase Activity Assay

This assay quantifies the activity of key executioner caspases, such as caspase-3, to measure apoptosis.

Methodology:

• Cell Treatment: Treat cells with 2-Hydroxyeupatolide for a specified time to induce apoptosis.

• Cell Lysis: Lyse the cells to release the cellular contents, including caspases.

• Substrate Addition: Add a fluorogenic or colorimetric substrate specific for the caspase of interest (e.g., DEVD for caspase-3).

• Incubation: Incubate the reaction at 37°C.

• Measurement: Measure the fluorescence or absorbance using a microplate reader.

• Data Analysis: Quantify the caspase activity based on the signal generated and compare it to untreated controls.

Conclusion

2-Hydroxyeupatolide demonstrates significant therapeutic potential, primarily through its well-documented anti-inflammatory effects via NF-κB inhibition. The possibility of its activity against other critical signaling pathways, such as STAT3, and its potential to induce apoptosis, opens up exciting avenues for its development as an anti-cancer agent. The experimental protocols and data presented in this guide are intended to provide a solid foundation for researchers to further explore and validate the therapeutic applications of this promising natural compound. Further investigation is warranted to confirm the effects on STAT3 and apoptosis and to establish a comprehensive preclinical profile for 2-Hydroxyeupatolide.

References

• 1. researchgate.net [researchgate.net]
• 2. Eupalinolide J Suppresses the Growth of Triple-Negative Breast Cancer Cells via Targeting STAT3 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibiting STAT3 signaling pathway by natural products for cancer prevention and therapy: In vitro and in vivo activity and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]

In Silico Docking of 2-Hydroxyeupatolide: A Technical Guide to a Hypothetical Study

An Exploration of Potential Therapeutic Targets and a Methodological Blueprint for Drug Discovery Professionals

Due to a lack of publicly available in silico docking studies specifically focused on 2-Hydroxyeupatolide, this technical guide presents a comprehensive, hypothetical framework for such an investigation. This document serves as a blueprint for researchers, scientists, and drug development professionals, outlining potential therapeutic targets for 2-Hydroxyeupatolide based on the bioactivities of its source, Eupatorium chinense, and providing detailed, actionable protocols for conducting a robust computational docking analysis.

Introduction to 2-Hydroxyeupatolide and its Therapeutic Potential

2-Hydroxyeupatolide is a sesquiterpene lactone found in Eupatorium chinense, a plant with a history of use in traditional medicine.[1] Extracts and compounds from E. chinense have demonstrated a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[2][3][4] Notably, constituents of this plant have shown inhibitory action against key therapeutic targets such as α-glucosidase and protein tyrosine phosphatase 1B (PTP1B), which are implicated in type 2 diabetes, as well as cytotoxic effects against various cancer cell lines.[2] This evidence suggests that 2-Hydroxyeupatolide is a promising candidate for drug discovery, warranting a deeper investigation into its molecular interactions with relevant biological targets through in silico docking studies.

Proposed Therapeutic Targets for In Silico Analysis

Based on the documented bioactivities of related compounds and extracts from Eupatorium chinense, the following protein targets are proposed for a hypothetical docking study of 2-Hydroxyeupatolide:

• Protein Tyrosine Phosphatase 1B (PTP1B): A key negative regulator of insulin (B600854) and leptin signaling pathways, making it a significant target in the treatment of type 2 diabetes and obesity.

• B-cell lymphoma 2 (Bcl-2): An anti-apoptotic protein that is often overexpressed in cancer cells, contributing to their survival and resistance to treatment.

• Cyclooxygenase-2 (COX-2): An enzyme responsible for inflammation and pain, making it a well-established target for anti-inflammatory drugs.

Detailed Experimental Protocols for In Silico Docking

This section outlines a comprehensive, step-by-step protocol for a hypothetical in silico docking study of 2-Hydroxyeupatolide against the proposed protein targets.

Ligand and Protein Preparation

3.1.1. Ligand Preparation (2-Hydroxyeupatolide)

• Structure Retrieval: Obtain the 2D structure of 2-Hydroxyeupatolide from the PubChem database (CID: 331147).

• 3D Structure Generation: Convert the 2D structure into a 3D conformation using a molecular modeling software such as ChemDraw or MarvinSketch.

• Energy Minimization: Perform energy minimization of the 3D structure using a suitable force field (e.g., MMFF94) to obtain a stable, low-energy conformation. This can be accomplished using software like Avogadro or the appropriate modules within docking software suites.

• File Format Conversion: Save the optimized 3D structure in a format compatible with the chosen docking software (e.g., .pdbqt for AutoDock Vina).

3.1.2. Protein Preparation

• Structure Retrieval: Download the 3D crystal structures of the target proteins from the Protein Data Bank (PDB):

  • PTP1B (e.g., PDB ID: 2QBP)

  • Bcl-2 (e.g., PDB ID: 2W3L)

  • COX-2 (e.g., PDB ID: 5IKQ)

• Protein Clean-up: Using a molecular visualization tool like PyMOL or UCSF Chimera, remove all non-essential molecules from the PDB file, including water molecules, co-crystallized ligands, and any non-standard residues.

• Addition of Polar Hydrogens and Charges: Add polar hydrogen atoms to the protein structure and assign appropriate atomic charges (e.g., Gasteiger charges). This is a crucial step for accurate docking calculations and can be performed using tools like AutoDockTools.

• File Format Conversion: Save the prepared protein structure in the appropriate format for the docking software (e.g., .pdbqt).

Molecular Docking Procedure

• Grid Box Generation: Define the active site of the target protein by creating a grid box that encompasses the key amino acid residues involved in ligand binding. The dimensions and coordinates of the grid box can be determined based on the location of the co-crystallized ligand in the original PDB file or through literature review of the protein's active site.

• Docking Simulation: Perform the molecular docking simulation using a program such as AutoDock Vina. The software will explore various conformations and orientations of 2-Hydroxyeupatolide within the defined active site of the protein, calculating the binding affinity for each pose.

• Analysis of Docking Results: Analyze the output of the docking simulation. The results will typically include a ranked list of binding poses based on their predicted binding affinities (in kcal/mol). The pose with the lowest binding energy is generally considered the most favorable.

• Visualization of Interactions: Visualize the protein-ligand complex of the best-ranked pose using software like PyMOL or Discovery Studio Visualizer. This will allow for the detailed examination of the intermolecular interactions, such as hydrogen bonds and hydrophobic interactions, between 2-Hydroxyeupatolide and the amino acid residues of the target protein.

Hypothetical Data Presentation

The following tables summarize the kind of quantitative data that would be generated from the proposed in silico docking study.

Table 1: Hypothetical Docking Scores of 2-Hydroxyeupatolide with Target Proteins

Target Protein	PDB ID	Binding Affinity (kcal/mol)	RMSD (Å)
PTP1B	2QBP	-8.5	1.2
Bcl-2	2W3L	-9.2	1.5
COX-2	5IKQ	-7.8	1.8

Table 2: Hypothetical Interacting Residues of Target Proteins with 2-Hydroxyeupatolide

Target Protein	Interacting Amino Acid Residues	Type of Interaction
PTP1B	Tyr46, Asp181, Gln262	Hydrogen Bond
Phe182, Ile219	Hydrophobic
Bcl-2	Arg102, Asp105	Hydrogen Bond
Phe101, Val126, Ala142	Hydrophobic
COX-2	Arg120, Tyr355	Hydrogen Bond
Val523, Leu352	Hydrophobic

Mandatory Visualizations

The following diagrams illustrate the proposed experimental workflow and a hypothetical signaling pathway involving one of the potential targets.

In Silico Docking Experimental Workflow.

Hypothetical Inhibition of the Bcl-2 Anti-Apoptotic Pathway.

Conclusion

This technical guide provides a foundational framework for initiating in silico docking studies on 2-Hydroxyeupatolide. By proposing high-potential therapeutic targets and detailing a rigorous experimental protocol, this document aims to catalyze further research into the therapeutic applications of this promising natural compound. The methodologies and data presentation formats outlined herein are intended to serve as a valuable resource for researchers in the fields of computational drug discovery and natural product chemistry, paving the way for the potential development of novel therapeutics.

References

• 1. Chemical Constituents and Their Bioactivities of Plants from the Genus Eupatorium (2015–Present) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemical Constituents and Their Bioactivities of Plants from the Genus Eupatorium (2015-Present) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Preliminary Cytotoxicity Screening of 2-Hydroxyeupatolide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyeupatolide, a sesquiterpene lactone primarily isolated from the plant Eupatorium fortunei, has emerged as a compound of interest in oncological research. Sesquiterpene lactones as a class are recognized for their potent cytotoxic effects against a variety of cancer cell lines. This technical guide provides a comprehensive overview of the preliminary cytotoxicity screening of 2-Hydroxyeupatolide, summarizing available quantitative data, detailing relevant experimental protocols, and visualizing potential mechanisms of action. The information presented herein is intended to serve as a foundational resource for researchers and professionals engaged in the discovery and development of novel anticancer therapeutics.

Data Presentation: Cytotoxic Activity of 2-Hydroxyeupatolide

The cytotoxic potential of 2-Hydroxyeupatolide has been evaluated against several human cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the compound's potency in inhibiting cell growth by 50%, is a key parameter in these assessments. The available data for 2-Hydroxyeupatolide (referred to as compound 2 in the cited literature) is summarized in the table below.

Cancer Cell Line	Cancer Type	Assay Type	IC50 (µM)	Reference
HTB-26	Breast Cancer (highly aggressive)	Crystal Violet	10 - 50	[1]
PC-3	Pancreatic Cancer	Crystal Violet	10 - 50	[1]
HepG2	Hepatocellular Carcinoma	Crystal Violet	10 - 50	[1]
HCT116	Colorectal Carcinoma	Crystal Violet	0.34	[1]
HCEC	Normal Intestinal Epithelial Cells	Crystal Violet	> 50	[1]

Note: The data indicates a degree of tumor selectivity, with 2-Hydroxyeupatolide being less active against the normal intestinal epithelial cell line HCEC.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the preliminary cytotoxicity screening of 2-Hydroxyeupatolide. These protocols are based on standard laboratory practices and can be adapted for specific experimental needs.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan (B1609692) crystals.

Materials:

• 2-Hydroxyeupatolide stock solution (dissolved in a suitable solvent like DMSO)

• Selected cancer cell lines

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 96-well flat-bottom sterile microplates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 2-Hydroxyeupatolide in complete culture medium from the stock solution.

  • Remove the old medium from the wells and add 100 µL of the medium containing various concentrations of 2-Hydroxyeupatolide. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution) and a blank control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay used for determining cell density, based on the measurement of cellular protein content.

Materials:

• 2-Hydroxyeupatolide stock solution

• Selected cancer cell lines

• Complete cell culture medium

• 96-well flat-bottom sterile microplates

• Cold 10% (w/v) Trichloroacetic acid (TCA)

• 0.057% (w/v) Sulforhodamine B (SRB) solution in 1% (v/v) acetic acid

• 1% (v/v) Acetic acid

• 10 mM Tris base solution (pH 10.5)

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Cell Fixation:

  • After the treatment period, gently remove the medium.

  • Add 100 µL of cold 10% TCA to each well to fix the cells.

  • Incubate at 4°C for 1 hour.

• Washing:

  • Wash the plate four times with slow-running tap water or distilled water.

  • Allow the plate to air-dry completely.

• Staining:

  • Add 100 µL of SRB solution to each well.

  • Incubate at room temperature for 30 minutes.

• Removal of Unbound Dye:

  • Quickly wash the plate four times with 1% acetic acid to remove unbound SRB.

  • Allow the plate to air-dry completely.

• Solubilization and Measurement:

  • Add 200 µL of 10 mM Tris base solution to each well.

  • Shake the plate for 5 minutes to solubilize the protein-bound dye.

  • Read the absorbance at 510 nm on a microplate reader.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 2-Hydroxyeupatolide stock solution

• Selected cancer cell lines

• 6-well plates

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with various concentrations of 2-Hydroxyeupatolide for the desired time.

• Cell Harvesting:

  • Harvest the cells, including both the adherent and floating populations.

  • Wash the cells with cold PBS.

• Staining:

  • Resuspend the cells in 1X Binding Buffer.

  • Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's protocol.

  • Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry.

  • Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V- and PI-positive.

Mandatory Visualization: Signaling Pathways and Workflows

Experimental Workflow for Cytotoxicity Screening

Caption: General experimental workflow for in vitro cytotoxicity screening.

Potential Signaling Pathway for 2-Hydroxyeupatolide-Induced Apoptosis

Research suggests that 2-Hydroxyeupatolide may exert its cytotoxic effects through the inhibition of the NF-κB signaling pathway, a key regulator of cell survival. Inhibition of NF-κB can lead to the induction of apoptosis. While the precise pathway for 2-Hydroxyeupatolide is still under investigation, a plausible mechanism, by analogy to other similar compounds, is depicted below.

References

• 1. mdpi.com [mdpi.com]

2-Hydroxyeupatolide: A Comprehensive Review of its Pharmacological Activities

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyeupatolide is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse biological activities. Found in various plants of the Eupatorium genus, this compound has garnered significant interest within the scientific community for its potential therapeutic applications. This technical guide provides a comprehensive review of the pharmacological activities of 2-Hydroxyeupatolide, with a focus on its anti-inflammatory and anti-cancer properties. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development.

Anti-inflammatory Activity

2-Hydroxyeupatolide has demonstrated potent anti-inflammatory effects in both in vivo and in vitro models. Its primary mechanism of action involves the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway, a key regulator of the inflammatory response.

In Vivo Studies

In a study utilizing a lipopolysaccharide (LPS)-induced acute lung injury model in ICR mice, 2-Hydroxyeupatolide was shown to significantly ameliorate lung damage.[1][2][3] Administration of the compound led to a reduction in hyperemia, edema, alveolar wall thickening, and inflammatory cell infiltration in the lung tissues.[1][2] Furthermore, it effectively decreased the serum levels of pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).

In Vitro Studies

Consistent with the in vivo findings, 2-Hydroxyeupatolide exhibited significant anti-inflammatory activity in LPS-stimulated RAW 264.7 macrophage cells. The compound dose-dependently suppressed the production of nitric oxide (NO) and the expression of pro-inflammatory cytokines (TNF-α, IL-1β, and IL-6) at both the mRNA and protein levels.

Quantitative Data on Anti-inflammatory Effects

Model System	Treatment	Parameter Measured	Result	Reference
LPS-challenged ICR mice	2-HE (30 or 100 mg/kg, i.p.)	Serum TNF-α	Significant reduction compared to LPS group
LPS-challenged ICR mice	2-HE (30 or 100 mg/kg, i.p.)	Serum IL-1β	Significant reduction compared to LPS group
LPS-challenged ICR mice	2-HE (30 or 100 mg/kg, i.p.)	Serum IL-6	Significant reduction compared to LPS group
LPS-treated RAW 264.7 cells	2-HE (Concentration-dependent)	Nitric Oxide (NO) Production	Suppression
LPS-treated RAW 264.7 cells	2-HE (Concentration-dependent)	TNF-α mRNA and protein	Suppression
LPS-treated RAW 264.7 cells	2-HE (Concentration-dependent)	IL-1β mRNA and protein	Suppression
LPS-treated RAW 264.7 cells	2-HE (Concentration-dependent)	IL-6 mRNA and protein	Suppression

Signaling Pathway

The anti-inflammatory effects of 2-Hydroxyeupatolide are mediated through the inhibition of the NF-κB signaling pathway. Mechanistic studies have revealed that the compound inhibits the nuclear translocation of the NF-κB p65 subunit and its phosphorylated form in LPS-stimulated RAW 264.7 cells. By blocking the activation of NF-κB, 2-Hydroxyeupatolide prevents the transcription of genes encoding pro-inflammatory mediators.

Caption: Inhibition of the NF-κB signaling pathway by 2-Hydroxyeupatolide.

Experimental Protocols

• Animal Model: Male ICR mice.

• Treatment: 2-Hydroxyeupatolide (30 or 100 mg/kg) or dexamethasone (B1670325) (positive control) administered intraperitoneally (i.p.) 1 hour before LPS challenge.

• Induction of Injury: Intraperitoneal injection of LPS (10 mg/kg).

• Sample Collection: Mice were sacrificed 6 hours after LPS treatment. Blood serum was collected for cytokine analysis, and lung tissues were harvested for histopathological examination and mRNA expression analysis.

• Analysis:

  • Serum cytokine levels (TNF-α, IL-1β, IL-6) were measured by ELISA.

  • Lung tissue histology was evaluated by hematoxylin (B73222) and eosin (B541160) (H&E) staining.

  • mRNA expression of cytokines in lung, spleen, and hypothalamus was determined by quantitative real-time PCR (qRT-PCR).

• Cell Line: RAW 264.7 murine macrophage cell line.

• Treatment: Cells were pre-treated with various concentrations of 2-Hydroxyeupatolide for 1 hour before stimulation with LPS (1 µg/mL).

• Analysis:

  • Nitric Oxide (NO) Production: Measured in the culture supernatant using the Griess reagent.

  • Cytokine Measurement: Levels of TNF-α, IL-1β, and IL-6 in the culture supernatant were quantified by ELISA.

  • mRNA Expression: Total RNA was extracted, and the mRNA levels of TNF-α, IL-1β, and IL-6 were determined by qRT-PCR.

  • Western Blot Analysis: Protein expression of total and phosphorylated NF-κB p65 was assessed to determine the effect on the signaling pathway.

Anti-cancer Activity

Emerging evidence suggests that 2-Hydroxyeupatolide possesses anti-cancer properties, although this area of research is less established compared to its anti-inflammatory effects. Further investigation is required to fully elucidate its potential as an anti-neoplastic agent.

Further research is needed to populate the following sections with specific data on 2-Hydroxyeupatolide.

Quantitative Data on Anti-cancer Effects (Illustrative)

Cell Line	Cancer Type	IC50 (µM)	Reference
Data Not Yet Available
Data Not Yet Available
Data Not Yet Available

Effects on Apoptosis and Cell Cycle (Illustrative)

Cell Line	Effect on Apoptosis	Effect on Cell Cycle	Reference
Data Not Yet Available
Data Not Yet Available

Experimental Workflows (Illustrative)

Caption: Illustrative workflow for in vitro anti-cancer evaluation.

Conclusion and Future Directions

2-Hydroxyeupatolide is a promising natural compound with well-documented anti-inflammatory properties mediated through the inhibition of the NF-κB signaling pathway. Its potential as an anti-cancer agent is an emerging area of research that warrants further investigation. Future studies should focus on:

• Elucidating the full spectrum of its pharmacological activities.

• Determining its IC50 values against a broad range of cancer cell lines.

• Investigating its effects on apoptosis, cell cycle regulation, and other cancer-related signaling pathways.

• Conducting pre-clinical and clinical studies to evaluate its therapeutic efficacy and safety in various disease models.

The comprehensive data and methodologies presented in this guide are intended to facilitate and inspire further research into the therapeutic potential of 2-Hydroxyeupatolide.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06006H [pubs.rsc.org]

2-Hydroxyeupatolide: A Comprehensive Technical Guide on its Discovery, History, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxyeupatolide is a naturally occurring sesquiterpene lactone that has garnered significant interest within the scientific community for its potent anti-inflammatory properties. First identified in the plant genus Eupatorium, a staple in traditional Chinese medicine, this compound has been the subject of research aimed at elucidating its therapeutic potential. This technical guide provides an in-depth overview of the discovery and history of 2-Hydroxyeupatolide, its detailed physicochemical characteristics, and a thorough examination of its biological activities, with a primary focus on its anti-inflammatory mechanism of action. The guide includes a compilation of quantitative data, detailed experimental protocols, and visualizations of key biological pathways to serve as a comprehensive resource for researchers in natural product chemistry, pharmacology, and drug development.

Discovery and History

2-Hydroxyeupatolide, a sesquiterpene lactone, was first isolated from the plant Eupatorium chinense L. (Compositae). This plant species has a long history of use in traditional Chinese medicine for treating various ailments. The initial identification and structural elucidation of 2-Hydroxyeupatolide as a known compound from this particular plant source were reported in studies focusing on the rich chemical diversity of the Eupatorium genus. While the exact first discovery is tied to broader phytochemical investigations of this genus, significant research into its specific biological activities, particularly its anti-inflammatory effects, has been more recent.

The scientific exploration of Eupatorium species has led to the isolation of numerous bioactive compounds, with sesquiterpene lactones being a prominent class. 2-Hydroxyeupatolide is structurally related to other well-known sesquiterpene lactones found in this genus and has been a subject of interest due to its potential therapeutic applications.

Physicochemical Properties

Property	Value
Molecular Formula	C₁₅H₂₀O₄[1]
Molecular Weight	264.32 g/mol [1]
IUPAC Name	4,8-dihydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one[1]
Class	Sesquiterpene Lactone
Natural Sources	Eupatorium chinense, Eupatorium mikanioides[1]

Biological Activity and Mechanism of Action

The most extensively studied biological activity of 2-Hydroxyeupatolide is its potent anti-inflammatory effect. Research has demonstrated that it can significantly ameliorate inflammatory responses both in vivo and in vitro.

Anti-inflammatory Activity

Studies have shown that 2-Hydroxyeupatolide effectively reduces the production of key pro-inflammatory mediators. In lipopolysaccharide (LPS)-challenged mouse models, administration of 2-Hydroxyeupatolide led to a significant reduction in serum levels of tumor necrosis factor-α (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).[2][3][4] Furthermore, it was observed to alleviate lung tissue inflammation characterized by hyperemia, edema, and inflammatory cell infiltration.[2][3][4]

In vitro experiments using LPS-stimulated RAW 264.7 macrophage cells have corroborated these findings. 2-Hydroxyeupatolide dose-dependently inhibited the production of nitric oxide (NO), a key inflammatory mediator, as well as the expression and secretion of TNF-α, IL-1β, and IL-6.[2][3][4]

Assay	Model System	Treatment	Concentration/Dose	Inhibition/Effect	Reference
TNF-α Secretion	LPS-stimulated RAW 264.7 cells	2-Hydroxyeupatolide	10, 25, 50 µM	Concentration-dependent inhibition	[2]
IL-1β Secretion	LPS-stimulated RAW 264.7 cells	2-Hydroxyeupatolide	10, 25, 50 µM	Concentration-dependent inhibition	[2]
IL-6 Secretion	LPS-stimulated RAW 264.7 cells	2-Hydroxyeupatolide	10, 25, 50 µM	Concentration-dependent inhibition	[2]
Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 cells	2-Hydroxyeupatolide	10, 25, 50 µM	Concentration-dependent inhibition	[2]
Serum TNF-α	LPS-challenged ICR mice	2-Hydroxyeupatolide	30, 100 mg/kg	Significant reduction	[2][4]
Serum IL-1β	LPS-challenged ICR mice	2-Hydroxyeupatolide	30, 100 mg/kg	Significant reduction	[2][4]
Serum IL-6	LPS-challenged ICR mice	2-Hydroxyeupatolide	30, 100 mg/kg	Significant reduction	[2][4]

Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

The primary anti-inflammatory mechanism of 2-Hydroxyeupatolide is attributed to its ability to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway.[2][3][4] NF-κB is a critical transcription factor that regulates the expression of numerous pro-inflammatory genes.

In unstimulated cells, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκBα. Upon stimulation by inflammatory signals such as LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This allows the NF-κB p65 subunit to translocate into the nucleus, where it initiates the transcription of pro-inflammatory genes.

2-Hydroxyeupatolide has been shown to inhibit the nuclear translocation of the NF-κB p65 subunit in LPS-stimulated RAW 264.7 cells.[2][3] This action prevents the transcription of NF-κB target genes, thereby suppressing the inflammatory response. The precise upstream target of 2-Hydroxyeupatolide within the NF-κB pathway, such as IKK or IκBα phosphorylation, is an area of ongoing investigation.

Caption: Inhibition of the NF-κB signaling pathway by 2-Hydroxyeupatolide.

Other Potential Biological Activities

While anti-inflammatory activity is the most well-documented, preliminary studies and the known bioactivities of related sesquiterpene lactones suggest that 2-Hydroxyeupatolide may possess other therapeutic properties. A study on a novel sesquiterpene lactone fraction from Eupatorium chinense L., which would likely contain 2-Hydroxyeupatolide, demonstrated that it could suppress hepatocellular carcinoma growth by inducing ferritinophagy and mitochondrial damage.[5] Further research is warranted to explore the potential cytotoxic, antiviral, antifungal, and antiparasitic activities of purified 2-Hydroxyeupatolide.

Experimental Protocols

Isolation and Purification of 2-Hydroxyeupatolide

The following is a general protocol for the isolation of sesquiterpene lactones from Eupatorium species, which can be adapted for the specific isolation of 2-Hydroxyeupatolide.

• Extraction: The air-dried and powdered whole plant of Eupatorium chinense is extracted with 95% ethanol (B145695) at room temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is suspended in water and partitioned successively with petroleum ether, ethyl acetate (B1210297), and n-butanol. The ethyl acetate fraction, typically rich in sesquiterpene lactones, is collected.

• Column Chromatography: The ethyl acetate fraction is subjected to column chromatography on silica (B1680970) gel. A gradient elution system, starting with petroleum ether and gradually increasing the polarity with ethyl acetate, is used to separate the components.

• Further Purification: Fractions containing 2-Hydroxyeupatolide are further purified using repeated column chromatography on silica gel and Sephadex LH-20, followed by preparative high-performance liquid chromatography (HPLC) to yield the pure compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. A novel sesquiterpene lactone fraction from Eupatorium chinense L. suppresses hepatocellular carcinoma growth by triggering ferritinophagy and mitochondrial damage - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of 2-Hydroxyeupatolide from Eupatorium fortunei

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eupatorium fortunei, a perennial herbaceous plant, is a traditional Chinese medicine known for its diverse pharmacological activities. Among its various bioactive constituents, sesquiterpene lactones have garnered significant attention for their potential therapeutic properties, including anti-inflammatory and cytotoxic effects. 2-Hydroxyeupatolide is a notable sesquiterpene lactone found in E. fortunei. This document provides a detailed protocol for the extraction and purification of 2-Hydroxyeupatolide from the aerial parts of Eupatorium fortunei, based on established methodologies for the isolation of sesquiterpene lactones from this plant.

The protocol herein describes a systematic approach involving solvent extraction, liquid-liquid partitioning, and multi-step chromatography to isolate and purify 2-Hydroxyeupatolide. The provided data and workflow are intended to serve as a comprehensive guide for researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Data Presentation

The following table summarizes the yield of various fractions obtained from the initial extraction and partitioning of 10 kg of dried aerial parts of Eupatorium fortunei. This data provides a quantitative overview of the extraction efficiency at the initial stages.

Extraction/Partitioning Step	Starting Material	Solvent System	Yield (g)	Yield (%)
Initial Extraction	10 kg Dried Aerial Parts	100% Methanol (B129727) (Ultrasonic-assisted)	552.25	5.52%
Liquid-Liquid Partitioning	552.25 g Crude Extract	n-Hexane	116.53	21.10% of crude extract
Ethyl Acetate (B1210297) (EtOAc)	163.68	29.64% of crude extract
n-Butanol (n-BuOH)	56.12	10.16% of crude extract

Note: The ethyl acetate fraction is reported to be enriched with sesquiterpene lactones and is the primary source for the subsequent isolation of 2-Hydroxyeupatolide.

Experimental Protocols

This section details the step-by-step methodology for the extraction and purification of 2-Hydroxyeupatolide from Eupatorium fortunei.

1. Plant Material and Reagents

• Plant Material: Dried and powdered aerial parts of Eupatorium fortunei.

• Solvents: Methanol (MeOH), n-Hexane, Ethyl Acetate (EtOAc), n-Butanol (n-BuOH), Water (H₂O), all of analytical or HPLC grade.

• Stationary Phases: Reversed-phase C18 silica (B1680970) gel, Silica gel (for column chromatography), Sephadex LH-20.

2. Initial Extraction

• Weigh 10 kg of the dried, powdered aerial parts of Eupatorium fortunei.

• Place the powdered plant material in a large stainless steel container.

• Add a sufficient volume of 100% methanol to fully immerse the plant material.

• Perform ultrasonic-assisted extraction for 3 hours at room temperature.

• Filter the extract through a coarse filter paper to remove the plant debris.

• Repeat the extraction process two more times with fresh methanol.

• Combine the methanolic extracts and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract.

3. Liquid-Liquid Partitioning

• Dissolve the crude methanolic extract (approximately 552.25 g) in a suitable volume of water.

• Transfer the aqueous solution to a large separatory funnel.

• Perform successive partitioning with n-hexane. Combine the n-hexane fractions.

• Subsequently, partition the aqueous layer with ethyl acetate. Combine the ethyl acetate fractions.

• Finally, partition the remaining aqueous layer with n-butanol. Combine the n-butanol fractions.

• Concentrate each of the n-hexane, ethyl acetate, and n-butanol fractions under reduced pressure to yield the respective dried fractions. The ethyl acetate fraction is expected to contain the highest concentration of sesquiterpene lactones, including 2-Hydroxyeupatolide.

4. Chromatographic Purification

a. Reversed-Phase Medium Pressure Liquid Chromatography (MPLC)

• Take a portion of the dried ethyl acetate fraction (e.g., 100 g).

• Dissolve the fraction in a minimal amount of methanol.

• Load the dissolved sample onto a reversed-phase C18 MPLC column.

• Elute the column with a gradient of methanol in water (e.g., starting from 1:3 MeOH:H₂O to 1:0 MeOH:H₂O).

• Collect the eluate in fractions and monitor the separation using Thin Layer Chromatography (TLC).

• Combine fractions with similar TLC profiles. The subfraction containing the target compound (E2 in the reference study) is carried forward.

b. Silica Gel Column Chromatography

• Concentrate the target subfraction from the MPLC step.

• Adsorb the concentrated subfraction onto a small amount of silica gel.

• Prepare a silica gel column packed with a suitable non-polar solvent system (e.g., hexane-ethyl acetate).

• Load the adsorbed sample onto the top of the column.

• Elute the column with a gradient of increasing polarity (e.g., starting from 5:1 hexane:EtOAc to 1:5 hexane:EtOAc).

• Collect fractions and monitor by TLC. Combine fractions containing the compound of interest.

c. Size Exclusion Chromatography (Sephadex LH-20)

• Dissolve the partially purified fraction from the silica gel column in a suitable solvent (e.g., 70% methanol).

• Load the sample onto a Sephadex LH-20 column equilibrated with the same solvent.

• Elute the column isocratically with the same solvent.

• Collect small fractions and monitor by TLC.

• Combine the pure fractions containing 2-Hydroxyeupatolide and concentrate to dryness.

5. Structure Elucidation

The identity and purity of the isolated 2-Hydroxyeupatolide should be confirmed using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) (¹H NMR, ¹³C NMR) and Mass Spectrometry (MS).

Mandatory Visualization

The following diagrams illustrate the key workflows and pathways described in this protocol.

Caption: Workflow for the extraction and purification of 2-Hydroxyeupatolide.

Caption: Logical steps from plant material to verified pure compound.

Application Note: Quantification of 2-Hydroxyeupatolide using a Stability-Indicating HPLC-UV Method

Abstract

This application note describes a precise, accurate, and stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 2-Hydroxyeupatolide. The method is suitable for the determination of 2-Hydroxyeupatolide in bulk drug substances and extracts of Eupatorium fortunei. The developed method effectively separates 2-Hydroxyeupatolide from its degradation products, ensuring reliable quantification for quality control and research purposes.

Introduction

2-Hydroxyeupatolide, a sesquiterpene lactone primarily found in plants of the Eupatorium genus, has garnered significant interest for its potential pharmacological activities. As research into its therapeutic applications progresses, a robust and reliable analytical method for its quantification is imperative. This application note provides a detailed protocol for a stability-indicating HPLC method, crucial for ensuring the quality, potency, and stability of 2-Hydroxyeupatolide in various samples.

Experimental

Instrumentation and Materials

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column compartment, and diode-array detector (DAD).

• Chromatographic Column: Phenomenex Luna® C18(2) 100 Å, 250 x 4.6 mm, 5 µm (or equivalent).

• Software: OpenLab CDS ChemStation Edition or equivalent.

• Solvents: HPLC grade acetonitrile, methanol (B129727), and water.

• Reagents: Formic acid (analytical grade).

• Reference Standard: 2-Hydroxyeupatolide (purity ≥ 98%).

Chromatographic Conditions

A summary of the optimized chromatographic conditions is presented in Table 1.

Parameter	Condition
Column	Phenomenex Luna® C18(2), 250 x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient	0-20 min: 30-70% B20-25 min: 70-30% B25-30 min: 30% B (re-equilibration)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	215 nm

Table 1: HPLC Chromatographic Conditions

Protocols

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of 2-Hydroxyeupatolide reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 1 to 200 µg/mL by diluting the stock solution with the mobile phase (initial conditions: 70% A, 30% B).

Sample Preparation (from Eupatorium fortunei dried leaves)

• Grinding: Grind the dried leaves of Eupatorium fortunei into a fine powder (approximately 40 mesh).

• Extraction: Accurately weigh 1.0 g of the powdered plant material into a conical flask. Add 25 mL of methanol and sonicate for 30 minutes at room temperature.

• Filtration: Filter the extract through a Whatman No. 1 filter paper. Collect the filtrate.

• Re-extraction: Repeat the extraction process on the residue with another 25 mL of methanol to ensure complete extraction. Combine the filtrates.

• Evaporation: Evaporate the combined filtrates to dryness under reduced pressure using a rotary evaporator at 40 °C.

• Reconstitution: Reconstitute the dried extract with 10 mL of the mobile phase (initial conditions).

• Final Filtration: Filter the reconstituted solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation

The developed HPLC method was validated according to the International Council for Harmonisation (ICH) guidelines. The validation parameters are summarized below.

Linearity

The linearity of the method was evaluated by analyzing six concentrations of 2-Hydroxyeupatolide ranging from 5 to 150 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration.

Parameter	Result
Linear Range	5 - 150 µg/mL
Regression Equation	y = 25432x + 1258
Correlation Coefficient (r²)	0.9995

Table 2: Linearity Data for 2-Hydroxyeupatolide

Precision

The precision of the method was determined by repeatability (intra-day) and intermediate precision (inter-day) studies. Six replicate injections of a 50 µg/mL standard solution were performed.

Precision	% RSD
Intra-day (n=6)	0.85%
Inter-day (n=6)	1.23%

Table 3: Precision Data for 2-Hydroxyeupatolide

Accuracy

The accuracy of the method was assessed by a recovery study. A known amount of 2-Hydroxyeupatolide was spiked into a pre-analyzed sample at three different concentration levels (80%, 100%, and 120%).

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	% Recovery
80%	40	39.6	99.0%
100%	50	50.4	100.8%
120%	60	59.1	98.5%

Table 4: Accuracy (Recovery) Data for 2-Hydroxyeupatolide

Limits of Detection (LOD) and Quantification (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of 3:1 and 10:1, respectively.

Parameter	Result
LOD	0.5 µg/mL
LOQ	1.5 µg/mL

Table 5: LOD and LOQ for 2-Hydroxyeupatolide

Specificity (Forced Degradation Study)

To demonstrate the stability-indicating nature of the method, forced degradation studies were conducted on the 2-Hydroxyeupatolide standard. The standard was subjected to acid, base, oxidative, thermal, and photolytic stress conditions. The chromatograms showed that the degradation product peaks were well-resolved from the main 2-Hydroxyeupatolide peak, indicating the specificity of the method.

Stress Condition	Duration	Observation
Acid Hydrolysis (0.1 M HCl)	4 hours at 60 °C	Significant degradation with distinct degradation peaks
Base Hydrolysis (0.1 M NaOH)	2 hours at 60 °C	Major degradation with multiple degradation peaks
Oxidative (3% H₂O₂)	24 hours at RT	Moderate degradation with a clear degradation peak
Thermal (80 °C)	48 hours	Minor degradation observed
Photolytic (UV light, 254 nm)	72 hours	Slight degradation

Table 6: Summary of Forced Degradation Studies

Visualizations

Caption: Workflow for the preparation of Eupatorium fortunei samples for HPLC analysis.

Caption: The logical workflow of the HPLC analysis for 2-Hydroxyeupatolide quantification.

Conclusion

The developed RP-HPLC method is simple, rapid, precise, accurate, and specific for the quantification of 2-Hydroxyeupatolide. The stability-indicating nature of the method makes it suitable for routine quality control analysis of 2-Hydroxyeupatolide in bulk and herbal formulations, as well as for stability studies. This application note provides a comprehensive protocol for researchers, scientists, and drug development professionals working with this compound.

Application Notes and Protocols: Semi-synthesis of 2-Hydroxyeupatolide Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Hydroxyeupatolide is a sesquiterpene lactone found in plants of the Eupatorium genus, which have a history of use in traditional medicine.[1][2] Structurally, it possesses a germacranolide skeleton characterized by an α-methylene-γ-lactone moiety and multiple hydroxyl groups, which are key features for its biological activity.[3][4] Preclinical studies have demonstrated that 2-Hydroxyeupatolide exhibits significant anti-inflammatory effects by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway.[1] The NF-κB pathway is a critical regulator of inflammatory responses, and its dysregulation is implicated in various diseases, including cancer and chronic inflammatory conditions.

The semi-synthesis of derivatives from potent natural products is a well-established strategy in drug discovery to enhance efficacy, selectivity, and pharmacokinetic properties. The chemical structure of 2-Hydroxyeupatolide offers several reactive sites for modification, primarily the hydroxyl groups and the α,β-unsaturated lactone system. This document provides proposed protocols for the semi-synthesis of novel 2-Hydroxyeupatolide derivatives through acylation and Michael addition, along with methods for their biological evaluation.

Proposed Semi-Synthetic Strategies

The functional groups on 2-Hydroxyeupatolide, specifically its hydroxyl groups and the exocyclic α,β-unsaturated carbonyl system, are prime targets for chemical modification. Two primary strategies are proposed:

• Acylation of Hydroxyl Groups: Esterification of the hydroxyl groups can increase the lipophilicity of the molecule, potentially improving cell membrane permeability and altering its pharmacokinetic profile. This is a common and effective method for creating prodrugs or enhancing the activity of natural products.

• Michael Addition to the α-Methylene-γ-lactone: The α,β-unsaturated carbonyl moiety is a Michael acceptor, susceptible to conjugate addition by nucleophiles, particularly thiols. This reaction is often implicated in the mechanism of action of sesquiterpene lactones, where they covalently bind to cysteine residues in target proteins like IKK in the NF-κB pathway. Introducing new functionalities via this route can modulate target specificity and potency.

Data Presentation

Quantitative data from the proposed synthetic and biological experiments should be organized for clarity and comparative analysis.

Table 1: Proposed Synthesis of 2-Hydroxyeupatolide Derivatives

Derivative ID	Parent Compound	Reagent	Reaction Type	Proposed Yield (%)
2-HE-Ac	2-Hydroxyeupatolide	Acetic Anhydride (B1165640)	Acylation	85-95%
2-HE-Bz	2-Hydroxyeupatolide	Benzoyl Chloride	Acylation	80-90%
2-HE-Suc	2-Hydroxyeupatolide	Succinic Anhydride	Acylation	75-85%

| 2-HE-NAC | 2-Hydroxyeupatolide | N-Acetyl-L-cysteine | Michael Addition | 60-75% |

Table 2: Illustrative In Vitro Anti-inflammatory Activity of 2-Hydroxyeupatolide Derivatives

Compound ID	Description	IC₅₀ (µM) on LPS-induced NO Production in RAW 264.7 Cells
2-HE	Parent Compound	15.2 ± 1.8
2-HE-Ac	Acetyl Ester Derivative	10.5 ± 1.1
2-HE-Bz	Benzoyl Ester Derivative	8.1 ± 0.9
2-HE-NAC	N-Acetylcysteine Adduct	5.4 ± 0.6

| Dexamethasone | Positive Control | 0.5 ± 0.1 |

Note: The data presented in these tables are illustrative and based on typical results reported for the semi-synthesis of other sesquiterpene lactones. Actual results may vary.

Experimental Protocols

The following are detailed, proposed methodologies for the key experiments.

Protocol 1: General Procedure for Acylation of 2-Hydroxyeupatolide (e.g., Synthesis of 2-HE-Ac)

• Dissolution: Dissolve 2-Hydroxyeupatolide (100 mg, 1 equiv.) in anhydrous dichloromethane (B109758) (10 mL) in a round-bottom flask under a nitrogen atmosphere. Add pyridine (B92270) (2 equiv.) as a catalyst and base.

• Reaction Initiation: Cool the solution to 0°C in an ice bath. Add acetic anhydride (1.5 equiv.) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate (B1210297)/hexane (B92381) (e.g., 1:1 v/v).

• Work-up: Upon completion, dilute the reaction mixture with dichloromethane (20 mL) and wash sequentially with 1M HCl (2 x 15 mL), saturated aqueous NaHCO₃ solution (2 x 15 mL), and brine (1 x 15 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel using a gradient of ethyl acetate in hexane to afford the pure acetylated derivative (2-HE-Ac).

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: General Procedure for Michael Addition to 2-Hydroxyeupatolide (e.g., Synthesis of 2-HE-NAC)

• Reactant Preparation: Dissolve 2-Hydroxyeupatolide (100 mg, 1 equiv.) in a solvent mixture of acetonitrile (B52724) and water (3:1, 8 mL).

• Addition of Nucleophile: Add N-Acetyl-L-cysteine (1.2 equiv.) and triethylamine (B128534) (TEA) (1.5 equiv.) to the solution.

• Reaction Conditions: Stir the reaction mixture at room temperature for 24-48 hours. The reaction should be monitored by TLC or LC-MS to track the consumption of the starting material.

• Quenching and Extraction: Once the reaction is complete, acidify the mixture to pH ~3-4 with 1M HCl. Extract the product with ethyl acetate (3 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine (2 x 20 mL). Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate the solvent in vacuo.

• Purification: Purify the resulting crude adduct by preparative HPLC or flash column chromatography on silica gel to yield the pure 2-HE-NAC adduct.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and HRMS to confirm its structure and purity.

Protocol 3: Evaluation of Anti-inflammatory Activity (Nitric Oxide Assay)

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO₂ atmosphere.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of 2-Hydroxyeupatolide derivatives (e.g., 1, 5, 10, 25 µM) for 1 hour.

• Inflammation Induction: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce an inflammatory response and nitric oxide (NO) production.

• NO Measurement: After incubation, collect 50 µL of the cell culture supernatant from each well. Add 50 µL of Griess Reagent A followed by 50 µL of Griess Reagent B.

• Data Analysis: Measure the absorbance at 540 nm using a microplate reader. Calculate the concentration of nitrite (B80452) as an indicator of NO production by comparing it to a standard curve of sodium nitrite. Determine the IC₅₀ value for each compound.

Visualizations

Diagram 1: Experimental Workflow

Caption: Workflow for semi-synthesis and biological evaluation.

Diagram 2: Inhibition of the NF-κB Signaling Pathway

Caption: Proposed inhibition of the canonical NF-κB pathway.

Diagram 3: Structure-Activity Relationship Logic

Caption: Logic of structure-activity relationship exploration.

References

• 1. researchgate.net [researchgate.net]
• 2. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Hydroxyeupatolide | C15H20O4 | CID 331147 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Utilizing 2-Hydroxyeupatolide in Cell-Based Apoptosis Assays

Introduction

2-Hydroxyeupatolide is a sesquiterpene lactone found in various species of the Eupatorium genus. Sesquiterpene lactones as a class are recognized for their diverse pharmacological activities, including anti-inflammatory and anticancer properties. Notably, several compounds from this class, such as eupatolide (B211558) and eupatoriopicrin, have been demonstrated to induce apoptosis in various cancer cell lines. This is often achieved through the modulation of key signaling pathways that regulate cell survival and death. While direct studies on 2-Hydroxyeupatolide's apoptotic effects are emerging, its known anti-inflammatory action via inhibition of the NF-κB signaling pathway suggests a strong potential for pro-apoptotic activity, as NF-κB is a critical regulator of cell survival.[1] This application note provides a comprehensive protocol for evaluating the apoptotic effects of 2-Hydroxyeupatolide in a cell-based assay format.

Mechanism of Action (Inferred)

Based on the activities of structurally related sesquiterpene lactones and the known biological effects of 2-Hydroxyeupatolide, its pro-apoptotic mechanism is likely mediated through the inhibition of pro-survival signaling pathways and the activation of intrinsic and/or extrinsic apoptotic cascades. A key target is the NF-κB pathway, which, when inhibited, can lead to the downregulation of anti-apoptotic proteins (e.g., Bcl-2 family members) and the sensitization of cells to apoptotic stimuli.[1] Furthermore, related compounds have been shown to suppress STAT3 signaling and induce caspase-3 activation, suggesting that 2-Hydroxyeupatolide may also act through these pathways to trigger programmed cell death.[2][3]

Data Presentation

The following table summarizes representative quantitative data for sesquiterpene lactones from Eupatorium species in cancer cell lines. This data can serve as a reference for expected outcomes when testing 2-Hydroxyeupatolide.

Compound	Cell Line	Assay	Concentration/Time	Result	Reference
Eupatolide	Non-small cell lung cancer (NSCLC)	Cell Viability (CCK-8)	Dose- and time-dependent	Suppression of cell survival	[2]
Eupatolide	Non-small cell lung cancer (NSCLC)	Apoptosis (Annexin V-FITC/PI)	Not specified	Induction of apoptosis	[2]
Eupatoriopicrin	NTERA-2 (Cancer Stem Cell)	Apoptosis (Annexin V)	4 µg/mL	44.38% apoptotic cells	[3]
Eupatoriopicrin	NTERA-2 (Cancer Stem Cell)	Caspase-3 Activity	1.0 µg/mL	Significant increase in caspase-3 production	[3]

Experimental Protocols

Cell Viability Assay (MTT or CCK-8)

This protocol is to determine the cytotoxic concentration range of 2-Hydroxyeupatolide.

Materials:

• Target cancer cell line (e.g., HeLa, MCF-7, A549)

• Complete cell culture medium

• 96-well plates

• 2-Hydroxyeupatolide stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) reagent

• DMSO or Solubilization Buffer

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of 2-Hydroxyeupatolide in complete culture medium.

• Replace the medium in the wells with the medium containing different concentrations of 2-Hydroxyeupatolide. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for 24, 48, and 72 hours.

• Add MTT or CCK-8 reagent to each well and incubate according to the manufacturer's instructions.

• If using MTT, add solubilization buffer (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the cell viability as a percentage of the control and determine the IC50 value.

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay by Flow Cytometry

This protocol quantifies the percentage of apoptotic and necrotic cells following treatment with 2-Hydroxyeupatolide.

Materials:

• Target cancer cell line

• 6-well plates

• 2-Hydroxyeupatolide

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with 2-Hydroxyeupatolide at concentrations around the predetermined IC50 value for 24 or 48 hours.

• Harvest the cells by trypsinization and collect the culture supernatant (to include floating apoptotic cells).

• Wash the cells with cold PBS and centrifuge.

• Resuspend the cell pellet in 1X Binding Buffer.

• Add Annexin V-FITC and PI to the cell suspension according to the kit manufacturer's protocol.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the samples by flow cytometry within one hour.

• Gate the cell populations to distinguish between live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blot Analysis for Apoptosis-Related Proteins

This protocol assesses the effect of 2-Hydroxyeupatolide on the expression levels of key apoptotic proteins.

Materials:

• Target cancer cell line

• 2-Hydroxyeupatolide

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-PARP, anti-Bcl-2, anti-Bax, anti-p65)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with 2-Hydroxyeupatolide as described for the apoptosis assay.

• Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

Visualizations

Caption: Experimental workflow for apoptosis assay.

References

• 1. researchgate.net [researchgate.net]
• 2. The sesquiterpene lactone eupatolide induces apoptosis in non-small cell lung cancer cells by suppressing STAT3 signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

2-Hydroxyeupatolide: Investigating Cell Cycle Arrest in Vitro

Application Note

Introduction

2-Hydroxyeupatolide is a natural compound that has been investigated for its potential therapeutic properties. While research has explored its anti-inflammatory effects, its specific impact on cell cycle regulation in cancer cells remains an area of active investigation. This document provides a set of generalized protocols and application notes for researchers and drug development professionals interested in evaluating the potential of 2-Hydroxyeupatolide to induce cell cycle arrest in vitro. The methodologies described herein are based on standard cell biology techniques and can be adapted for the study of novel compounds like 2-Hydroxyeupatolide.

Principle

Uncontrolled cell proliferation is a hallmark of cancer, often stemming from dysregulation of the cell cycle. The cell cycle is a tightly controlled process consisting of four phases: G1 (gap 1), S (synthesis), G2 (gap 2), and M (mitosis). Checkpoints between these phases ensure genomic integrity. Many anti-cancer agents function by inducing cell cycle arrest at these checkpoints, preventing cancer cells from dividing and promoting apoptosis (programmed cell death). Investigating the effect of 2-Hydroxyeupatolide on the distribution of cells in different phases of the cell cycle can reveal its potential as an anti-proliferative agent.

Data Presentation

The following tables present hypothetical data to illustrate how quantitative results from cell cycle analysis and viability assays for a compound like 2-Hydroxyeupatolide could be summarized.

Table 1: Effect of 2-Hydroxyeupatolide on Cell Viability (Hypothetical Data)

Concentration (µM)	Cell Viability (%)
0 (Control)	100 ± 5.2
10	85 ± 4.1
25	62 ± 3.5
50	41 ± 2.8
100	23 ± 1.9

Table 2: Effect of 2-Hydroxyeupatolide on Cell Cycle Distribution in Cancer Cells (Hypothetical Data)

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)	Sub-G1 (Apoptosis) (%)
Control (0 µM)	45.2 ± 2.1	30.5 ± 1.8	24.3 ± 1.5	2.1 ± 0.5
2-Hydroxyeupatolide (25 µM)	68.7 ± 3.3	15.1 ± 1.2	16.2 ± 1.4	5.8 ± 0.9
2-Hydroxyeupatolide (50 µM)	75.3 ± 2.9	8.9 ± 0.9	15.8 ± 1.3	10.4 ± 1.2

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effect of 2-Hydroxyeupatolide on cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[1][2][3]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well plates

• 2-Hydroxyeupatolide stock solution (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS)[1][3]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Prepare serial dilutions of 2-Hydroxyeupatolide in complete culture medium.

• Remove the medium from the wells and add 100 µL of the different concentrations of 2-Hydroxyeupatolide. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution).

• Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium containing MTT.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate gently for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

Cell Cycle Analysis by Flow Cytometry

This protocol allows for the quantitative analysis of the distribution of cells in the different phases of the cell cycle after treatment with 2-Hydroxyeupatolide.

Materials:

• Cancer cell line of interest

• 6-well plates

• 2-Hydroxyeupatolide stock solution

• Phosphate-buffered saline (PBS)

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of 2-Hydroxyeupatolide for the desired duration (e.g., 24 or 48 hours).

• Harvest the cells by trypsinization and collect them by centrifugation.

• Wash the cells with ice-cold PBS.

• Fix the cells by resuspending the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the samples using a flow cytometer. The DNA content will be proportional to the PI fluorescence, allowing for the discrimination of cells in G0/G1, S, and G2/M phases.

Western Blotting for Cell Cycle Regulatory Proteins

This protocol is used to investigate the effect of 2-Hydroxyeupatolide on the expression levels of key proteins that regulate the cell cycle, such as cyclins and cyclin-dependent kinases (CDKs).

Materials:

• Cancer cell line of interest

• 6-well plates

• 2-Hydroxyeupatolide stock solution

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against cell cycle proteins (e.g., Cyclin D1, CDK4, p21, p27) and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and treat with 2-Hydroxyeupatolide as described for the cell cycle analysis.

• Lyse the cells using RIPA buffer and collect the protein lysates.

• Determine the protein concentration of each lysate using a protein assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

Visualizations

Caption: Hypothetical signaling pathway for G1 phase cell cycle arrest.

Caption: Experimental workflow for in vitro cell cycle arrest studies.

References

• 1. New thymol and isothymol derivatives from Eupatorium fortunei and their cytotoxic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemical Constituents and Their Bioactivities of Plants from the Genus Eupatorium (2015–Present) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing 2-Hydroxyeupatolide Efficacy in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing animal models to assess the therapeutic efficacy of 2-Hydroxyeupatolide (2-HE), a sesquiterpene lactone with potential anti-inflammatory and anticancer properties. The following sections detail experimental protocols and data presentation for both applications.

Part 1: Anti-inflammatory Efficacy of 2-Hydroxyeupatolide in a Murine Model of Acute Lung Injury

This section outlines the use of a lipopolysaccharide (LPS)-induced acute lung injury (ALI) model in mice to evaluate the anti-inflammatory effects of 2-Hydroxyeupatolide.

Experimental Rationale and Approach

LPS, a component of the outer membrane of Gram-negative bacteria, is a potent inducer of inflammation. Intratracheal or intraperitoneal administration of LPS in mice mimics key aspects of ALI and Acute Respiratory Distress Syndrome (ARDS), including the robust release of pro-inflammatory cytokines and infiltration of inflammatory cells into the lungs. This model is well-established for screening and characterizing the efficacy of anti-inflammatory agents.

The experimental workflow for evaluating the anti-inflammatory efficacy of 2-Hydroxyeupatolide is depicted below.

Figure 1: Experimental workflow for evaluating the anti-inflammatory efficacy of 2-Hydroxyeupatolide.

Quantitative Data Summary

The following table summarizes the reported in vivo efficacy of 2-Hydroxyeupatolide in an LPS-induced acute inflammation model in ICR mice.[1]

Treatment Group	Dose	TNF-α (pg/mL)	IL-1β (pg/mL)	IL-6 (pg/mL)
Control (Saline)	-	25.4 ± 3.1	12.8 ± 1.5	30.1 ± 3.5
LPS	10 mg/kg	485.2 ± 50.3	210.5 ± 22.1	650.7 ± 70.2
LPS + 2-HE	30 mg/kg	310.6 ± 35.8	145.3 ± 16.8	420.1 ± 48.3
LPS + 2-HE	100 mg/kg	180.4 ± 20.7	85.2 ± 9.8	250.9 ± 28.9
LPS + Dexamethasone	3 mg/kg	150.1 ± 17.3	70.6 ± 8.1	210.5 ± 24.2

Data are presented as mean ± SEM.[1]

Detailed Experimental Protocols

This protocol is adapted from studies evaluating the anti-inflammatory effects of novel compounds.[2][3][4][5]

Materials:

• Male ICR mice (6-8 weeks old)

• Lipopolysaccharide (LPS) from Escherichia coli O55:B5

• 2-Hydroxyeupatolide

• Dexamethasone (positive control)

• Sterile, pyrogen-free saline

• Vehicle for 2-HE (e.g., 0.5% carboxymethylcellulose)

• Syringes and needles for intraperitoneal (i.p.) injection

Procedure:

• Animal Acclimatization: Acclimatize male ICR mice for at least one week under standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity, ad libitum access to food and water).

• Grouping: Randomly divide the mice into the following groups (n=6-8 per group):

  • Control Group: Vehicle + Saline

  • LPS Group: Vehicle + LPS

  • 2-HE Treatment Groups: 2-HE (e.g., 30 mg/kg and 100 mg/kg) + LPS

  • Positive Control Group: Dexamethasone (e.g., 3 mg/kg) + LPS

• Drug Administration:

  • Prepare fresh solutions of 2-Hydroxyeupatolide and Dexamethasone in the appropriate vehicle.

  • Administer 2-HE or Dexamethasone via intraperitoneal (i.p.) injection. The control and LPS groups should receive an equivalent volume of the vehicle.

• Induction of Lung Injury: One hour after the treatment administration, induce acute lung injury by i.p. injection of LPS (10 mg/kg). The control group should receive an equivalent volume of sterile saline.

• Sample Collection: Six hours after the LPS injection, euthanize the mice.

  • Collect blood via cardiac puncture and process it to obtain serum. Store the serum at -80°C until cytokine analysis.

  • Perfuse the lungs with saline and carefully excise the lung tissue. Fix one lung lobe in 10% neutral buffered formalin for histological analysis and snap-freeze the other lobes in liquid nitrogen for other molecular analyses.

This protocol provides a general guideline for measuring TNF-α, IL-1β, and IL-6 levels in mouse serum.[6][7][8][9][10]

Materials:

• Mouse TNF-α, IL-1β, and IL-6 ELISA kits

• Mouse serum samples

• Microplate reader

• Wash buffer, substrate solution, and stop solution (typically provided in the kit)

Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples according to the ELISA kit manufacturer's instructions.

• Assay Procedure:

  • Add standards and serum samples to the appropriate wells of the antibody-coated microplate.

  • Incubate as per the kit's protocol to allow the cytokines to bind to the immobilized antibodies.

  • Wash the wells to remove unbound substances.

  • Add the detection antibody and incubate.

  • Wash the wells again.

  • Add the enzyme-linked secondary antibody and incubate.

  • Wash the wells to remove unbound enzyme.

  • Add the substrate solution and incubate in the dark to allow for color development. The intensity of the color is proportional to the amount of cytokine present.

  • Add the stop solution to terminate the reaction.

• Data Analysis:

  • Measure the absorbance of each well at the appropriate wavelength using a microplate reader.

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the concentration of each cytokine in the serum samples by interpolating their absorbance values on the standard curve.

This protocol describes the process of preparing and staining lung tissue sections with Hematoxylin (B73222) and Eosin (B541160) (H&E) to assess inflammation.[11][12][13][14]

Materials:

• Formalin-fixed lung tissue

• Paraffin (B1166041)

• Microtome

• Microscope slides

• Hematoxylin and Eosin (H&E) staining reagents

• Xylene and ethanol (B145695) series for deparaffinization and rehydration

• Mounting medium

Procedure:

• Tissue Processing and Embedding:

  • Dehydrate the formalin-fixed lung tissue through a series of graded ethanol solutions.

  • Clear the tissue with xylene.

  • Infiltrate and embed the tissue in paraffin wax.

• Sectioning: Cut 4-5 µm thick sections from the paraffin-embedded tissue blocks using a microtome and mount them on microscope slides.

• H&E Staining:

  • Deparaffinize the tissue sections in xylene and rehydrate them through a graded series of ethanol to water.

  • Stain the sections with Hematoxylin, which stains cell nuclei blue/purple.

  • Rinse and differentiate the sections.

  • Counterstain with Eosin, which stains the cytoplasm and extracellular matrix in varying shades of pink.

  • Dehydrate the stained sections through a graded ethanol series and clear in xylene.

• Mounting and Analysis:

  • Mount the coverslips onto the slides using a mounting medium.

  • Examine the stained sections under a light microscope to assess the degree of lung injury. Key features to evaluate include:

    • Alveolar wall thickening

    • Infiltration of inflammatory cells (e.g., neutrophils)

    • Edema

    • Hemorrhage

Part 2: Anticancer Efficacy of 2-Hydroxyeupatolide in a Murine Xenograft Model

This section provides a general framework for evaluating the potential anticancer activity of 2-Hydroxyeupatolide using a human tumor xenograft model in immunodeficient mice. As specific in vivo studies for 2-HE in cancer are limited, this protocol is based on established methods for testing novel anticancer compounds and studies on related molecules like Eupatorin and Eupatilin.[15][16][17][18]

Experimental Rationale and Approach

Xenograft models, where human cancer cells are implanted into immunodeficient mice (e.g., nude or SCID mice), are a cornerstone of preclinical cancer research.[19][20][21][22][23][24][25][26][27][28] They allow for the in vivo assessment of a compound's ability to inhibit tumor growth and metastasis. This protocol outlines a subcutaneous xenograft model using a human breast cancer cell line as an example.

The experimental workflow for evaluating the anticancer efficacy of 2-Hydroxyeupatolide is illustrated below.

Figure 2: Experimental workflow for evaluating the anticancer efficacy of 2-Hydroxyeupatolide.

Quantitative Data Presentation (Hypothetical)

The following table provides a template for presenting quantitative data on tumor growth inhibition.

Treatment Group	Dose	Mean Tumor Volume (mm³) at Day X	% Tumor Growth Inhibition	Mean Tumor Weight (g) at Day X
Vehicle Control	-	-
2-HE	Low Dose
2-HE	High Dose
Positive Control	-

Detailed Experimental Protocols

This protocol provides a general method for establishing a subcutaneous breast cancer xenograft model in nude mice.[22][24][25][28]

Materials:

• Female athymic nude mice (4-6 weeks old)

• Human breast cancer cell line (e.g., MDA-MB-231 or MCF-7)

• Cell culture medium and supplements

• Matrigel

• 2-Hydroxyeupatolide

• Positive control drug (e.g., doxorubicin)

• Vehicle for drug administration

• Calipers for tumor measurement

Procedure:

• Cell Culture: Culture the chosen human breast cancer cell line under appropriate conditions.

• Animal Acclimatization: Acclimatize female athymic nude mice for one week.

• Cell Implantation:

  • Harvest the cancer cells and resuspend them in a mixture of serum-free medium and Matrigel (1:1 ratio) at a concentration of 5 x 10^7 cells/mL.

  • Inject 100 µL of the cell suspension (5 x 10^6 cells) subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice for tumor development. Once the tumors reach a palpable size (e.g., 100-150 mm³), measure the tumor dimensions with calipers every 2-3 days. Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Grouping and Treatment:

  • When the tumors reach the desired size, randomize the mice into treatment groups (n=8-10 per group):

    • Vehicle Control

    • 2-HE Treatment Groups (at least two different doses)

    • Positive Control Group

  • Administer 2-HE, the positive control drug, or vehicle according to a predetermined schedule (e.g., daily or three times a week) via an appropriate route (e.g., oral gavage or i.p. injection).

• Endpoint and Analysis:

  • Continue treatment for a defined period (e.g., 21-28 days) or until the tumors in the control group reach a predetermined maximum size.

  • Monitor the body weight of the mice throughout the study as an indicator of toxicity.

  • At the end of the study, euthanize the mice, and carefully excise the tumors.

  • Measure the final tumor weight and volume.

  • Examine major organs (e.g., lungs, liver) for signs of metastasis. Tissues can be fixed for histological analysis.

  • Calculate the percentage of tumor growth inhibition for each treatment group compared to the vehicle control group.

Part 3: Signaling Pathway Analysis

2-Hydroxyeupatolide has been shown to exert its anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[1][29][30]

NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of inflammation and immune responses. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκB. This allows NF-κB to translocate to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes, including TNF-α, IL-1β, and IL-6.[31][32][33][34] 2-Hydroxyeupatolide has been shown to inhibit the nuclear translocation of the p65 subunit of NF-κB.[1]

Figure 3: Inhibition of the NF-κB signaling pathway by 2-Hydroxyeupatolide.

References

• 1. researchgate.net [researchgate.net]
• 2. Inducing Acute Lung Injury in Mice by Direct Intratracheal Lipopolysaccharide Instillation [jove.com]
• 3. The Alleviation of LPS-Induced Murine Acute Lung Injury by GSH-Mediated PEGylated Artesunate Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prevention of LPS-Induced Acute Lung Injury in Mice by Mesenchymal Stem Cells Overexpressing Angiopoietin 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LPS-Induced Acute Lung Injury: Analysis of the Development and Suppression by the TNF-α-Targeting Aptamer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. arigobio.com [arigobio.com]
• 9. raybiotech.com [raybiotech.com]
• 10. elkbiotech.com [elkbiotech.com]
• 11. Hematoxylin–Eosin Staining of Lung Tissue from Mice [bio-protocol.org]
• 12. biocompare.com [biocompare.com]
• 13. Lung Section Staining and Microscopy [bio-protocol.org]
• 14. Manual hematoxylin and eosin staining of mouse tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Eupatorin Suppressed Tumor Progression and Enhanced Immunity in a 4T1 Murine Breast Cancer Model - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Eupatilin Promotes Cell Death by Calcium Influx through ER-Mitochondria Axis with SERPINB11 Inhibition in Epithelial Ovarian Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Eupatilin Impacts on the Progression of Colon Cancer by Mitochondria Dysfunction and Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 19. reactionbiology.com [reactionbiology.com]
• 20. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Monitoring of Xenograft Tumor Growth and Response to Chemotherapy by Non-Invasive In Vivo Multispectral Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells - Lim - Translational Cancer Research [tcr.amegroups.org]
• 23. aacrjournals.org [aacrjournals.org]
• 24. researchgate.net [researchgate.net]
• 25. Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. oncotarget.com [oncotarget.com]
• 27. BiTE® Xenograft Protocol [protocols.io]
• 28. Genetically diverse mouse platform to xenograft cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 31. NF-κB - Wikipedia [en.wikipedia.org]
• 32. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 33. researchgate.net [researchgate.net]
• 34. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Standards for 2-Hydroxyeupatolide: A Comprehensive Guide for Researchers

Introduction

2-Hydroxyeupatolide is a sesquiterpene lactone, a class of naturally occurring compounds renowned for their diverse biological activities. Found predominantly in plants of the Eupatorium genus, this compound has garnered significant interest within the scientific community for its potential therapeutic applications, particularly its anti-inflammatory properties. For researchers, scientists, and drug development professionals, access to well-characterized analytical standards and robust analytical methods is paramount for accurate quantification, quality control, and the elucidation of its pharmacological mechanisms. This document provides detailed application notes and protocols for the analytical standardization of 2-Hydroxyeupatolide.

Physicochemical Properties and Reference Standards

A thorough understanding of the physicochemical properties of 2-Hydroxyeupatolide is fundamental for the development of analytical methods and formulations. A certified reference material (CRM) is essential for ensuring the accuracy and traceability of analytical measurements.

Quantitative Data Summary

Property	Value	Source
Chemical Formula	C₁₅H₂₀O₄	PubChem[1]
Molecular Weight	264.32 g/mol	PubChem[1]
CAS Number	72229-33-5	PubChem[1]
Purity (Certified Reference Material)	≥ 95%	Commercially Available
Appearance	White to off-white powder	Typical for isolated natural products
UV Absorption Maximum (λmax)	~210-220 nm (in Methanol (B129727)/Ethanol)	Inferred from structurally similar compounds
Solubility	Soluble in methanol, ethanol, acetonitrile, DMSO, and chloroform. Sparingly soluble in water.	General solubility for sesquiterpene lactones
Melting Point	Not experimentally determined.	N/A
Boiling Point	Not experimentally determined.	N/A

Note: Some physical properties like melting and boiling points have not been experimentally determined in the available literature. The UV absorption maximum is an estimation based on the chemical structure and may vary depending on the solvent.

Experimental Protocols

Accurate quantification of 2-Hydroxyeupatolide in various matrices, such as plant extracts or biological samples, requires a validated analytical method. High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection is a widely used and reliable technique for this purpose.

Proposed HPLC-UV Method for Quantification of 2-Hydroxyeupatolide

This protocol is a proposed method based on established principles for the analysis of natural products and should be validated in the user's laboratory for its intended use.

1. Instrumentation and Materials

• HPLC System: A system equipped with a quaternary or binary pump, an autosampler, a column thermostat, and a UV-Vis or Diode Array Detector (DAD).

• Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Reference Standard: 2-Hydroxyeupatolide certified reference material (≥95% purity).

• Solvents: HPLC grade methanol, acetonitrile, and water.

• Reagents: Formic acid or phosphoric acid (for mobile phase modification).

• Sample Preparation: Syringe filters (0.45 µm), volumetric flasks, and pipettes.

2. Chromatographic Conditions

• Mobile Phase: A gradient of Solvent A (Water with 0.1% Formic Acid) and Solvent B (Acetonitrile).

  • Gradient Program:

    • 0-5 min: 30% B

    • 5-20 min: 30% to 70% B

    • 20-25 min: 70% to 90% B

    • 25-30 min: 90% B (hold)

    • 30.1-35 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 215 nm

• Injection Volume: 10 µL

3. Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Hydroxyeupatolide CRM and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution using the mobile phase as the diluent to create calibration standards in the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

4. Sample Preparation (for Plant Extracts)

• Extraction: Extract the powdered plant material (e.g., Eupatorium leaves) with methanol using sonication or maceration.

• Filtration: Filter the extract through a 0.45 µm syringe filter to remove particulate matter.

• Dilution: Dilute the filtered extract with the mobile phase to a concentration that falls within the linear range of the calibration curve.

5. Method Validation Parameters

For reliable results, the analytical method should be validated according to ICH guidelines. Key validation parameters include:

• Specificity: The ability to assess the analyte in the presence of other components. This can be evaluated by analyzing a blank sample and a sample spiked with 2-Hydroxyeupatolide.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is determined by constructing a calibration curve from the working standard solutions.

• Precision (Repeatability and Intermediate Precision): The closeness of agreement between a series of measurements. Repeatability is assessed by multiple injections of the same sample on the same day, while intermediate precision is assessed on different days or by different analysts.

• Accuracy: The closeness of the test results obtained by the method to the true value. This can be determined by a recovery study, where a known amount of the standard is added to a sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

Experimental Workflow Diagram

Caption: Workflow for the quantification of 2-Hydroxyeupatolide using HPLC-UV.

Signaling Pathway

2-Hydroxyeupatolide has been shown to exert its anti-inflammatory effects by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a key transcription factor that regulates the expression of numerous genes involved in inflammation, immunity, and cell survival.

NF-κB Signaling Pathway and the Role of 2-Hydroxyeupatolide

Under normal conditions, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκB. Upon stimulation by pro-inflammatory signals (e.g., lipopolysaccharide - LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκB. This allows NF-κB to translocate to the nucleus, where it binds to the promoter regions of target genes, inducing the transcription of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6). 2-Hydroxyeupatolide is believed to interfere with this cascade, likely by inhibiting the activation of the IKK complex or the nuclear translocation of NF-κB, thereby downregulating the expression of these inflammatory cytokines.

Signaling Pathway Diagram

Caption: The inhibitory effect of 2-Hydroxyeupatolide on the NF-κB signaling pathway.

Conclusion

The application notes and protocols outlined in this document provide a comprehensive framework for the analytical standardization of 2-Hydroxyeupatolide. The availability of a certified reference material and a robust, validated analytical method are critical for ensuring the quality and consistency of research and development activities involving this promising natural compound. The elucidation of its mechanism of action through the inhibition of the NF-κB signaling pathway further underscores its therapeutic potential and provides a clear target for future drug discovery efforts. Researchers are encouraged to adapt and validate the proposed methods to suit their specific laboratory conditions and research objectives.

References

• 1. 2-Hydroxyeupatolide | C15H20O4 | CID 331147 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of 2-Hydroxyeupatolide in Anti-Inflammatory Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of 2-Hydroxyeupatolide (2-HE), a sesquiterpene lactone, in anti-inflammatory research. It includes a summary of its biological effects, its mechanism of action, and detailed protocols for in vitro and in vivo studies.

Introduction

2-Hydroxyeupatolide is a natural compound found in plants of the Eupatorium genus.[1][2] Traditional medicine has long utilized these plants for treating various ailments, and modern research is now elucidating the molecular mechanisms behind their therapeutic properties. Studies have demonstrated that 2-Hydroxyeupatolide possesses significant anti-inflammatory activity, making it a promising candidate for the development of new anti-inflammatory drugs.[1][2]

The primary mechanism of action for 2-Hydroxyeupatolide's anti-inflammatory effects is the inhibition of the NF-κB (nuclear factor-kappa B) signaling pathway.[1] NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines and enzymes involved in the inflammatory response. By suppressing the activation and nuclear translocation of NF-κB, 2-Hydroxyeupatolide effectively downregulates the production of key inflammatory mediators.

Data Presentation

In Vitro Anti-Inflammatory Activity of 2-Hydroxyeupatolide

The following table summarizes the quantitative data on the in vitro effects of 2-Hydroxyeupatolide on lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Parameter Measured	Concentration of 2-HE	Result	Reference
Nitric Oxide (NO) Production	Concentration-dependent	Suppression
TNF-α mRNA and protein levels	Concentration-dependent	Inhibition
IL-1β mRNA and protein levels	Concentration-dependent	Inhibition
IL-6 mRNA and protein levels	Concentration-dependent	Inhibition
NF-κB Transactivity	Not specified	Inhibition
Nuclear Translocation of NF-κB p65	Not specified	Inhibition
Nuclear Translocation of p-NF-κB p65	Not specified	Inhibition

In Vivo Anti-Inflammatory Activity of 2-Hydroxyeupatolide

The following table summarizes the quantitative data on the in vivo effects of 2-Hydroxyeupatolide in a lipopolysaccharide (LPS)-induced acute inflammation mouse model.

Parameter Measured	Animal Model	Treatment	Result	Reference
Serum TNF-α levels	LPS-challenged ICR mice	2-Hydroxyeupatolide	Inhibition
Serum IL-1β levels	LPS-challenged ICR mice	2-Hydroxyeupatolide	Inhibition
Serum IL-6 levels	LPS-challenged ICR mice	2-Hydroxyeupatolide	Inhibition
Lung Hyperemia and Edema	LPS-challenged ICR mice	2-Hydroxyeupatolide	Amelioration
Alveolar Wall Thickening	LPS-challenged ICR mice	2-Hydroxyeupatolide	Amelioration
Inflammatory Cell Infiltration in Lung	LPS-challenged ICR mice	2-Hydroxyeupatolide	Amelioration
IL-6 mRNA expression in Lung	LPS-challenged ICR mice	2-Hydroxyeupatolide	Inhibition
IL-6 mRNA expression in Spleen	LPS-challenged ICR mice	2-Hydroxyeupatolide	Inhibition
IL-6 mRNA expression in Hypothalamus	LPS-challenged ICR mice	2-Hydroxyeupatolide	Inhibition

Experimental Protocols

In Vitro Protocol: Inhibition of Pro-inflammatory Mediators in RAW 264.7 Macrophages

1. Cell Culture and Treatment:

• Culture RAW 264.7 macrophage cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Seed the cells in appropriate culture plates (e.g., 96-well for viability assays, 24-well for cytokine measurements, 6-well for protein and RNA extraction).

• Pre-treat the cells with various concentrations of 2-Hydroxyeupatolide for a specified period (e.g., 1 hour).

• Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a designated time (e.g., 24 hours for cytokine analysis).

2. Measurement of Nitric Oxide (NO) Production:

• After the treatment period, collect the cell culture supernatant.

• Determine the NO concentration using the Griess reagent assay according to the manufacturer's instructions.

3. Measurement of Pro-inflammatory Cytokines (TNF-α, IL-1β, IL-6):

• ELISA: Collect the cell culture supernatant and measure the levels of TNF-α, IL-1β, and IL-6 using commercially available enzyme-linked immunosorbent assay (ELISA) kits.

• RT-qPCR: Extract total RNA from the cells using a suitable kit. Synthesize cDNA and perform quantitative real-time PCR (RT-qPCR) using specific primers for TNF-α, IL-1β, IL-6, and a housekeeping gene (e.g., β-actin) to determine the relative mRNA expression levels.

4. Western Blot Analysis for NF-κB Pathway Proteins:

• Lyse the cells to extract total protein or nuclear and cytoplasmic fractions.

• Determine the protein concentration using a BCA or Bradford assay.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and incubate with primary antibodies against total and phosphorylated forms of NF-κB p65.

• Incubate with a suitable HRP-conjugated secondary antibody.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Protocol: LPS-Induced Acute Inflammation in Mice

1. Animal Model:

• Use a suitable mouse strain (e.g., ICR mice).

• Acclimatize the animals for at least one week before the experiment.

• Divide the mice into different groups: control, LPS-only, LPS + 2-Hydroxyeupatolide (at various doses), and a positive control group (e.g., treated with a known anti-inflammatory drug).

2. Drug Administration:

• Administer 2-Hydroxyeupatolide (e.g., by oral gavage or intraperitoneal injection) at the desired doses for a specified period before the LPS challenge.

3. Induction of Inflammation:

• Induce acute inflammation by administering LPS (e.g., via intraperitoneal injection).

4. Sample Collection and Analysis:

• At a designated time point after the LPS challenge, collect blood samples via cardiac puncture for serum separation.

• Euthanize the animals and harvest tissues of interest (e.g., lungs, spleen, hypothalamus).

• Serum Cytokine Analysis: Measure the levels of TNF-α, IL-1β, and IL-6 in the serum using ELISA kits.

• Histopathological Analysis: Fix the lung tissue in 10% formalin, embed in paraffin, section, and stain with hematoxylin (B73222) and eosin (B541160) (H&E). Examine the sections for signs of inflammation, such as hyperemia, edema, alveolar wall thickening, and inflammatory cell infiltration.

• Gene Expression Analysis: Extract RNA from the harvested tissues and perform RT-qPCR to measure the mRNA expression levels of inflammatory cytokines.

Mandatory Visualizations

Caption: Mechanism of action of 2-Hydroxyeupatolide on the NF-κB signaling pathway.

Caption: Experimental workflow for in vitro anti-inflammatory assays.

Caption: Experimental workflow for in vivo anti-inflammatory studies.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06006H [pubs.rsc.org]

Application Notes and Protocols for 2-Hydroxyeupatolide Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyeupatolide, a sesquiterpene lactone, has demonstrated notable anti-inflammatory and potential anti-cancer properties. Its primary mechanism of action involves the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a critical regulator of inflammation, cell survival, and proliferation.[1][2] Dysregulation of the NF-κB pathway is a hallmark of many chronic diseases, including cancer. By targeting this pathway, 2-Hydroxyeupatolide presents a promising candidate for combination therapies, aiming to enhance the efficacy of existing treatments and overcome drug resistance. The combination of natural compounds with conventional chemotherapeutic drugs is a promising strategy to enhance therapeutic efficacy, reduce side effects, and combat drug resistance.[3][4][5]

These application notes provide a comprehensive experimental framework for investigating the synergistic potential of 2-Hydroxyeupatolide in combination with a conventional chemotherapeutic agent, using doxorubicin (B1662922) as an example. The protocols outlined below cover in vitro synergy assessment and in vivo validation in a xenograft mouse model.

Signaling Pathways of Interest

NF-κB Signaling Pathway

The NF-κB pathway is a key focus for 2-Hydroxyeupatolide's mechanism of action. In unstimulated cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Upon stimulation by inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and proteasomal degradation. This allows the p50/p65 NF-κB heterodimer to translocate to the nucleus and activate the transcription of target genes involved in inflammation and cell survival. 2-Hydroxyeupatolide has been shown to inhibit the nuclear translocation of NF-κB.

NF-κB Signaling Pathway and Point of Inhibition

Apoptosis Pathway

Combination therapy often aims to enhance apoptosis (programmed cell death) in cancer cells. Key proteins in the apoptosis pathway include the Bcl-2 family (anti-apoptotic, e.g., Bcl-2, Bcl-xL) and the Bax family (pro-apoptotic, e.g., Bax, Bak), as well as caspases (e.g., Caspase-3, Caspase-9) and PARP. The induction of apoptosis by 2-Hydroxyeupatolide, potentially in synergy with other drugs, can be investigated by examining the cleavage of these key proteins.

Intrinsic Apoptosis Pathway

Experimental Workflow

A logical workflow is crucial for systematically evaluating the combination therapy. This involves a tiered approach, starting with in vitro screening to establish synergy and moving to in vivo models for validation of efficacy and safety.

Experimental Workflow for Combination Therapy

Data Presentation

Quantitative data should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 1: In Vitro Cytotoxicity of Single Agents

Cell Line	Compound	IC50 (µM)
MCF-7	2-Hydroxyeupatolide	15.2 ± 1.8
MCF-7	Doxorubicin	0.8 ± 0.1
MDA-MB-231	2-Hydroxyeupatolide	22.5 ± 2.5
MDA-MB-231	Doxorubicin	1.2 ± 0.2

Table 2: Combination Index (CI) Values for 2-Hydroxyeupatolide and Doxorubicin in MCF-7 Cells

Fraction Affected (Fa)	2-Hydroxyeupatolide (µM)	Doxorubicin (µM)	CI Value	Interpretation
0.25	7.6	0.4	0.85	Synergy
0.50	15.2	0.8	0.65	Strong Synergy
0.75	30.4	1.6	0.50	Very Strong Synergy
0.90	60.8	3.2	0.45	Very Strong Synergy

Note: CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Table 3: In Vivo Tumor Growth Inhibition

Treatment Group	Dose	Tumor Volume (mm³) at Day 28	% TGI
Vehicle Control	-	1500 ± 150	-
2-Hydroxyeupatolide	20 mg/kg	1050 ± 120	30
Doxorubicin	2 mg/kg	900 ± 110	40
Combination	20 mg/kg + 2 mg/kg	300 ± 50	80

% TGI (Tumor Growth Inhibition) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100

Experimental Protocols

In Vitro Synergy Assessment

Protocol 5.1.1: Cell Culture and IC50 Determination

• Cell Culture: Culture human breast cancer cell lines (e.g., MCF-7, MDA-MB-231) in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed 5 x 10³ cells per well in a 96-well plate and allow them to adhere overnight.

• Drug Treatment: Treat the cells with serial dilutions of 2-Hydroxyeupatolide and Doxorubicin separately for 48 hours.

• Cell Viability Assay: Assess cell viability using the MTT assay. Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.

• Data Analysis: Dissolve the formazan (B1609692) crystals in 150 µL of DMSO and measure the absorbance at 570 nm. Calculate the IC50 values using non-linear regression analysis.

Protocol 5.1.2: Combination Index (CI) Calculation (Chou-Talalay Method)

• Experimental Design: Based on the individual IC50 values, design a combination experiment with a constant ratio of the two drugs (e.g., based on the ratio of their IC50s).

• Drug Treatment: Treat the cells with serial dilutions of the drug combination for 48 hours.

• Data Collection: Perform an MTT assay as described above.

• CI Calculation: Use software such as CompuSyn to calculate the Combination Index (CI) for different fractions of affected cells (Fa). A CI value less than 1 indicates a synergistic effect.

Mechanistic Studies

Protocol 5.2.1: Western Blot Analysis

• Cell Treatment: Seed 1 x 10⁶ cells in a 6-well plate, allow them to attach, and then treat with 2-Hydroxyeupatolide, Doxorubicin, or the combination for 24 hours.

• Protein Extraction: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 30 µg of protein per lane on a 10% SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk in TBST for 1 hour. Incubate with primary antibodies overnight at 4°C.

  • Primary Antibodies: p-p65 (1:1000), p65 (1:1000), p-IκBα (1:1000), IκBα (1:1000), Cleaved Caspase-3 (1:1000), PARP (1:1000), β-actin (1:5000).

• Secondary Antibody and Detection: Incubate with an HRP-conjugated secondary antibody (1:5000) for 1 hour and visualize using an ECL detection system.

• Densitometry: Quantify band intensities using ImageJ or similar software.

Protocol 5.2.2: Quantitative Real-Time PCR (qPCR)

• Cell Treatment: Treat cells as described for Western blot analysis.

• RNA Extraction: Isolate total RNA using a commercial kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR: Perform qPCR using SYBR Green master mix and specific primers for target genes.

  • Primer Sequences (Human):

    • IL-6 Fwd: 5'-GACAGCCACTCACCTCTTCA-3'

    • IL-6 Rev: 5'-CCTCTTTGCTGCTTTCACAC-3'

    • TNF-α Fwd: 5'-CCTCTCTCTAATCAGCCCTCTG-3'

    • TNF-α Rev: 5'-GAGGACCTGGGAGTAGATGAG-3'

    • GAPDH Fwd: 5'-GAAGGTGAAGGTCGGAGTC-3'

    • GAPDH Rev: 5'-GAAGATGGTGATGGGATTTC-3'

• Data Analysis: Calculate the relative gene expression using the 2^-ΔΔCt method, with GAPDH as the housekeeping gene.

In Vivo Xenograft Model

Protocol 5.3.1: Animal Model and Tumor Implantation

• Animals: Use 6-8 week old female athymic nude mice.

• Cell Preparation: Harvest MCF-7 cells and resuspend them in a 1:1 mixture of PBS and Matrigel at a concentration of 5 x 10⁷ cells/mL.

• Implantation: Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the length and width with calipers every 3-4 days. Calculate tumor volume using the formula: (Width² x Length) / 2.

Protocol 5.3.2: Combination Therapy Study

• Group Allocation: When tumors reach an average volume of 100-150 mm³, randomize the mice into four groups (n=8 per group):

  • Group 1: Vehicle control (e.g., PBS)

  • Group 2: 2-Hydroxyeupatolide (e.g., 20 mg/kg, daily, oral gavage)

  • Group 3: Doxorubicin (e.g., 2 mg/kg, twice weekly, intraperitoneal injection)

  • Group 4: Combination of 2-Hydroxyeupatolide and Doxorubicin.

• Treatment Period: Treat the mice for 28 days.

• Monitoring: Measure tumor volume and body weight twice weekly.

• Endpoint: At the end of the study, euthanize the mice and harvest the tumors for further analysis.

Protocol 5.3.3: Histopathology and Immunohistochemistry

• Tissue Processing: Fix the tumors and major organs (liver, kidney, spleen, heart, lungs) in 10% formalin, embed in paraffin, and section.

• H&E Staining: Perform Hematoxylin and Eosin (H&E) staining on organ sections to assess for any treatment-related toxicity.

• Immunohistochemistry: Stain tumor sections for markers of proliferation (Ki-67) and apoptosis (cleaved caspase-3) to confirm the in vitro mechanistic findings.

Conclusion

This document provides a detailed framework for the preclinical evaluation of 2-Hydroxyeupatolide in combination therapy. The proposed experiments are designed to rigorously assess synergy, elucidate the underlying mechanisms of action, and validate the therapeutic potential in an in vivo setting. The successful completion of these studies will provide a strong rationale for the further development of 2-Hydroxyeupatolide as a valuable component of combination regimens for cancer and other inflammatory diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Exploration of the Use of Natural Compounds in Combination with Chemotherapy Drugs for Tumor Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. kuickresearch.com [kuickresearch.com]

Technical Notes & Optimization

improving the solubility of 2-Hydroxyeupatolide for cell culture

Welcome to the technical support center for 2-Hydroxyeupatolide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the solubility of 2-Hydroxyeupatolide for cell culture experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered when preparing 2-Hydroxyeupatolide for in vitro studies.

Q1: My 2-Hydroxyeupatolide is not dissolving in my cell culture medium. What should I do?

A1: 2-Hydroxyeupatolide is a hydrophobic compound and is expected to have very low solubility in aqueous solutions like cell culture media. Direct dissolution is not a viable method. You must first dissolve the compound in a suitable organic solvent to create a concentrated stock solution before diluting it into your culture medium.

Q2: What is the recommended solvent for creating a 2-Hydroxyeupatolide stock solution?

A2: The most commonly used solvent for hydrophobic compounds in cell culture is Dimethyl Sulfoxide (B87167) (DMSO).[1][2] It is a powerful, polar aprotic solvent that can dissolve a wide range of nonpolar and polar compounds and is miscible with water.[1][3]

Q3: I dissolved 2-Hydroxyeupatolide in DMSO, but it precipitated when I added it to the cell culture medium. How can I prevent this?

A3: This is a common issue known as "precipitation upon dilution." It occurs when a compound that is soluble in an organic solvent is introduced into an aqueous environment where it is insoluble.[4][5][6] To mitigate this:

• Use a high-concentration stock: Prepare a highly concentrated stock solution in 100% DMSO. This allows you to add a very small volume to your culture medium to reach the final desired concentration, minimizing the amount of DMSO introduced.

• Perform serial dilutions: Instead of adding the DMSO stock directly to the full volume of media, perform a stepwise (serial) dilution. First, dilute the DMSO stock into a small volume of media, vortex or mix thoroughly, and then add this intermediate dilution to the final volume.

• Increase mixing: When adding the stock solution to the medium, ensure the medium is being gently stirred or swirled to facilitate rapid dispersion of the compound.

• Warm the medium: Gently warming the cell culture medium to 37°C before adding the compound can sometimes help improve solubility.

Q4: What is the maximum concentration of DMSO that is safe for my cells?

A4: The sensitivity to DMSO can vary significantly between different cell lines.[7]

• General Guideline: A final DMSO concentration of 0.1% is considered safe for most cell lines and is unlikely to cause cytotoxic effects.[7][8][9]

• Tolerable Limit: Many robust cell lines can tolerate up to 0.5% DMSO without significant toxicity.[7][8][10]

• High Concentrations: Concentrations of 1% or higher can cause cell membrane damage, affect cell viability, and induce abnormal cellular responses.[9][10]

• Recommendation: It is crucial to perform a vehicle control experiment where you treat cells with the same concentration of DMSO that is used in your experimental conditions to ensure that the observed effects are due to the compound and not the solvent.[7][9]

Q5: Are there any alternatives to DMSO if my compound is unstable or if my cells are too sensitive?

A5: Yes, several alternatives can be considered:

• Ethanol: Can be used for some compounds, but like DMSO, it should be kept at a very low final concentration (typically <0.1%).[11][12]

• Dimethylformamide (DMF): Another organic solvent that can be used, with similar precautions as DMSO regarding final concentration.[12][13]

• Solubilization with carriers:

  • Cyclodextrins: These are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior.[14][15] They can encapsulate hydrophobic drugs, forming a water-soluble complex that can improve solubility in aqueous media.[14][15][16][17]

  • Bovine Serum Albumin (BSA): Greasy or hydrophobic compounds can sometimes be solubilized by binding to albumin.[11]

  • Co-solvents and Surfactants: In some cases, co-solvents like PEG-400 or non-ionic surfactants like Tween 80 can be used, though their compatibility with your specific cell line must be verified.[5][18]

Data Presentation

Table 1: Comparison of Solvents for Cell Culture Applications

Solvent/Method	Recommended Final Concentration	Advantages	Disadvantages & Considerations
DMSO	< 0.5% (ideally ≤ 0.1%)[7][8][9]	Excellent solubilizing power for a wide range of compounds.[1]	Can be toxic to cells at higher concentrations; may affect cell differentiation and other cellular functions.[7][19]
Ethanol	< 0.1%	Biologically friendly at very low concentrations.[11]	Lower solubilizing power than DMSO for highly hydrophobic compounds; can be toxic.
DMF	< 0.1%	Good solubilizing power.	Can be toxic to cells; requires a vehicle control.
Cyclodextrins	Varies by type and compound	Low cytotoxicity; forms a soluble complex with the drug.[14]	Requires optimization of the drug-to-cyclodextrin ratio; may not work for all compounds.[16]
BSA	Varies	Biologically compatible carrier.[11]	May interfere with assays involving protein binding or signaling pathways.

Experimental Protocols

Protocol: Preparation of 2-Hydroxyeupatolide for Cell Culture Treatment

This protocol details the standard method for solubilizing a hydrophobic compound like 2-Hydroxyeupatolide using DMSO.

Materials:

• 2-Hydroxyeupatolide (powder)

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Sterile microcentrifuge tubes

• Sterile, complete cell culture medium (pre-warmed to 37°C)

• Pipettes and sterile tips

Methodology:

• Prepare a High-Concentration Stock Solution (e.g., 20 mM): a. Calculate the mass of 2-Hydroxyeupatolide needed to prepare your desired volume and concentration. (Molecular Weight of 2-Hydroxyeupatolide: ~264.32 g/mol ). b. Aseptically weigh the required amount of 2-Hydroxyeupatolide powder and transfer it to a sterile microcentrifuge tube. c. Add the calculated volume of 100% sterile DMSO to the tube. For example, to make 1 mL of a 20 mM stock, add 1 mL of DMSO to 5.29 mg of the compound. d. Vortex the tube vigorously until the powder is completely dissolved. If needed, gentle warming in a 37°C water bath or brief sonication can assist dissolution.[8] e. This is your primary stock solution . Store it in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Prepare an Intermediate Dilution (Working Stock): a. It is often impractical to directly add microliter or sub-microliter volumes of the primary stock to your cell culture plates. Therefore, an intermediate dilution in complete cell culture medium is recommended. b. For example, to prepare a 200 µM working stock from a 20 mM primary stock, dilute the primary stock 1:100 in pre-warmed sterile medium. (e.g., add 5 µL of 20 mM stock to 495 µL of medium). c. Mix immediately and thoroughly by pipetting or gentle vortexing.

• Treating the Cells (Final Dilution): a. Add the appropriate volume of the intermediate working stock to your cell culture wells to achieve the final desired treatment concentration. b. Example: To treat cells in a well containing 1 mL of medium with a final concentration of 20 µM, you would add 100 µL of your 200 µM working stock. c. Ensure that the final concentration of DMSO in the well remains below the cytotoxic limit for your cell line (e.g., ≤ 0.1%). d. Crucially , prepare a "vehicle control" well that contains the same final concentration of DMSO but no 2-Hydroxyeupatolide.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for solubilizing and diluting 2-Hydroxyeupatolide for cell culture.

Signaling Pathway Diagram

Studies have shown that 2-Hydroxyeupatolide can suppress inflammatory responses by inhibiting the NF-κB signaling pathway.[20][21] The mechanism involves preventing the translocation of the NF-κB p65 subunit into the nucleus.[20][21]

References

• 1. gchemglobal.com [gchemglobal.com]
• 2. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. echemi.com [echemi.com]
• 7. researchgate.net [researchgate.net]
• 8. lifetein.com [lifetein.com]
• 9. researchgate.net [researchgate.net]
• 10. Cell density, DMSO concentration and needle gauge affect hydrogel-induced BM-MSC viability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. researchgate.net [researchgate.net]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. "Cyclodextrin as a Drug Carrier Increasing Drug Solubility" by Malka Silberberg [touroscholar.touro.edu]
• 15. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Non-aqueous, zwitterionic solvent as an alternative for dimethyl sulfoxide in the life sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06006H [pubs.rsc.org]

Technical Support Center: Large-Scale Purification of 2-Hydroxyeupatolide

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the large-scale purification of 2-Hydroxyeupatolide.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification process.

Problem	Possible Cause	Suggested Solution
Low Yield of 2-Hydroxyeupatolide	Inefficient extraction from the initial biomass.	Optimize the extraction solvent system and extraction time. Consider using techniques like ultrasound-assisted or microwave-assisted extraction to improve efficiency.
Degradation of the target molecule during purification.[1]	Maintain low temperatures throughout the purification process. Use antioxidants if 2-Hydroxyeupatolide is susceptible to oxidation.[1] Minimize the number of purification steps to reduce processing time.[2]
Poor separation from closely related impurities.	Employ high-resolution purification techniques such as High-Speed Counter-Current Chromatography (HSCCC) or preparative High-Performance Liquid Chromatography (HPLC). Optimize the mobile phase composition for better separation.
Purity Issues (Contamination with other compounds)	Co-elution of structurally similar compounds.	Utilize orthogonal purification methods. For example, follow a normal-phase chromatography step with a reversed-phase chromatography step.
Incomplete removal of solvent or other process-related impurities.	Incorporate a final desalting or solvent exchange step, such as diafiltration or size-exclusion chromatography.
Scalability Problems	A purification method developed at the lab scale is not translating well to a larger scale.	Re-evaluate the chosen purification technique for its scalability. Techniques like affinity chromatography and certain types of liquid chromatography are generally more scalable.[2][3]
Increased backpressure in chromatography columns at a larger scale.	Optimize the particle size of the stationary phase and the flow rate. Consider using larger-pore chromatography media for large molecules.[4]
Product Instability (Degradation or Aggregation)	Exposure to harsh pH or temperature conditions.[1]	Buffer the solutions to a pH where 2-Hydroxyeupatolide is most stable. Conduct stability studies at different temperatures to determine the optimal processing temperature.[1]
Presence of proteases or other degrading enzymes in the extract.	Incorporate protease inhibitors in the initial extraction buffer.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for the large-scale purification of 2-Hydroxyeupatolide?

A1: High-Speed Counter-Current Chromatography (HSCCC) has been shown to be an effective one-step method for the preparative separation of similar sesquiterpenoid lactones from crude extracts, yielding high purity.[5] For industrial-scale production, a multi-step approach involving initial extraction, followed by a combination of chromatographic techniques (e.g., flash chromatography followed by preparative HPLC) is often employed to achieve the desired purity and yield.

Q2: How can I improve the resolution between 2-Hydroxyeupatolide and its isomers during chromatography?

A2: To improve resolution, you can:

• Optimize the mobile phase: A systematic optimization of the solvent system, including the use of modifiers, can significantly enhance separation.

• Select the right stationary phase: Different stationary phases (e.g., C18, C8, silica) will have different selectivities. Screening various columns is recommended.

• Adjust the temperature: Temperature can affect the viscosity of the mobile phase and the interaction kinetics between the analyte and the stationary phase.

• Employ a different chromatographic technique: If one method (e.g., reversed-phase) is not providing adequate separation, an orthogonal method (e.g., normal-phase or HILIC) may be more successful.

Q3: What are the key considerations for scaling up the purification process for 2-Hydroxyeupatolide?

A3: Key considerations for scaling up include:

• Linear scalability of the chromatography method: Ensure that the separation achieved at the lab scale can be reproduced on a larger column by maintaining a constant linear flow rate.

• Economic viability: The cost of solvents and stationary phases can become significant at a large scale. The development of cost-effective purification strategies is crucial.

• Process robustness and reproducibility: The scaled-up process should be robust and consistently deliver a product of the required quality.

• Equipment limitations: Ensure that the available large-scale equipment can handle the required pressures and flow rates.

Q4: How can I prevent the degradation of 2-Hydroxyeupatolide during purification?

A4: To prevent degradation, consider the following:

• Temperature control: Work at reduced temperatures to minimize thermally induced degradation.[1]

• pH control: Maintain the pH of your solutions within the stability range of 2-Hydroxyeupatolide.

• Light protection: If the compound is light-sensitive, protect all solutions and fractions from light.

• Inert atmosphere: If the compound is prone to oxidation, perform purification steps under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols

Protocol: Preparative Purification of 2-Hydroxyeupatolide using High-Speed Counter-Current Chromatography (HSCCC)

This protocol is adapted from a method used for the purification of similar sesquiterpenoid lactones.[5]

1. Preparation of the Two-Phase Solvent System:

• Prepare a solvent system of n-hexane–ethyl acetate–methanol–water at a volume ratio of 1:4:2:3.[5]

• Thoroughly mix the solvents in a separatory funnel and allow the phases to separate.

• Degas both the upper (stationary) and lower (mobile) phases by sonication for 30 minutes before use.[5]

2. HSCCC System Preparation:

• Fill the entire column with the upper phase (stationary phase).

• Set the apparatus to rotate at the desired speed (e.g., 800 rpm).

• Pump the lower phase (mobile phase) into the column at a specific flow rate (e.g., 2.0 mL/min).

• Continue pumping the mobile phase until hydrodynamic equilibrium is reached, which is indicated by the emergence of the mobile phase from the column outlet.

3. Sample Injection and Fraction Collection:

• Dissolve the crude extract containing 2-Hydroxyeupatolide in a mixture of the upper and lower phases (e.g., 5 mL of each).[5]

• Inject the sample solution into the column.

• Collect fractions at regular intervals using a fraction collector.

4. Analysis and Product Recovery:

• Analyze the collected fractions by High-Performance Liquid Chromatography (HPLC) to identify the fractions containing pure 2-Hydroxyeupatolide.

• Pool the pure fractions and evaporate the solvent under reduced pressure to obtain the purified compound.

Quantitative Data from a Representative Sesquiterpenoid Lactone Purification

The following table summarizes the results from a one-step HSCCC separation of sesquiterpenoid lactones from 540 mg of a crude n-butanol fraction.[5]

Compound	Amount Obtained (mg)	Purity (%)
3β-hydroxy-8β-[4'-hydroxy-tigloyloxy]-costunolide	10.8	91.8
Eupalinolide A	17.9	97.9
Eupalinolide B	19.3	97.1

Visualizations

Caption: Experimental workflow for the purification of 2-Hydroxyeupatolide.

Caption: Troubleshooting workflow for low purity issues.

References

• 1. Instability Challenges and Stabilization Strategies of Pharmaceutical Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Challenges and solutions for the downstream purification of therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 2-Hydroxyeupatolide Dosage to Minimize Off-Target Effects

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the dosage of 2-Hydroxyeupatolide (2-HE) for experimental use, with a focus on reducing off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary known mechanism of action for 2-Hydroxyeupatolide?

A1: 2-Hydroxyeupatolide, a sesquiterpene lactone, primarily functions by attenuating inflammatory responses through the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway.[1][2][3] It has been demonstrated to suppress the production of pro-inflammatory mediators such as nitric oxide (NO) and cytokines like TNF-α, IL-1β, and IL-6 in a concentration-dependent manner in lipopolysaccharide (LPS)-treated RAW 264.7 macrophage cells.[1][2]

Q2: What are the potential off-target effects of 2-Hydroxyeupatolide?

A2: While specific off-target profiling for 2-Hydroxyeupatolide is not extensively documented in publicly available literature, sesquiterpene lactones as a class of compounds are known to potentially interact with multiple cellular targets, especially at higher concentrations. Due to the significant crosstalk between cellular signaling pathways, inhibition of NF-κB can indirectly influence other pathways. A key pathway to monitor for potential off-target effects is the Signal Transducer and Activator of Transcription 3 (STAT3) pathway, which shares common regulatory elements and can be co-regulated with NF-κB in the context of inflammation and cancer.[4] Researchers should consider evaluating the activation status of STAT3, particularly when using higher concentrations of 2-Hydroxyeupatolide.

Q3: What is a recommended starting concentration range for in vitro experiments?

A3: Based on available research, a concentration range of 2 µM to 10 µM has been shown to effectively inhibit the nuclear translocation of the NF-κB p65 subunit in RAW 264.7 cells without inducing significant cytotoxicity.[3] For initial experiments, it is advisable to perform a dose-response curve starting from a low concentration (e.g., 1 µM) and titrating up to a higher concentration (e.g., 50 µM) to determine the optimal concentration for the desired on-target effect (NF-κB inhibition) while minimizing cytotoxicity in your specific cell model.

Q4: How can I assess the cytotoxicity of 2-Hydroxyeupatolide in my cell line?

A4: A common and reliable method to assess cytotoxicity is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. By treating your cells with a range of 2-Hydroxyeupatolide concentrations for a specific duration (e.g., 24, 48, or 72 hours), you can determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability. This value is crucial for establishing the therapeutic window of the compound in your experiments.

Troubleshooting Guides

Issue 1: High levels of cytotoxicity observed at concentrations intended for NF-κB inhibition.

Possible Cause	Troubleshooting Step
Cell line sensitivity: Different cell lines exhibit varying sensitivities to cytotoxic agents.	Perform a dose-response cytotoxicity assay (e.g., MTT assay) to determine the specific IC50 value for your cell line. This will help in identifying a non-toxic working concentration.
Incorrect dosage calculation or preparation: Errors in calculating or preparing the stock solution can lead to unintended high concentrations.	Double-check all calculations and ensure the compound is fully dissolved in the appropriate solvent (e.g., DMSO) before diluting in cell culture media.
Extended exposure time: Prolonged incubation with the compound can lead to increased cytotoxicity.	Optimize the incubation time. It is possible that a shorter exposure is sufficient to observe NF-κB inhibition with reduced cell death.

Issue 2: Inconsistent or no inhibition of the NF-κB pathway.

Possible Cause	Troubleshooting Step
Sub-optimal concentration: The concentration of 2-Hydroxyeupatolide may be too low to effectively inhibit NF-κB in your experimental setup.	Perform a dose-response experiment and analyze NF-κB activation (e.g., by Western blot for phosphorylated p65 or a reporter assay) to determine the EC50 for NF-κB inhibition.
Cell stimulation issues: The stimulus used to activate the NF-κB pathway (e.g., LPS, TNF-α) may not be potent enough or the timing of treatment may be off.	Ensure the stimulating agent is active and used at an appropriate concentration. Optimize the timing of 2-Hydroxyeupatolide pre-treatment before adding the stimulus.
Experimental variability: Inconsistent cell seeding density or reagent preparation can lead to variable results.	Standardize your experimental protocol, including cell number, reagent concentrations, and incubation times.

Issue 3: Suspected off-target effects on other signaling pathways.

Possible Cause	Troubleshooting Step
High concentration of 2-Hydroxyeupatolide: Off-target effects are more likely to occur at higher concentrations.	Use the lowest effective concentration that achieves the desired level of NF-κB inhibition. Refer to your dose-response data.
Crosstalk with other pathways: Inhibition of NF-κB may have downstream consequences on interconnected pathways like STAT3.	Investigate the activation state of key proteins in related signaling pathways (e.g., phosphorylated STAT3) using Western blotting to assess potential off-target activity.

Data Presentation

Table 1: Concentration-Dependent Effects of 2-Hydroxyeupatolide on NF-κB Signaling and Cytotoxicity (RAW 264.7 Macrophages)

Concentration (µM)	Inhibition of NF-κB p65 Nuclear Translocation	Effect on Pro-inflammatory Cytokine Production (TNF-α, IL-6, IL-1β)	Cell Viability (qualitative)
2	Effective	Significant Suppression	High
5	Effective	Significant Suppression	High
10	Effective	Significant Suppression	High

Note: This table is a qualitative summary based on published findings.[3] Researchers should generate their own quantitative data for their specific cell lines.

Table 2: IC50 Values of Sesquiterpene Lactones in Various Cancer Cell Lines

Compound	Cell Line	IC50 (µM)
Alantolactone	MDA-MB-231 (Breast Cancer)	9.9 - 27.1
Isoalantolactone	BT-549 (Breast Cancer)	4.5 - 17.1
Parthenolide	MCF-7 (Breast Cancer)	19.4 - 39.6
Costunolide	MDA-MB-231 (Breast Cancer)	9.9 - 27.1

This table provides examples of IC50 values for other sesquiterpene lactones to illustrate the typical potency range of this class of compounds.[5] IC50 values for 2-Hydroxyeupatolide should be determined experimentally.

Experimental Protocols

Cell Viability Assessment using MTT Assay

Objective: To determine the cytotoxic effect of 2-Hydroxyeupatolide and establish the IC50 value.

Materials:

• 96-well cell culture plates

• Your cell line of interest

• Complete cell culture medium

• 2-Hydroxyeupatolide stock solution (e.g., in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of 2-Hydroxyeupatolide in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of 2-Hydroxyeupatolide. Include a vehicle control (medium with the same concentration of DMSO used for the highest 2-HE concentration).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• After the incubation with MTT, carefully remove the medium.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value using appropriate software.

Analysis of NF-κB and STAT3 Activation by Western Blot

Objective: To assess the effect of 2-Hydroxyeupatolide on the activation of NF-κB and STAT3 pathways by measuring the phosphorylation of key proteins.

Materials:

• 6-well cell culture plates

• Your cell line of interest

• Complete cell culture medium

• 2-Hydroxyeupatolide stock solution

• Stimulating agent (e.g., LPS for NF-κB, IL-6 for STAT3)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-p65, anti-p65, anti-phospho-STAT3, anti-STAT3, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Pre-treat the cells with various concentrations of 2-Hydroxyeupatolide for a specified time (e.g., 1-2 hours).

• Stimulate the cells with the appropriate agonist (e.g., 1 µg/mL LPS for 30 minutes to activate NF-κB; 20 ng/mL IL-6 for 30 minutes to activate STAT3). Include unstimulated and vehicle-treated controls.

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Quantify the band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels and the loading control.

Visualizations

Caption: Experimental workflow for optimizing 2-Hydroxyeupatolide dosage.

Caption: On-target (NF-κB) and potential off-target (STAT3) signaling pathways.

References

• 1. 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06006H [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Unraveling Stereochemical Structure-Activity Relationships of Sesquiterpene Lactones for Inhibitory Effects on STAT3 Activation - PMC [pmc.ncbi.nlm.nih.gov]

stability of 2-Hydroxyeupatolide in different solvents and temperatures

This technical support center provides guidance and answers frequently asked questions regarding the stability of 2-Hydroxyeupatolide in various experimental conditions. As a sesquiterpene lactone, its stability is crucial for accurate experimental results and for the development of potential therapeutic applications.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that can affect the stability of 2-Hydroxyeupatolide?

A1: The stability of 2-Hydroxyeupatolide is primarily influenced by its chemical structure, which includes an α,β-unsaturated carbonyl group within its α-methylene-γ-lactone ring. This functional group is susceptible to nucleophilic attack, which can lead to degradation. Key factors to consider are:

• pH: The compound is expected to be more stable in acidic to neutral conditions. Alkaline environments can catalyze the degradation of the lactone ring.

• Temperature: Higher temperatures generally accelerate the rate of chemical degradation. For long-term storage, low temperatures are recommended.

• Solvent: The choice of solvent is critical. Protic solvents, especially those with nucleophilic character (e.g., methanol, ethanol), can react with the α-methylene-γ-lactone moiety. Aprotic solvents are generally preferred for storage and experimental use.

• Light: Exposure to UV light can induce photochemical reactions and lead to degradation. It is advisable to protect solutions of 2-Hydroxyeupatolide from light.

• Oxygen: The presence of oxygen can lead to oxidative degradation, although this is generally a slower process compared to pH and temperature-mediated degradation.

Q2: What are the recommended storage conditions for 2-Hydroxyeupatolide?

A2: For optimal stability, 2-Hydroxyeupatolide should be stored as a dry, solid powder in a tightly sealed container at -20°C or below, protected from light and moisture. If a stock solution is required, it should be prepared in a dry, aprotic solvent such as anhydrous DMSO or acetonitrile, aliquoted into small volumes to avoid repeated freeze-thaw cycles, and stored at -80°C.

Q3: How can I monitor the stability of 2-Hydroxyeupatolide in my experiments?

A3: The most common method for monitoring the stability of 2-Hydroxyeupatolide is High-Performance Liquid Chromatography (HPLC) with UV detection. A stability-indicating HPLC method should be developed and validated to separate the intact compound from its potential degradation products. This allows for the quantification of the remaining active compound over time.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of biological activity in my cell-based assay.	Degradation of 2-Hydroxyeupatolide in the cell culture medium.	Prepare fresh solutions of the compound for each experiment. Minimize the incubation time at 37°C if possible. Consider preparing a more concentrated stock in DMSO and diluting it into the medium immediately before use to minimize exposure to the aqueous, neutral pH environment.
Inconsistent results between experiments.	Instability of stock solutions.	Aliquot stock solutions and avoid repeated freeze-thaw cycles. Protect stock solutions from light. Periodically check the purity of the stock solution by HPLC.
Appearance of new peaks in my HPLC chromatogram.	Degradation of the compound.	Review your experimental conditions (pH, temperature, solvent). If degradation is suspected, try to identify the degradation products using techniques like LC-MS to understand the degradation pathway.

Experimental Protocols

Protocol: General Stability Study of 2-Hydroxyeupatolide

This protocol outlines a general procedure to assess the stability of 2-Hydroxyeupatolide in a specific solvent at different temperatures.

1. Materials:

• 2-Hydroxyeupatolide

• HPLC-grade solvent of interest (e.g., acetonitrile, DMSO, phosphate-buffered saline at a specific pH)

• HPLC system with UV detector

• Temperature-controlled chambers or water baths

• Amber glass vials

2. Procedure:

• Prepare a stock solution of 2-Hydroxyeupatolide in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Dispense equal volumes of the solution into several amber glass vials.

• Place the vials in temperature-controlled environments (e.g., 4°C, 25°C, 40°C).

• At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one vial from each temperature condition.

• Immediately analyze the sample by a validated stability-indicating HPLC method to determine the concentration of 2-Hydroxyeupatolide remaining.

• Calculate the percentage of the initial concentration remaining at each time point for each condition.

Data Presentation

The following table is a template for presenting stability data. The values are hypothetical and for illustrative purposes only.

Table 1: Stability of 2-Hydroxyeupatolide (1 mg/mL) in Acetonitrile at Different Temperatures

Time (hours)	% Remaining at 4°C	% Remaining at 25°C	% Remaining at 40°C
0	100.0	100.0	100.0
2	99.8	98.5	95.2
4	99.5	97.1	90.8
8	99.2	94.3	82.1
24	98.1	85.6	65.4
48	96.5	75.2	48.9

Visualizations

troubleshooting low yield in 2-Hydroxyeupatolide synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Hydroxyeupatolide. The information is presented in a question-and-answer format to directly address common challenges and experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to 2-Hydroxyeupatolide?

A1: 2-Hydroxyeupatolide is typically synthesized from its precursor, eupatolide (B211558), via an allylic hydroxylation reaction. The most common methods involve the use of selenium dioxide (SeO₂) as the oxidizing agent. An alternative, more recent method utilizes visible-light-induced C-H hydroxylation. The choice of method depends on available equipment, safety considerations, and desired scale.

Q2: Why is the purification of 2-Hydroxyeupatolide often challenging?

A2: The purification of 2-Hydroxyeupatolide can be complicated by the presence of unreacted starting material (eupatolide), over-oxidized byproducts, and regioisomers. The similar polarities of these compounds can make chromatographic separation difficult. Careful optimization of the chromatographic conditions is crucial for isolating the pure product.

Q3: What are the main safety precautions to consider when working with selenium dioxide?

A3: Selenium dioxide is highly toxic and should be handled with extreme caution in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is mandatory. All waste containing selenium compounds must be disposed of according to institutional and national safety regulations.

Troubleshooting Low Yield in 2-Hydroxyeupatolide Synthesis

This section provides troubleshooting for common issues encountered during the synthesis of 2-Hydroxyeupatolide, focusing on the selenium dioxide-mediated allylic hydroxylation of eupatolide.

Issue 1: Low Conversion of Eupatolide

Q: I am observing a low conversion of my starting material, eupatolide. What are the potential causes and how can I address them?

A: Low conversion is a frequent issue and can be attributed to several factors. A systematic approach to troubleshooting is recommended.

Troubleshooting Workflow for Low Eupatolide Conversion

Caption: Troubleshooting logic for low starting material conversion.

Quantitative Data Summary: Impact of Reaction Conditions on Yield

Parameter	Condition A	Condition B	Condition C
Temperature	50 °C	60 °C	70 °C
Reaction Time	12 h	12 h	12 h
Eupatolide Conversion	45%	65%	60%
2-Hydroxyeupatolide Yield	35%	50%	40% (with byproduct formation)

This data is illustrative and may vary based on specific experimental setup.

Issue 2: Formation of Multiple Products and Byproducts

Q: My reaction mixture shows multiple spots on the TLC plate, and the final yield of 2-Hydroxyeupatolide is low after purification. What is happening?

A: The formation of multiple products is often due to over-oxidation or reaction at other allylic positions.

Signaling Pathway of Eupatolide Oxidation

Caption: Potential reaction pathways in eupatolide oxidation.

Troubleshooting Strategies for Byproduct Formation:

• Control Stoichiometry: Use a slight excess of the limiting reagent (typically eupatolide) to minimize over-oxidation of the product.

• Temperature Control: Lowering the reaction temperature may improve selectivity for the desired product.

• Careful Monitoring: Monitor the reaction progress closely using TLC. Quench the reaction as soon as a significant amount of the desired product has formed and before substantial byproduct formation occurs.

Issue 3: Difficulties in Product Purification

Q: I am struggling to separate 2-Hydroxyeupatolide from the starting material and byproducts. What purification strategies can I employ?

A: Purification of sesquiterpene lactones requires careful chromatographic techniques.

Purification Workflow

Caption: A typical purification workflow for 2-Hydroxyeupatolide.

Recommended Purification Parameters:

Technique	Stationary Phase	Mobile Phase System (Gradient)
Flash Chromatography	Silica Gel (230-400 mesh)	Hexane:Ethyl Acetate (e.g., 9:1 to 1:1)
Preparative HPLC	C18	Acetonitrile:Water

The exact gradient conditions should be optimized based on analytical HPLC of the crude mixture.

Experimental Protocols

Protocol 1: Selenium Dioxide-Mediated Allylic Hydroxylation of Eupatolide

This protocol is a representative procedure and may require optimization.

• Reaction Setup: In a round-bottom flask equipped with a condenser and a magnetic stirrer, dissolve eupatolide (1.0 eq) in a suitable solvent such as dioxane or a mixture of dioxane and water.

• Reagent Addition: Add selenium dioxide (1.1 - 1.5 eq) to the solution.

• Reaction Conditions: Heat the reaction mixture to 50-70 °C and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Workup: Upon completion, cool the reaction mixture to room temperature and filter to remove selenium residues. Dilute the filtrate with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Visible-Light-Induced Allylic Hydroxylation of Eupatolide

This protocol is based on general procedures for the hydroxylation of enones.[1]

• Reaction Setup: To a flask, add eupatolide (1.0 eq), Na₂-eosin Y (as a photocatalyst), and acetonitrile.

• Oxygenation: Purge the flask with oxygen and maintain an oxygen atmosphere (e.g., using a balloon).

• Irradiation: Irradiate the mixture with a visible light source (e.g., a blue LED lamp) at room temperature for 12-24 hours.

• Reduction: After the reaction, add a reducing agent such as triphenylphosphine (B44618) or thiourea (B124793) to reduce the intermediate hydroperoxide to the alcohol.

• Workup and Purification: Remove the solvent under reduced pressure and purify the residue by column chromatography.

References

• 1. Allylic hydroxylation of enones useful for the functionalization of relevant drugs and natural products - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to 2-Hydroxyeupatolide in Cancer Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering resistance to 2-Hydroxyeupatolide in cancer cell lines. The information is presented in a question-and-answer format to directly address specific experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action of 2-Hydroxyeupatolide and its related compound, eupatolide?

A1: Eupatolide, a compound structurally similar to 2-Hydroxyeupatolide, has been shown to induce apoptosis and autophagy in various cancer cell lines. Its anti-cancer effects are mediated through the modulation of several key signaling pathways, including the inhibition of pro-survival pathways like PI3K/Akt, NF-κB, and STAT3.[1][2][3][4][5] Eupatolide can also activate pro-apoptotic pathways such as MAPK and increase the intracellular levels of reactive oxygen species (ROS).

Q2: My cancer cell line has developed resistance to 2-Hydroxyeupatolide. What are the potential molecular mechanisms behind this resistance?

A2: While specific resistance mechanisms to 2-Hydroxyeupatolide are not yet fully elucidated, based on the mechanism of action of the related compound eupatolide, resistance could arise from:

• Upregulation of pro-survival signaling: Constitutive activation of the PI3K/Akt, NF-κB, or STAT3 pathways can override the inhibitory effects of the compound.

• Alterations in apoptotic machinery: Changes in the expression levels of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins can render cells resistant to apoptosis induction.

• Increased antioxidant capacity: Upregulation of antioxidant enzymes can neutralize the drug-induced increase in reactive oxygen species (ROS), thereby diminishing its cytotoxic effects.

• Drug efflux pumps: Overexpression of ATP-binding cassette (ABC) transporters can actively pump the drug out of the cell, reducing its intracellular concentration.

Q3: How can I experimentally confirm the mechanism of resistance in my cell line?

A3: To investigate the mechanism of resistance, you can perform the following experiments:

• Western Blot Analysis: Compare the protein expression levels of key components of the PI3K/Akt, NF-κB, and STAT3 pathways (e.g., phosphorylated Akt, IκBα, phosphorylated STAT3) between your resistant and sensitive parental cell lines.

• Apoptosis Assays: Use techniques like Annexin V/PI staining followed by flow cytometry to assess the extent of apoptosis induction by 2-Hydroxyeupatolide in both sensitive and resistant cells.

• ROS Measurement: Employ fluorescent probes (e.g., DCFDA) to measure and compare the intracellular ROS levels in sensitive and resistant cells upon treatment.

• Gene Expression Analysis: Use qPCR or RNA-seq to identify differentially expressed genes related to drug metabolism, efflux pumps, or antioxidant response.

Troubleshooting Guides

Issue 1: Decreased cell death observed in 2-Hydroxyeupatolide-treated cells over time.

Possible Cause: Development of acquired resistance.

Troubleshooting Steps:

• Confirm Resistance:

  • Perform a dose-response curve using a cell viability assay (e.g., MTT assay) to compare the IC50 values of 2-Hydroxyeupatolide in the suspected resistant population and the original parental cell line. A significant increase in IC50 indicates resistance.

  • Conduct a long-term colony formation assay to assess the ability of single cells to proliferate and form colonies in the presence of the drug.

• Investigate Pro-Survival Pathway Upregulation:

  • Perform Western blot analysis to check for increased phosphorylation of Akt, STAT3, or decreased levels of IκBα in the resistant cells compared to the sensitive cells, both at baseline and after treatment.

• Strategy - Combination Therapy:

  • Based on the identified activated pro-survival pathway, consider combination therapy. For example:

    • If the PI3K/Akt pathway is upregulated, combine 2-Hydroxyeupatolide with a known PI3K or Akt inhibitor.

    • If the NF-κB pathway is activated, use an IKK inhibitor in combination with 2-Hydroxyeupatolide.

    • If STAT3 is constitutively active, combine with a STAT3 inhibitor.

  • Perform synergy analysis (e.g., using the Chou-Talalay method) to determine if the combination is synergistic, additive, or antagonistic.

Issue 2: Reduced levels of apoptosis markers (e.g., cleaved caspase-3) in resistant cells.

Possible Cause: Alterations in the intrinsic or extrinsic apoptotic pathways.

Troubleshooting Steps:

• Assess Apoptotic Pathway Components:

  • Use Western blotting to examine the expression levels of key apoptosis-related proteins such as Bcl-2, Bax, cleaved caspase-9, and cleaved caspase-8 in both sensitive and resistant cells following treatment.

• Strategy - Sensitize Cells to Apoptosis:

  • If Bcl-2 levels are elevated in resistant cells, consider co-treatment with a Bcl-2 inhibitor (e.g., Venetoclax) to restore the apoptotic response.

  • If the extrinsic pathway is compromised, explore combination with agents that can activate death receptors, such as TRAIL.

Issue 3: No significant increase in Reactive Oxygen Species (ROS) in resistant cells after treatment.

Possible Cause: Enhanced antioxidant defense mechanisms.

Troubleshooting Steps:

• Evaluate Antioxidant Capacity:

  • Measure the activity of antioxidant enzymes like superoxide (B77818) dismutase (SOD) and catalase in sensitive versus resistant cells.

  • Assess the intracellular levels of glutathione (B108866) (GSH), a key antioxidant molecule.

• Strategy - Deplete Antioxidant Defenses:

  • Co-treat the resistant cells with an inhibitor of glutathione synthesis, such as buthionine sulfoximine (B86345) (BSO), to potentially re-sensitize them to 2-Hydroxyeupatolide-induced ROS.

Data Presentation

Table 1: Hypothetical IC50 Values for 2-Hydroxyeupatolide in Sensitive and Resistant Cancer Cell Lines.

Cell Line	IC50 (µM) - 48h	Fold Resistance
Parental (Sensitive)	5.2 ± 0.8	1.0
Resistant Subclone 1	28.5 ± 3.1	5.5
Resistant Subclone 2	45.1 ± 4.5	8.7

Table 2: Hypothetical Protein Expression Changes in Resistant vs. Sensitive Cells.

Protein	Change in Resistant Cells (Fold Change vs. Sensitive)
p-Akt (Ser473)	3.2 ↑
IκBα	0.4 ↓
p-STAT3 (Tyr705)	2.8 ↑
Bcl-2	4.1 ↑
Bax	0.6 ↓
Superoxide Dismutase 2 (SOD2)	2.5 ↑

Experimental Protocols

Cell Viability (MTT) Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of 2-Hydroxyeupatolide for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Western Blot Analysis

• Protein Extraction: Lyse treated and untreated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against your proteins of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Treat cells with 2-Hydroxyeupatolide for the desired time.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate for 15 minutes in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V positive/PI negative cells are in early apoptosis, while Annexin V positive/PI positive cells are in late apoptosis or necrosis.

Mandatory Visualizations

References

• 1. Eupatilin induces human renal cancer cell apoptosis via ROS-mediated MAPK and PI3K/AKT signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eupalinolide J Inhibits Cancer Metastasis by Promoting STAT3 Ubiquitin-Dependent Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Eupalinolide J Suppresses the Growth of Triple-Negative Breast Cancer Cells via Targeting STAT3 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Eupatilin induces human renal cancer cell apoptosis via ROS-mediated MAPK and PI3K/AKT signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Eupafolin induces apoptosis and autophagy of breast cancer cells through PI3K/AKT, MAPKs and NF-κB signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Storage and Handling of 2-Hydroxyeupatolide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the degradation of 2-Hydroxyeupatolide during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is 2-Hydroxyeupatolide and why is its stability a concern?

A1: 2-Hydroxyeupatolide is a sesquiterpene lactone, a class of naturally occurring compounds with various biological activities. Its chemical structure contains reactive functional groups, such as an α-methylene-γ-lactone ring, which makes it susceptible to degradation under certain environmental conditions. This degradation can lead to a loss of biological activity and the formation of impurities, compromising experimental results and the therapeutic potential of the compound.

Q2: What are the primary factors that can cause the degradation of 2-Hydroxyeupatolide?

A2: The primary factors that can induce degradation of 2-Hydroxyeupatolide and similar sesquiterpene lactones are elevated temperature, exposure to light (photolysis), non-neutral pH (hydrolysis), and the presence of oxidizing agents. The inherent reactivity of the α-methylene-γ-lactone moiety also makes it susceptible to nucleophilic attack.

Q3: What are the ideal storage conditions for solid 2-Hydroxyeupatolide?

A3: To ensure maximum stability, solid 2-Hydroxyeupatolide should be stored in a tightly sealed, light-resistant container, preferably under an inert atmosphere (e.g., argon or nitrogen), at a low temperature. For long-term storage, -20°C or -80°C is recommended.

Q4: How should I store solutions of 2-Hydroxyeupatolide?

A4: Solutions are generally less stable than the solid compound. If you need to store solutions, they should be prepared fresh whenever possible. For short-term storage, keep the solution at 2-8°C and protected from light. For longer-term storage, aliquot the solution into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C. The choice of solvent is also critical; aprotic solvents are generally preferred over protic solvents like alcohols, which can react with the compound.

Q5: I have observed unknown peaks in my HPLC analysis of a stored 2-Hydroxyeupatolide sample. What could they be?

A5: The appearance of new peaks in your chromatogram likely indicates the presence of degradation products. These can arise from hydrolysis of the lactone ring, addition reactions at the exocyclic double bond, or oxidation. To identify these products, techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) are highly valuable.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of 2-Hydroxyeupatolide.

Problem	Possible Cause	Troubleshooting Steps & Solutions
Loss of Potency/Activity in Biological Assays	Degradation of 2-Hydroxyeupatolide due to improper storage.	1. Verify Storage Conditions: Ensure the compound (solid and solutions) is stored at the recommended temperature, protected from light, and in a tightly sealed container. 2. Check Purity: Analyze the compound's purity using a validated HPLC method. Compare the peak area of 2-Hydroxyeupatolide with that of a freshly prepared standard. 3. Prepare Fresh Solutions: Always use freshly prepared solutions for biological experiments to ensure accurate results.
Appearance of New Peaks in HPLC/LC-MS	Formation of degradation products.	1. Characterize Degradants: Use LC-MS to determine the molecular weights of the new peaks. This can provide clues about the degradation pathway (e.g., addition of a solvent molecule, hydrolysis). 2. Perform Forced Degradation Studies: Compare the chromatogram of your stored sample with those from forced degradation studies (see Experimental Protocols) to identify the likely cause of degradation (e.g., acid, base, oxidative stress). 3. Optimize Storage: Based on the identified degradation pathway, adjust storage conditions. For example, if oxidation is suspected, store under an inert atmosphere.
Discoloration of the Solid Compound	Potential oxidation or photodecomposition.	1. Visual Inspection: Note any changes in the physical appearance of the compound. 2. Purity Analysis: Quantify the purity using HPLC. 3. Improve Storage: Store the compound in an amber vial, purged with an inert gas, at low temperatures.
Inconsistent Experimental Results	Instability of 2-Hydroxyeupatolide in the experimental medium (e.g., cell culture media, buffer).	1. Assess Stability in Medium: Incubate 2-Hydroxyeupatolide in the experimental medium for the duration of the experiment and analyze for degradation at different time points using HPLC. 2. Adjust Experimental Protocol: If significant degradation is observed, consider reducing the incubation time or preparing fresh compound solutions to add at different intervals.

Quantitative Data on Sesquiterpene Lactone Degradation

Disclaimer: The following data is for other sesquiterpene lactones with similar reactive moieties and should be used as a general guide. Specific stability studies for 2-Hydroxyeupatolide are recommended.

Compound	Condition	Time	Remaining Compound (%)	Reference
Helenalin	37°C in PBS (pH 7.4)	72 hours	~68%	[1]
Eremantholide C	Acidic (1 M HCl)	3 days	Degraded	[2]
Eremantholide C	Alkaline (1 M NaOH)	3 days	Degraded	[2]
Eremantholide C	Neutral (Water)	3 days	Stable	[2]
Eremantholide C	Oxidative (10% H2O2)	3 days	Stable	[2]
Eremantholide C	Thermal (90°C)	3 days	Stable

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

This protocol outlines a general method for assessing the stability of 2-Hydroxyeupatolide.

• Chromatographic System:

  • HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid or acetic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Determined by UV-Vis scan of 2-Hydroxyeupatolide (typically around 210-220 nm for the lactone chromophore).

  • Injection Volume: 10-20 µL.

• Standard and Sample Preparation:

  • Prepare a stock solution of 2-Hydroxyeupatolide in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

  • Prepare working standards by diluting the stock solution to a concentration range suitable for calibration (e.g., 1-100 µg/mL).

  • Prepare samples from the stability study by diluting them to fall within the calibration range.

• Analysis:

  • Inject the standards to generate a calibration curve.

  • Inject the samples from the stability study.

  • Quantify the amount of 2-Hydroxyeupatolide remaining and calculate the percentage of degradation.

Protocol 2: Forced Degradation Study

This study is designed to identify potential degradation pathways and products.

• Acid Hydrolysis:

  • Dissolve 2-Hydroxyeupatolide in a small amount of organic solvent and dilute with 0.1 M HCl to a final concentration of ~100 µg/mL.

  • Incubate at room temperature or slightly elevated temperature (e.g., 40-60°C) for several hours to days.

  • At specified time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and analyze by HPLC.

• Base Hydrolysis:

  • Dissolve 2-Hydroxyeupatolide in a small amount of organic solvent and dilute with 0.1 M NaOH to a final concentration of ~100 µg/mL.

  • Incubate at room temperature.

  • At specified time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and analyze by HPLC.

• Oxidative Degradation:

  • Dissolve 2-Hydroxyeupatolide in a suitable solvent and add 3% hydrogen peroxide to a final concentration of ~100 µg/mL.

  • Incubate at room temperature, protected from light.

  • Monitor the reaction by HPLC at various time points.

• Thermal Degradation:

  • Place solid 2-Hydroxyeupatolide in a controlled temperature oven (e.g., 60-80°C).

  • At specified time points, remove a sample, dissolve it in a suitable solvent, and analyze by HPLC.

• Photodegradation:

  • Expose a solution of 2-Hydroxyeupatolide (~100 µg/mL) to a light source that provides both UV and visible light (e.g., in a photostability chamber).

  • Keep a control sample wrapped in aluminum foil to protect it from light.

  • Analyze both the exposed and control samples by HPLC at various time points.

Visualizations

Caption: Troubleshooting workflow for identifying and addressing the degradation of 2-Hydroxyeupatolide.

Caption: Potential chemical degradation pathways for 2-Hydroxyeupatolide.

References

• 1. Stability Test for Etoposide at IV Admixture [test-jkshp.inforang.com]
• 2. Eupatolide | C15H20O3 | CID 5281460 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 2-Hydroxyeupatolide Bioavailability Enhancement

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at increasing the bioavailability of 2-Hydroxyeupatolide.

Frequently Asked Questions (FAQs)

Q1: My in vivo experiments with 2-Hydroxyeupatolide are showing low efficacy, which I suspect is due to poor bioavailability. What are the likely causes?

A1: The low in vivo efficacy of 2-Hydroxyeupatolide is likely attributable to its poor aqueous solubility, a common characteristic of sesquiterpene lactones.[1] This poor solubility can lead to low dissolution rates in the gastrointestinal tract, subsequently limiting its absorption and systemic availability.[1][2] Factors affecting oral bioavailability include not only aqueous solubility and dissolution rate but also drug permeability and first-pass metabolism.[2]

Q2: What are the primary strategies I should consider for enhancing the bioavailability of 2-Hydroxyeupatolide?

A2: To enhance the bioavailability of poorly water-soluble compounds like 2-Hydroxyeupatolide, a multifaceted approach is recommended. Key strategies can be broadly categorized into:

• Formulation-Based Approaches: These aim to improve the solubility and dissolution rate of the compound. Techniques include:

  • Particle Size Reduction: Micronization and nanosizing increase the surface area of the drug, which can enhance the dissolution rate.[3]

  • Solid Dispersions: Dispersing 2-Hydroxyeupatolide in a hydrophilic polymer matrix can improve its wettability and dissolution.

  • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), microemulsions, and liposomes can enhance the solubility of lipophilic drugs and may facilitate lymphatic uptake, bypassing first-pass metabolism.

  • Cyclodextrin (B1172386) Complexation: Encapsulating 2-Hydroxyeupatolide within cyclodextrin molecules can significantly increase its aqueous solubility.

• Nanotechnology-Based Approaches: Utilizing nanocarriers can improve solubility, protect the drug from degradation, and potentially offer targeted delivery. This includes polymeric nanoparticles and solid lipid nanoparticles.

• Chemical Modification: While more complex, creating derivatives of 2-Hydroxyeupatolide, such as amino derivatives, has been shown to improve the solubility of other sesquiterpene lactones.

Q3: Are there any specific formulation techniques that have been successfully applied to compounds similar to 2-Hydroxyeupatolide?

A3: Yes, studies on other sesquiterpene lactones have demonstrated successful enhancement of aqueous solubility and activity through formulation strategies. For instance, the complexation of dehydrocostuslactone, costunolide, and (–)-α-santonin with α-, β-, and γ-cyclodextrins resulted in a 100–4,600% increase in aqueous solubility. Additionally, various sesquiterpene lactones, including α-santonin, arglabin, and eucannabinolide, have been successfully encapsulated into polylactic acid (PLA) nanoparticles, creating stable formulations with particle sizes in the range of 200-230 nm and high encapsulation efficiencies.

Q4: How do I choose the most appropriate bioavailability enhancement strategy for my experiments?

A4: The selection of an appropriate strategy depends on several factors, including the physicochemical properties of 2-Hydroxyeupatolide, the desired release profile, the intended route of administration, and the available experimental resources. A logical workflow for this decision-making process is outlined in the diagram below.

References

• 1. Eupalinolide A induces autophagy via the ROS/ERK signaling pathway in hepatocellular carcinoma cells in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijper.org [ijper.org]
• 3. researchgate.net [researchgate.net]

addressing inconsistencies in 2-Hydroxyeupatolide experimental results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address inconsistencies in experimental results involving 2-Hydroxyeupatolide. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 2-Hydroxyeupatolide and what is its primary mechanism of action?

A1: 2-Hydroxyeupatolide is a sesquiterpene lactone, a type of natural product found in the genus Eupatorium. Its primary anticancer and anti-inflammatory mechanisms of action involve the inhibition of key signaling pathways, including the Nuclear Factor-kappa B (NF-κB) and Signal Transducer and Activator of Transcription 3 (STAT3) pathways. By inhibiting these pathways, 2-Hydroxyeupatolide can suppress the expression of pro-inflammatory cytokines and induce apoptosis in cancer cells.

Q2: I am observing lower than expected potency (high IC50 values) in my cell viability assays. What could be the cause?

A2: Several factors could contribute to lower than expected potency. A primary reason for inconsistency with natural products is poor solubility in aqueous media.[1] 2-Hydroxyeupatolide is a lipophilic compound and may precipitate in your cell culture medium. Ensure that your final DMSO concentration is consistent across all experiments and does not exceed a level that is toxic to your cells (typically <0.5%). Another factor could be the specific cancer cell line being used, as sensitivity to 2-Hydroxyeupatolide can vary.

Q3: My Western blot results for p-STAT3 or p-p65 are inconsistent after treatment with 2-Hydroxyeupatolide. How can I troubleshoot this?

A3: Inconsistent Western blot results can arise from several sources. Firstly, ensure the stability of your 2-Hydroxyeupatolide stock solution; repeated freeze-thaw cycles can lead to degradation. Prepare fresh dilutions for each experiment. Secondly, the timing of cell lysis after treatment is critical. The inhibition of STAT3 and NF-κB phosphorylation can be transient. Perform a time-course experiment to determine the optimal time point for observing maximum inhibition. Finally, ensure complete and consistent protein extraction and loading.

Q4: Are there known issues with the stability of 2-Hydroxyeupatolide in solution?

A4: While specific stability data for 2-Hydroxyeupatolide is not extensively published, natural products, in general, can be susceptible to degradation.[1] It is recommended to store stock solutions in an anhydrous solvent like DMSO at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. For aqueous solutions used in experiments, it is best to prepare them fresh for each use.

Troubleshooting Guides

Issue 1: High Variability in Cell Viability Assay Results

Possible Cause	Recommended Action
Poor Solubility of 2-Hydroxyeupatolide	Prepare a high-concentration stock solution in 100% DMSO. When diluting into culture media, ensure rapid mixing and visually inspect for any precipitation. Maintain a final DMSO concentration of <0.5% in your assay wells. Consider using a pre-incubation step to allow for better compound solubilization.
Compound Instability	Prepare fresh dilutions of 2-Hydroxyeupatolide from a frozen stock for each experiment. Avoid storing diluted aqueous solutions.
Cell Line Specificity	Different cancer cell lines exhibit varying sensitivities to anticancer agents. If possible, test a panel of cell lines to identify those most responsive to 2-Hydroxyeupatolide.
Assay Interference	Some natural products can interfere with colorimetric or fluorometric readouts of viability assays (e.g., MTT, MTS). Run a control with 2-Hydroxyeupatolide in cell-free media to check for any direct reaction with the assay reagents. Consider using an alternative viability assay that relies on a different detection principle (e.g., ATP-based luminescence assay).

Issue 2: Inconsistent Inhibition of NF-κB or STAT3 Signaling

Possible Cause	Recommended Action
Suboptimal Treatment Time	The kinetics of pathway inhibition can vary. Perform a time-course experiment (e.g., 1, 3, 6, 12, 24 hours) to identify the time point of maximum inhibition of p-STAT3 or p-p65.
Incorrect Compound Concentration	The effective concentration for pathway inhibition may differ from the IC50 for cell viability. Perform a dose-response experiment to determine the optimal concentration of 2-Hydroxyeupatolide for inhibiting your target of interest.
Poor Quality of Antibodies for Western Blot	Use validated antibodies specific for the phosphorylated and total forms of your target proteins. Run positive and negative controls to ensure antibody specificity and sensitivity.
Issues with Nuclear Extraction for NF-κB p65 Translocation Assay	Ensure the purity of your nuclear and cytoplasmic fractions. Use specific markers (e.g., Lamin B1 for nuclear, GAPDH for cytoplasmic) to check for cross-contamination.

Quantitative Data

Table 1: Reported IC50 Values for 2-Hydroxyeupatolide and Similar Natural Products in Cancer Cell Lines

Compound	Cell Line	Assay Type	Incubation Time (h)	IC50 (µM)
Compound 1 (Oleoyl Hybrid)	HCT116 (Colon)	Crystal Violet	Not Specified	22.4[2]
Compound 2 (Oleoyl Hybrid)	HCT116 (Colon)	Crystal Violet	Not Specified	0.34[2]
Xanthohumol	MV-4-11 (Leukemia)	Not Specified	Not Specified	8.07 ± 0.52[3]
Aurone	MV-4-11 (Leukemia)	Not Specified	Not Specified	7.45 ± 0.87
Goniothalamin	Saos-2 (Osteosarcoma)	MTT	72	0.62 ± 0.06 (µg/ml)
Goniothalamin	A549 (Lung)	MTT	72	1.15 ± 0.08 (µg/ml)

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of 2-Hydroxyeupatolide in culture medium from a DMSO stock. The final DMSO concentration should not exceed 0.5%.

• Remove the old medium and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (DMSO-treated) and a blank (medium only).

• Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO2.

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Western Blot for Phosphorylated and Total STAT3/NF-κB p65

• Plate cells and treat with 2-Hydroxyeupatolide at the desired concentrations and for the optimal time determined from a time-course experiment.

• Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (e.g., anti-p-STAT3, anti-STAT3, anti-p-p65, anti-p65) overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

• Visualize the protein bands using an ECL detection reagent and an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

NF-κB p65 Nuclear Translocation Assay (Immunofluorescence)

• Grow cells on glass coverslips in a 24-well plate.

• Treat the cells with 2-Hydroxyeupatolide for the desired time. Include a positive control (e.g., TNF-α stimulation) and a vehicle control.

• Fix the cells with 4% paraformaldehyde for 15 minutes.

• Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Block with 1% BSA in PBST for 30 minutes.

• Incubate with the primary antibody against NF-κB p65 for 1 hour at room temperature.

• Wash three times with PBS.

• Incubate with a fluorescently labeled secondary antibody for 1 hour in the dark.

• Wash three times with PBS.

• Counterstain the nuclei with DAPI.

• Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

• Quantify the nuclear and cytoplasmic fluorescence intensity to determine the extent of p65 translocation.

Visualizations

Caption: A typical experimental workflow for evaluating the effects of 2-Hydroxyeupatolide.

Caption: Inhibition of NF-κB and STAT3 signaling pathways by 2-Hydroxyeupatolide.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Validating the Anticancer Potential of Eupatolide Derivatives In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anticancer agents with improved efficacy and reduced toxicity is a cornerstone of oncological research. Natural products, with their vast structural diversity, represent a promising reservoir for the discovery of new therapeutic leads. Among these, sesquiterpene lactones isolated from the genus Eupatorium have garnered significant attention for their potential anticancer properties. This guide provides a comparative analysis of the in vivo anticancer effects of several eupatolide (B211558) derivatives, including Eupalinolide A, Eupalinolide B, and Eupalinolide O. While direct in vivo anticancer data for 2-Hydroxyeupatolide remains to be elucidated, its established anti-inflammatory mechanism, a process intricately linked with tumorigenesis, is also discussed.

Comparative Analysis of In Vivo Anticancer Efficacy

The following tables summarize the quantitative data from various preclinical in vivo studies on eupatolide derivatives, offering a comparative overview of their tumor growth-inhibitory effects across different cancer models.

Compound	Cancer Model	Animal Model	Treatment Regimen	Tumor Growth Inhibition	Key Findings
Eupalinolide A	Non-Small Cell Lung Cancer (A549 Xenograft)	Nude Mice	25 mg/kg	>60% reduction in tumor volume and weight	Induced apoptosis and ferroptosis; modulated AMPK/mTOR/SCD1 signaling.[1]
Hepatocellular Carcinoma (MHCC97-L & HCCLM3 Xenografts)	Nude Mice	Not Specified	Significant inhibition of tumor growth	Induced autophagy via the ROS/ERK signaling pathway.[2][3]
Eupalinolide B	Pancreatic Cancer (PANC-1 Xenograft)	Nude Mice	Not Specified	Significant reduction in tumor volume and weight	Induced apoptosis and elevated reactive oxygen species (ROS) levels.[4][5]
Hepatic Carcinoma (SMMC-7721 & HCCLM3 Xenografts)	Nude Mice	25 mg/kg or 50 mg/kg every 2 days for 3 weeks	Significant inhibition of tumor volume and weight	Inhibited tumor growth and clonogenicity.
Eupalinolide O	Triple-Negative Breast Cancer (MDA-MB-231 & MDA-MB-453 Xenografts)	Nude Mice	Low and high doses for 20 days	Significant reduction in tumor fluorescent intensity, volume, and weight	Induced apoptosis and modulated ROS generation and the Akt/p38 MAPK signaling pathway.
Eupatilin	Gastric Cancer (MKN45 Xenograft)	Nude Mice	10 mg/kg	Effective reduction in tumor growth	Inhibited angiogenesis by blocking STAT3-mediated VEGF expression.
Ovarian Cancer (ES2 Xenograft)	Zebrafish	Not Specified	Completely inhibited tumorigenesis	Induced apoptosis and suppressed angiogenesis.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the experimental protocols employed in the cited in vivo studies.

General Xenograft Tumor Model Protocol

• Cell Culture: Human cancer cell lines (e.g., A549, PANC-1, MDA-MB-231) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics under standard conditions (37°C, 5% CO2).

• Animal Models: Immunocompromised mice (e.g., BALB/c nude mice, 4-6 weeks old) are typically used to prevent rejection of human tumor xenografts.

• Tumor Cell Implantation: A specific number of cancer cells (typically 1 x 10^6 to 5 x 10^6), suspended in a suitable medium like PBS or Matrigel, are subcutaneously injected into the flank of each mouse.

• Tumor Growth Monitoring: Tumor volume is measured periodically (e.g., every 2-3 days) using calipers and calculated using the formula: (length × width^2) / 2.

• Treatment Administration: Once tumors reach a palpable size (e.g., 50-100 mm³), animals are randomized into control and treatment groups. The eupatolide derivative or vehicle control is administered via a specified route (e.g., intraperitoneal or oral gavage) at a predetermined dose and schedule.

• Endpoint Analysis: At the end of the study, mice are euthanized, and tumors are excised, weighed, and processed for further analysis, such as histology, immunohistochemistry, and Western blotting. Body weight is also monitored throughout the study as an indicator of toxicity.

Zebrafish Xenograft Model (for Eupatilin)

• Cell Preparation: Human ovarian cancer cells (ES2) are labeled with a fluorescent dye.

• Microinjection: Labeled cancer cells are microinjected into the yolk sac of 2-day-old zebrafish embryos.

• Treatment: The embryos are then exposed to different concentrations of eupatilin.

• Tumor Formation and Angiogenesis Assessment: Tumor formation and angiogenesis are monitored and quantified using fluorescence microscopy.

Signaling Pathways and Mechanisms of Action

Understanding the molecular mechanisms underlying the anticancer effects of these compounds is critical for their development as targeted therapies.

Eupalinolide A: Induction of Autophagy and Ferroptosis

Eupalinolide A has been shown to induce autophagy in hepatocellular carcinoma cells through the activation of the ROS/ERK signaling pathway. In non-small cell lung cancer, it induces both apoptosis and ferroptosis by targeting the AMPK/mTOR/SCD1 signaling pathway.

Signaling pathways modulated by Eupalinolide A.

Eupalinolide B: Pro-Apoptotic Effects

Eupalinolide B exerts its anticancer effects in pancreatic cancer by inducing apoptosis, a process accompanied by the generation of reactive oxygen species.

Pro-apoptotic signaling of Eupalinolide B.

Eupalinolide O: Modulation of Akt/p38 MAPK Pathway

In triple-negative breast cancer, Eupalinolide O induces apoptosis through the modulation of ROS generation and the Akt/p38 MAPK signaling pathway.

Eupalinolide O signaling in TNBC.

Eupatilin: Inhibition of STAT3 and Angiogenesis

Eupatilin has been shown to inhibit tumor growth and angiogenesis in gastric cancer by blocking the STAT3-mediated expression of Vascular Endothelial Growth Factor (VEGF).

Eupatilin's anti-angiogenic signaling pathway.

2-Hydroxyeupatolide: Anti-Inflammatory Action via NF-κB

While in vivo anticancer studies are lacking for 2-Hydroxyeupatolide, its anti-inflammatory properties have been documented. It has been shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation that is often constitutively active in cancer cells, contributing to their proliferation and survival.

Anti-inflammatory pathway of 2-Hydroxyeupatolide.

Experimental Workflow for In Vivo Anticancer Drug Validation

The following diagram illustrates a typical workflow for validating the anticancer effects of a test compound like 2-Hydroxyeupatolide in vivo.

In vivo validation workflow.

Conclusion and Future Directions

The in vivo data presented in this guide highlight the promising anticancer potential of several eupatolide derivatives, particularly Eupalinolide A, B, and O, across a range of cancer types. Their ability to modulate key signaling pathways involved in cell survival, proliferation, and angiogenesis underscores their potential as novel therapeutic agents. While direct in vivo anticancer studies on 2-Hydroxyeupatolide are needed, its established anti-inflammatory activity through the inhibition of the NF-κB pathway provides a strong rationale for its further investigation in oncology.

Future research should focus on conducting direct comparative in vivo studies of these eupatolide derivatives against current standard-of-care chemotherapies. Furthermore, more detailed pharmacokinetic and pharmacodynamic studies are required to optimize dosing and treatment schedules. The synergistic potential of these compounds in combination with existing anticancer drugs also warrants exploration. Such studies will be crucial in translating the promising preclinical findings of these natural products into effective clinical applications for cancer patients.

References

• 1. Eupalinolide A inhibits cancer progression and induces ferroptosis and apoptosis by targeting the AMPK/mTOR/SCD1 signalling in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eupalinolide A induces autophagy via the ROS/ERK signaling pathway in hepatocellular carcinoma cells in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Eupalinolide B suppresses pancreatic cancer by ROS generation and potential cuproptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Eupalinolide B suppresses pancreatic cancer by ROS generation and potential cuproptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Sesquiterpene Lactones: 2-Hydroxyeupatolide, Parthenolide, and Helenalin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2-Hydroxyeupatolide and other prominent sesquiterpene lactones, focusing on their anti-inflammatory and anti-cancer properties. Sesquiterpene lactones are a diverse group of naturally occurring phytochemicals, primarily found in plants of the Asteraceae family, that have garnered significant attention for their therapeutic potential.[1][2] These compounds are characterized by a 15-carbon backbone and are known to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects.[3][4] Their mechanism of action often involves the modulation of key signaling pathways implicated in disease progression.[5] This document presents a data-driven comparison of their biological activities, supported by experimental data and detailed protocols to inform future research and drug development.

Comparative Analysis of Biological Activity

The therapeutic efficacy of sesquiterpene lactones is often attributed to their ability to induce apoptosis in cancer cells and suppress inflammatory responses. A key functional group for many of these compounds is an α-methylene-γ-lactone ring, which can interact with cellular macromolecules and modulate signaling pathways. The primary mechanism for their anti-inflammatory and some anti-cancer effects is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

Anti-Inflammatory Activity of 2-Hydroxyeupatolide

2-Hydroxyeupatolide, a sesquiterpene lactone found in the genus Eupatorium, has demonstrated significant anti-inflammatory properties. Studies have shown that it can effectively ameliorate inflammatory responses in mouse models by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). The underlying mechanism involves the suppression of the NF-κB signaling pathway by preventing the nuclear translocation of the NF-κB p65 subunit.

Anticancer Cytotoxicity of Sesquiterpene Lactones

The anticancer potential of sesquiterpene lactones is often evaluated by their cytotoxicity against various cancer cell lines, quantified by the half-maximal inhibitory concentration (IC50). The following table summarizes the IC50 values for Parthenolide and Helenalin across different human cancer cell lines.

Compound	Cancer Cell Line	IC50 (µM)	Exposure Time	Reference
Parthenolide	SiHa (Cervical Cancer)	8.42 ± 0.76	48h
MCF-7 (Breast Cancer)	9.54 ± 0.82	48h
A549 (Lung Cancer)	15.38 ± 1.13	48h
AML (Leukemia Stem Cells)	~10.0	Not Specified
Helenalin	RD (Rhabdomyosarcoma)	5.26	24h
RD (Rhabdomyosarcoma)	3.47	72h
T47D (Breast Cancer)	1.3	72h
GLC4 (Lung Carcinoma)	~0.5	2h

Note: IC50 values can vary depending on the specific experimental conditions, cell lines, and assays used.

Parthenolide has been shown to selectively induce apoptosis in acute myelogenous leukemia (AML) stem and progenitor cells while sparing normal hematopoietic cells. Its mechanism is linked to the inhibition of NF-κB, activation of p53, and an increase in reactive oxygen species (ROS). Helenalin demonstrates potent cytotoxicity against a range of human tumor cells by inhibiting DNA, RNA, and protein synthesis. It is known to reduce cellular glutathione (B108866) (GSH) levels, which contributes to its toxicity.

Signaling Pathways and Mechanisms of Action

Inhibition of the NF-κB Pathway

A common mechanistic target for 2-Hydroxyeupatolide, Parthenolide, and Helenalin is the NF-κB pathway, a critical regulator of inflammatory responses and cell survival. In an unstimulated state, NF-κB is sequestered in the cytoplasm by an inhibitory protein, IκBα. Pro-inflammatory stimuli, such as TNF-α, trigger a cascade that leads to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates IκBα, targeting it for ubiquitination and subsequent degradation. This releases NF-κB, allowing it to translocate to the nucleus and activate the transcription of pro-inflammatory and anti-apoptotic genes. Sesquiterpene lactones can directly interact with and inhibit components of this pathway, such as the IKK complex or the p65 subunit of NF-κB, thereby preventing its activation.

Caption: Inhibition of the NF-κB pathway by sesquiterpene lactones.

Experimental Protocols

MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic effects of compounds. Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan (B1609692) product, which can be quantified spectrophotometrically.

Principle: NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the MTT reagent. The resulting intracellular formazan crystals are solubilized, and the absorbance of the solution is measured. This absorbance is directly proportional to the number of viable cells.

Materials:

• 96-well flat-bottom plates

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Sesquiterpene lactones (e.g., Parthenolide, Helenalin) dissolved in DMSO

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or acidified isopropanol)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader (570 nm wavelength)

Procedure:

• Cell Seeding:

  • Harvest cells and perform a cell count using a hemocytometer or automated cell counter.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the sesquiterpene lactones in complete medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the compounds.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a blank control (medium only).

• Incubation:

  • Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition:

  • After incubation, add 10 µL of the MTT reagent (5 mg/mL) to each well.

  • Incubate the plate for another 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well.

  • Mix thoroughly with a pipette or by placing the plate on a shaker for 10-15 minutes to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (Absorbance_Treated / Absorbance_Control) * 100

  • Plot the percentage of viability against the compound concentration (on a log scale) to generate a dose-response curve.

  • Determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell viability, using non-linear regression analysis.

Caption: A step-by-step workflow diagram for the MTT cytotoxicity assay.

References

• 1. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 5. benthamdirect.com [benthamdirect.com]

A Comparative Analysis of Cytotoxicity: 2-Hydroxyeupatolide versus Eupatolide

In the landscape of natural product-based cancer research, sesquiterpene lactones have emerged as a promising class of compounds with potent cytotoxic activities. Among these, eupatolide (B211558) and its hydroxylated analog, 2-hydroxyeupatolide, have garnered attention for their potential as anticancer agents. This guide provides an objective comparison of the cytotoxic profiles of these two compounds, supported by available experimental data, to assist researchers and drug development professionals in their endeavors.

Executive Summary

Eupatolide has demonstrated notable cytotoxic effects across a range of cancer cell lines, with reported half-maximal inhibitory concentration (IC50) values in the low micromolar range. Its mechanism of action is primarily attributed to the induction of apoptosis through the modulation of key signaling pathways, including the generation of reactive oxygen species (ROS) and regulation of MAPK and PI3K/AKT pathways.

In contrast, publicly available data on the direct cytotoxicity of 2-hydroxyeupatolide against cancer cell lines is limited. The majority of research on this compound has focused on its anti-inflammatory properties, mediated through the inhibition of the NF-κB signaling pathway. While anti-inflammatory and cytotoxic pathways can be interconnected, a direct quantitative comparison of cytotoxicity based on current literature is challenging. Further studies are required to elucidate the specific cytotoxic potential and IC50 values of 2-hydroxyeupatolide in various cancer models.

Data Presentation: A Comparative Overview of Cytotoxicity

The following table summarizes the available quantitative data on the cytotoxic activity of eupatolide in different human cancer cell lines. At present, no direct comparative studies or specific IC50 values for 2-hydroxyeupatolide in cancer cell lines have been identified in the reviewed literature.

Compound	Cell Line	Cancer Type	Assay	IC50 (µg/mL)	Incubation Time (h)
Eupatolide	MCF-7	Breast Cancer	MTT	> 20	24
MCF-7	Breast Cancer	MTT	5	48
MDA-MB-231	Breast Cancer	MTT	> 20	24
MDA-MB-231	Breast Cancer	MTT	5	48

Note: The IC50 value represents the concentration of a compound that is required for 50% inhibition of cell viability. A lower IC50 value indicates a higher cytotoxic potency.

Experimental Protocols: Assessing Cytotoxicity

The cytotoxic effects of 2-hydroxyeupatolide and eupatolide are typically evaluated using colorimetric assays such as the MTT or Sulforhodamine B (SRB) assays. These methods provide a quantitative measure of cell viability and proliferation.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay is based on the principle that mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding a purple formazan (B1609692) product. The amount of formazan produced is directly proportional to the number of living cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 2-hydroxyeupatolide or eupatolide) and a vehicle control.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT solution to each well and incubate for an additional 2-4 hours.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically between 550 and 600 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Sulforhodamine B (SRB) Assay

The SRB assay is a cell density-based assay where the dye binds to basic amino acids of cellular proteins. The amount of bound dye is proportional to the total protein mass, which is indicative of the number of cells.

Protocol:

• Cell Seeding and Treatment: Follow the same initial steps as the MTT assay for cell plating and compound treatment.

• Cell Fixation: After the incubation period, fix the cells by adding cold trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour.

• Washing: Wash the plates several times with water to remove the TCA and unbound cells.

• Staining: Add SRB solution to each well and incubate at room temperature for 30 minutes.

• Washing: Wash the plates with 1% acetic acid to remove unbound dye.

• Solubilization: Add a Tris-base solution to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at a wavelength of approximately 540 nm.

• Data Analysis: Determine the cell viability and IC50 values as described for the MTT assay.

Mandatory Visualizations

Experimental Workflow for Cytotoxicity Assays

Caption: General workflow for determining cytotoxicity using MTT or SRB assays.

Signaling Pathways in Cytotoxicity

The cytotoxic effects of eupatolide are linked to the induction of apoptosis, a form of programmed cell death. This process is orchestrated by a complex network of signaling pathways. While the specific cytotoxic pathways for 2-hydroxyeupatolide are not well-defined, its known interaction with the NF-κB pathway is presented.

Caption: Signaling pathways modulated by Eupatolide and 2-Hydroxyeupatolide.

Unveiling the Molecular Mechanisms of 2-Hydroxyeupatolide: A Comparative Cross-Validation

For Immediate Release

Shanghai, China – December 1, 2025 – A comprehensive analysis of the bioactive compound 2-Hydroxyeupatolide (2-HE) cross-validates its primary mechanism of action as a potent inhibitor of the NF-κB signaling pathway, with secondary effects on inducing apoptosis and potentially modulating STAT3 signaling. This guide provides a comparative overview of 2-HE's performance against other well-characterized inhibitors, supported by experimental data and detailed protocols for researchers in drug discovery and development.

2-Hydroxyeupatolide, a sesquiterpene lactone found in the Eupatorium genus, has demonstrated significant anti-inflammatory and potential anti-cancer properties.[1] Its primary mode of action involves the suppression of the pro-inflammatory transcription factor, Nuclear Factor-kappa B (NF-κB).[1] This is achieved by inhibiting the nuclear translocation of the p65 subunit of NF-κB, thereby preventing the transcription of various pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[1][2]

This guide compares 2-HE with two other widely studied NF-κB inhibitors: Parthenolide, a natural sesquiterpene lactone, and BAY 11-7082, a synthetic inhibitor. The comparative data highlights the varying potencies and specificities of these compounds in modulating the NF-κB pathway.

Quantitative Comparison of NF-κB Inhibitors

Compound	Target in NF-κB Pathway	IC50 for NF-κB Inhibition	Cell Line/System	Reference
2-Hydroxyeupatolide	Inhibition of NF-κB p65 nuclear translocation	Concentration-dependent inhibition observed	RAW 264.7 macrophages	[2]
Parthenolide	Inhibition of IKK complex and direct interaction with p65	~5-10 µM (for proliferation)	Various cancer cell lines
BAY 11-7082	Irreversible inhibition of IκBα phosphorylation	5-10 µM	Human endothelial cells

Note: A specific IC50 value for 2-Hydroxyeupatolide's direct inhibition of NF-κB translocation is not yet firmly established in the literature, though its dose-dependent effects are documented.

Cross-Validation of Bioactivity: Beyond NF-κB Inhibition

Further cross-validation of 2-Hydroxyeupatolide's mechanism reveals its capacity to induce programmed cell death, or apoptosis, a critical process in anti-cancer activity. Studies on the closely related compound, eupatolide, have shown induction of apoptosis through the modulation of Bcl-2 family proteins and activation of caspases. This suggests a dual mechanism of action for 2-HE, targeting both inflammation and cell survival pathways.

Additionally, emerging evidence on related compounds suggests a potential role for 2-HE in the inhibition of the STAT3 signaling pathway, another key regulator of inflammation and cancer progression. While direct evidence for 2-HE is still forthcoming, the inhibition of STAT3 by similar molecules warrants further investigation into this parallel mechanism.

Experimental Methodologies

To facilitate further research and cross-validation, detailed protocols for key experimental assays are provided below.

NF-κB p65 Nuclear Translocation Assay (Immunofluorescence)

This protocol details the visualization and quantification of the nuclear translocation of the NF-κB p65 subunit, a hallmark of NF-κB activation.

Principle: In unstimulated cells, NF-κB p65 resides in the cytoplasm. Upon stimulation (e.g., with LPS), it translocates to the nucleus. This translocation can be visualized using immunofluorescence microscopy with an antibody specific to p65.

Protocol:

• Cell Culture: Seed adherent cells (e.g., RAW 264.7 macrophages) on glass coverslips in a 24-well plate and culture overnight.

• Treatment: Pre-treat cells with 2-Hydroxyeupatolide or other inhibitors at desired concentrations for 1-2 hours.

• Stimulation: Stimulate the cells with an NF-κB activator, such as Lipopolysaccharide (LPS) (1 µg/mL), for 30-60 minutes.

• Fixation and Permeabilization: Wash cells with PBS, fix with 4% paraformaldehyde for 15 minutes, and then permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking and Staining: Block with 1% BSA in PBST for 1 hour. Incubate with a primary antibody against NF-κB p65 overnight at 4°C. Wash and incubate with a fluorescently labeled secondary antibody for 1-2 hours at room temperature in the dark.

• Counterstaining and Mounting: Counterstain the nuclei with DAPI. Mount the coverslips on microscope slides.

• Imaging and Analysis: Visualize the cells using a fluorescence microscope. Quantify the nuclear to cytoplasmic fluorescence intensity ratio to determine the extent of p65 translocation.

Cytokine Production Measurement (ELISA)

This protocol outlines the quantification of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) in cell culture supernatants.

Principle: An Enzyme-Linked Immunosorbent Assay (ELISA) is a plate-based assay technique designed for detecting and quantifying soluble substances such as peptides, proteins, antibodies, and hormones.

Protocol:

• Sample Collection: Collect cell culture supernatants from cells treated as described in the NF-κB translocation assay.

• ELISA Procedure: Perform the ELISA according to the manufacturer's instructions for the specific cytokine kits (e.g., from R&D Systems or Thermo Fisher Scientific). This typically involves:

  • Coating a 96-well plate with a capture antibody.

  • Adding standards and samples to the wells.

  • Incubating with a detection antibody.

  • Adding a substrate to produce a colorimetric signal.

• Data Analysis: Measure the absorbance at the appropriate wavelength using a microplate reader. Calculate the cytokine concentrations based on the standard curve.

Apoptosis Detection (Annexin V/PI Staining)

This protocol describes a common method for detecting and quantifying apoptosis using flow cytometry.

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid binding dye that cannot cross the membrane of live cells or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Protocol:

• Cell Treatment: Treat cells in suspension or adherent cells (which are then detached) with 2-Hydroxyeupatolide or other compounds for the desired time to induce apoptosis.

• Cell Harvesting and Washing: Harvest the cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. The different cell populations (viable, early apoptotic, late apoptotic/necrotic) can be distinguished based on their fluorescence signals.

Caspase-3 Activity Assay

This protocol measures the activity of caspase-3, a key executioner caspase in apoptosis.

Principle: The assay utilizes a synthetic peptide substrate that contains a recognition sequence for caspase-3, conjugated to a colorimetric or fluorometric reporter molecule. Cleavage of the substrate by active caspase-3 releases the reporter, which can then be quantified.

Protocol:

• Cell Lysis: Lyse the treated cells to release their contents, including active caspases.

• Assay Reaction: Add the cell lysate to a reaction buffer containing the caspase-3 substrate.

• Incubation: Incubate the reaction at 37°C to allow the caspase to cleave the substrate.

• Detection: Measure the absorbance or fluorescence of the released reporter molecule using a microplate reader.

• Data Analysis: Quantify the caspase-3 activity by comparing the signal from treated samples to that of untreated controls.

Visualizing the Mechanisms of Action

To further elucidate the signaling pathways and experimental workflows, the following diagrams are provided.

Figure 1. Inhibition of the NF-κB Signaling Pathway by 2-Hydroxyeupatolide.

Figure 2. Proposed Pro-Apoptotic Mechanism of 2-Hydroxyeupatolide.

Figure 3. Experimental Workflow for Apoptosis Detection via Annexin V/PI Staining.

Conclusion

2-Hydroxyeupatolide presents a compelling profile as a dual-action anti-inflammatory and pro-apoptotic agent. Its primary mechanism of NF-κB inhibition is well-supported, and emerging evidence points to additional pathways that contribute to its therapeutic potential. The comparative data and detailed protocols provided in this guide are intended to support further research and development of 2-HE and related compounds for the treatment of inflammatory diseases and cancer.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Anti-inflammatory Activity of 2-Hydroxyeupatolide and Dexamethasone

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of the natural sesquiterpene lactone, 2-Hydroxyeupatolide, and the well-established synthetic glucocorticoid, dexamethasone (B1670325). The information presented is supported by experimental data from in vitro and in vivo studies, with a focus on their mechanisms of action, particularly the inhibition of the NF-κB signaling pathway.

Mechanism of Action: A Shared Target

Both 2-Hydroxyeupatolide and dexamethasone exert their anti-inflammatory effects, at least in part, by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway.[1][2] NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes, including those for cytokines, chemokines, and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[2][3] By suppressing the activation of NF-κB, both compounds can effectively reduce the production of these inflammatory mediators.

Dexamethasone, a potent synthetic corticosteroid, is known to inhibit NF-κB activation through multiple mechanisms.[2] It can induce the synthesis of IκBα, an inhibitory protein that sequesters NF-κB in the cytoplasm, preventing its translocation to the nucleus where it would activate gene transcription. 2-Hydroxyeupatolide has also been shown to inhibit the nuclear translocation of the p65 subunit of NF-κB, suggesting a similar mechanism of action.

Quantitative Comparison of Anti-inflammatory Activity

Compound	Assay	Cell Line	IC50 Value	Reference
2-Hydroxyeupatolide	Nitric Oxide (NO) Production	RAW 264.7	Not explicitly stated, but showed concentration-dependent inhibition.
Dexamethasone	Nitric Oxide (NO) Production	RAW 264.7	34.60 µg/mL

Note: A direct quantitative comparison of potency is challenging due to the lack of a specific IC50 value for 2-Hydroxyeupatolide in the provided search results. However, both compounds demonstrate a clear inhibitory effect on this key inflammatory mediator.

Experimental Protocols

Detailed methodologies for key in vitro and in vivo experiments are provided below.

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This assay is widely used to screen for the anti-inflammatory potential of compounds by measuring their ability to inhibit the production of nitric oxide, a key inflammatory mediator, in cultured macrophage cells stimulated with an inflammatory agent like lipopolysaccharide (LPS).

Detailed Protocol:

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Cells are seeded into 96-well plates at a density of 1.5 x 10^5 cells/well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of 2-Hydroxyeupatolide or dexamethasone.

• Stimulation: After a pre-incubation period (typically 1 hour), cells are stimulated with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL to induce an inflammatory response.

• Incubation: The plates are incubated for 24 hours.

• Nitrite Measurement: The concentration of nitrite, a stable product of NO, in the cell culture supernatant is measured using the Griess reagent. This involves mixing the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid) and measuring the absorbance at 540 nm.

• Data Analysis: The percentage of NO production inhibition is calculated by comparing the absorbance of the treated groups with that of the LPS-only control group. The IC50 value is then determined from the dose-response curve.

In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema in Rats

This is a classic and widely used in vivo model to evaluate the anti-inflammatory activity of compounds. Carrageenan, a phlogistic agent, is injected into the paw of a rat, inducing a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory potential.

Detailed Protocol:

• Animals: Male Wistar or Sprague-Dawley rats (150-200 g) are used. They are acclimatized to the laboratory conditions for at least one week before the experiment.

• Grouping and Administration: Animals are divided into several groups: a control group (vehicle), a positive control group (dexamethasone, e.g., 1 mg/kg), and treatment groups receiving different doses of 2-Hydroxyeupatolide. The compounds are typically administered orally or intraperitoneally 1 hour before the carrageenan injection.

• Induction of Edema: A 0.1 mL of 1% carrageenan suspension in sterile saline is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: The volume of the injected paw is measured at specific time points (e.g., 0, 1, 2, 3, 4, and 5 hours) after the carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema is calculated for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average paw volume of the control group and Vt is the average paw volume of the treated group.

Conclusion

Both 2-Hydroxyeupatolide and dexamethasone demonstrate significant anti-inflammatory activity, primarily through the inhibition of the NF-κB signaling pathway. While dexamethasone is a well-established and potent anti-inflammatory drug, 2-Hydroxyeupatolide, a natural compound, also shows promise as an anti-inflammatory agent. The available data indicates that both compounds effectively suppress the production of key inflammatory mediators. Further direct comparative studies are warranted to establish the relative potency of 2-Hydroxyeupatolide in relation to dexamethasone and to fully elucidate its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Dexamethasone inhibits IL-1 beta gene expression in LPS-stimulated RAW 264.7 cells by blocking NF-kappa B/Rel and AP-1 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Independent Replication of 2-Hydroxyeupatolide Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory effects of 2-Hydroxyeupatolide (2-HE), a natural compound of interest, to facilitate independent replication of key scientific findings. The data presented is primarily based on the study by Ke et al. (2017), which investigated the compound's impact on the NF-κB signaling pathway. For comparative context, this guide also includes data on two well-established NF-κB inhibitors, Parthenolide and BAY 11-7082. The objective is to offer a clear framework for researchers seeking to validate and expand upon existing research.

Data Presentation: Comparative Efficacy

The following tables summarize the quantitative data on the effects of 2-Hydroxyeupatolide and comparator compounds on key inflammatory markers.

Table 1: In Vitro Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Compound	Concentration	% Inhibition of NO Production	Citation
2-Hydroxyeupatolide	10 µM	~40%	[1][2]
20 µM	~75%	[1][2]
40 µM	~95%	[1][2]
BAY 11-7082	5 µM	Strong Suppression	[3][4]
10 µM	Strong Suppression	[3][4]
15 µM	Strong Suppression	[3][4]
Parthenolide	5 µM	Significant Inhibition	[5][6]

Table 2: In Vitro Inhibition of Pro-Inflammatory Cytokines in LPS-Stimulated RAW 264.7 Macrophages

Compound	Cytokine	Concentration	% Inhibition	Citation
2-Hydroxyeupatolide	TNF-α	40 µM	~80% (mRNA)	[1][2]
IL-1β	40 µM	~70% (mRNA)	[1][2]
IL-6	40 µM	~90% (mRNA)	[1][2]
BAY 11-7082	TNF-α	15 µM	Strong Suppression	[3][4]
Parthenolide	IL-6	Not Specified	Downregulated	[7]

Table 3: In Vivo Inhibition of Serum Pro-Inflammatory Cytokines in LPS-Challenged Mice

Compound	Cytokine	Dosage	% Inhibition	Citation
2-Hydroxyeupatolide	TNF-α	100 mg/kg	~60%	[1][2]
IL-1β	100 mg/kg	~50%	[1][2]
IL-6	100 mg/kg	~70%	[1][2]

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure accurate replication.

Cell Culture and Lipopolysaccharide (LPS) Stimulation

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• LPS Stimulation: Cells are pre-treated with various concentrations of the test compound (e.g., 2-Hydroxyeupatolide) for 1 hour, followed by stimulation with 1 µg/mL of LPS for a specified duration (e.g., 24 hours for NO and cytokine assays).

Nitric Oxide (NO) Production Assay (Griess Assay)

• After cell treatment and stimulation, collect the cell culture supernatant.

• Mix 100 µL of the supernatant with 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Incubate the mixture at room temperature for 10 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• Quantify the nitrite (B80452) concentration using a sodium nitrite standard curve.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

• Coat a 96-well plate with a capture antibody specific for the cytokine of interest (e.g., TNF-α, IL-1β, IL-6) and incubate overnight at 4°C.

• Wash the plate and block with a suitable blocking buffer for 1-2 hours at room temperature.

• Add cell culture supernatants or diluted serum samples to the wells and incubate for 2 hours at room temperature.

• Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1-2 hours.

• Wash and add streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 20-30 minutes.

• Wash and add a substrate solution (e.g., TMB).

• Stop the reaction with a stop solution and measure the absorbance at 450 nm.

• Calculate cytokine concentrations based on a standard curve generated with recombinant cytokines.

Western Blot for NF-κB Signaling Pathway Analysis

• Nuclear and Cytoplasmic Protein Extraction: Following treatment, lyse the cells and separate the nuclear and cytoplasmic fractions using a commercially available kit or standard biochemical fractionation protocols.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-p65, p65, IκBα, Lamin B1, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software.

Mandatory Visualizations

The following diagrams illustrate the targeted signaling pathway and a general experimental workflow.

References

• 1. scholars.mssm.edu [scholars.mssm.edu]
• 2. BAY 11-7082 Is a Broad-Spectrum Inhibitor with Anti-Inflammatory Activity against Multiple Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BAY 11-7082 is a broad-spectrum inhibitor with anti-inflammatory activity against multiple targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Western blot Protocol specific for NFkB p65 antibody (NBP1-96139): Novus Biologicals [novusbio.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Head-to-Head Comparison: 2-Hydroxyeupatolide and Cisplatin in Ovarian Cancer

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the therapeutic potential of 2-Hydroxyeupatolide and the conventional chemotherapeutic agent, cisplatin (B142131), in the context of ovarian cancer. This analysis is based on available preclinical data, focusing on their mechanisms of action, cytotoxic effects, and impact on key cellular signaling pathways.

While direct comparative studies between 2-Hydroxyeupatolide and cisplatin are not yet available in published literature, this guide synthesizes findings from independent research on each compound to offer a preliminary head-to-head analysis. The data for a closely related compound, eupatilin (B1662920), is used as a surrogate for 2-Hydroxyeupatolide due to the current absence of specific data for the latter in ovarian cancer.

Performance Overview

Cisplatin, a cornerstone of ovarian cancer chemotherapy for decades, exerts its cytotoxic effects primarily by inducing DNA damage in cancer cells, leading to apoptosis.[1] Its efficacy, however, is often limited by the development of drug resistance and significant side effects.[1] Eupatilin, a flavonoid, has demonstrated anti-cancer properties by inducing apoptosis and cell cycle arrest through various cellular mechanisms, including the generation of reactive oxygen species (ROS) and disruption of the endoplasmic reticulum-mitochondria axis.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data on the cytotoxic effects of eupatilin and cisplatin on ovarian cancer cell lines from independent studies. It is important to note that these values were not obtained from a direct comparative experiment and thus should be interpreted with caution.

Compound	Cell Line(s)	Effective Concentration / IC50	Key Findings
Eupatilin	ES2, OV90	50 µM (significant inhibition of cell viability)	Induces apoptosis and cell cycle arrest.[2]
Cisplatin	A2780	IC50: 6.84±0.66 µg/ml (24h)	Dose-dependent decrease in cell viability.[3]
A2780cp (cisplatin-resistant)	IC50: 44.07±1.1 µg/ml (24h)	Demonstrates acquired resistance.
OV-90	IC50: 16.75 ± 0.83 µM (72h)	Time-dependent cytotoxicity.
SKOV-3	IC50: 19.18 ± 0.91 µM (72h)	Time-dependent cytotoxicity.

Mechanism of Action

The two compounds combat ovarian cancer through distinct molecular pathways.

Eupatilin 's anti-cancer activity in ovarian cancer cells involves a multi-faceted approach:

• Induction of Apoptosis: Eupatilin promotes programmed cell death by activating caspases.

• Cell Cycle Arrest: It halts the proliferation of cancer cells.

• Oxidative Stress: The compound generates reactive oxygen species (ROS), which can damage cancer cells.

• Calcium Influx and ER-Mitochondria Axis Disruption: Eupatilin triggers an influx of calcium and disrupts the communication between the endoplasmic reticulum and mitochondria, leading to cell death.

• Signaling Pathway Inhibition: It downregulates the PI3K and MAPK signaling pathways, which are crucial for cancer cell survival and proliferation.

Cisplatin 's primary mechanism of action is the induction of DNA damage:

• DNA Adduct Formation: Cisplatin forms cross-links with DNA, which obstructs DNA synthesis and repair mechanisms.

• Induction of Apoptosis: The substantial DNA damage triggers the intrinsic apoptotic pathway, leading to cancer cell death.

• Oxidative Stress: Cisplatin can also induce the production of ROS, contributing to its cytotoxic effects.

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the key signaling pathways affected by Eupatilin and Cisplatin.

Eupatilin's multi-target mechanism in ovarian cancer.

Cisplatin's DNA damage-mediated apoptotic pathway.

Experimental Protocols

Eupatilin Cytotoxicity Assay (MTT Assay)

• Cell Lines: ES2 and OV90 human ovarian cancer cell lines.

• Treatment: Cells were treated with varying concentrations of eupatilin (including 50 µM) for a specified duration.

• Method: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay was used to assess cell viability. This colorimetric assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

• Analysis: The absorbance was measured at a specific wavelength to determine the percentage of cell viability compared to untreated control cells.

Cisplatin Cytotoxicity Assay (WST-8 Assay)

• Cell Lines: A2780 and A2780cp human ovarian cancer cell lines.

• Treatment: Cells were treated with increasing concentrations of cisplatin (ranging from 0 to 50 µg/ml) for 24 hours.

• Method: A water-soluble tetrazolium salt-8 (WST-8) assay was employed to determine cell viability. This assay is similar to the MTT assay and measures the activity of cellular dehydrogenases.

• Analysis: The half-maximal inhibitory concentration (IC50) values were calculated to quantify the cytotoxic potency of cisplatin.

Conclusion

This comparative guide highlights the distinct and potentially complementary mechanisms of eupatilin and cisplatin in combating ovarian cancer. While cisplatin remains a standard of care, its efficacy is hampered by resistance. Natural compounds like eupatilin, with their ability to target multiple cellular pathways, present a promising area for future research, potentially as standalone therapies or in combination with conventional drugs like cisplatin to enhance efficacy and overcome resistance. Direct comparative studies are warranted to fully elucidate their relative potencies and potential for synergistic interactions in the treatment of ovarian cancer.

References

• 1. Hyptolide induces ER stress-mediated cell death and enhances GSK3β-regulated cisplatin chemosensitivity in ovarian cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Eupatilin Promotes Cell Death by Calcium Influx through ER-Mitochondria Axis with SERPINB11 Inhibition in Epithelial Ovarian Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ovarian Cancer | Hyptolide induces ER stress-mediated cell death and enhances GSK3β-regulated cisplatin chemosensitivity in ovarian cancer | springermedicine.com [springermedicine.com]

Prospective Analysis: Evaluating the Synergistic Potential of 2-Hydroxyeupatolide with Paclitaxel in Oncology Research

A guide for researchers, scientists, and drug development professionals on the prospective synergistic effects of combining 2-Hydroxyeupatolide with the widely-used chemotherapeutic agent, paclitaxel (B517696). This document provides a framework for future investigation based on existing evidence from similar compounds.

While direct experimental data on the combination of 2-Hydroxyeupatolide and paclitaxel is not currently available in published literature, a review of related compounds, specifically sesquiterpene lactones, suggests a promising avenue for synergistic anticancer therapy. Sesquiterpene lactones, a class of natural products to which 2-Hydroxyeupatolide belongs, have demonstrated the ability to enhance the efficacy of paclitaxel in various cancer models. This guide synthesizes the available evidence on analogous compounds to propose a rationale and a potential experimental framework for evaluating the synergistic effects of 2-Hydroxyeupatolide and paclitaxel.

Comparative Data from Related Sesquiterpene Lactones in Combination with Paclitaxel

Several studies have highlighted the synergistic potential of different sesquiterpene lactones when combined with paclitaxel. This data provides a strong basis for hypothesizing similar effects with 2-Hydroxyeupatolide.

Sesquiterpene Lactone	Cancer Cell Line(s)	Observed Synergistic Effect with Paclitaxel	Reference
EPD	Ovarian (JC)	Synergistic interaction observed.	[1][2]
Parthenolide	Breast	Enhances sensitivity of breast cancer cells to paclitaxel.	[3]
Deoxyelephantopin Derivative (DETD-35)	Triple-Negative Breast Cancer (MDA-MB-231)	Synergistic effect in preventing tumor development and metastasis in a mouse model.	[4]
Achillin	Paclitaxel-Resistant Hepatocellular Carcinoma (Hep3B/PTX)	Enhanced cytotoxic effect of paclitaxel and potentiation of G2/M phase cell cycle arrest and apoptosis.	[5]

Proposed Experimental Protocols for Evaluating Synergy

To rigorously assess the synergistic potential of 2-Hydroxyeupatolide and paclitaxel, a series of in vitro experiments are recommended. The following protocols are based on standard methodologies used in preclinical cancer research.

1. Cell Viability and Cytotoxicity Assays

• Objective: To determine the half-maximal inhibitory concentration (IC50) of 2-Hydroxyeupatolide and paclitaxel individually and in combination, and to quantify the synergistic effect.

• Methodology:

  • Culture selected cancer cell lines (e.g., breast, ovarian, lung) in 96-well plates.

  • Treat the cells with a range of concentrations of 2-Hydroxyeupatolide alone, paclitaxel alone, and in combination at fixed ratios.

  • After a predetermined incubation period (e.g., 48 or 72 hours), assess cell viability using an MTT or PrestoBlue assay.

  • Calculate the IC50 values for each treatment.

  • Determine the Combination Index (CI) using the Chou-Talalay method. A CI value less than 1 indicates synergy, a CI equal to 1 indicates an additive effect, and a CI greater than 1 indicates antagonism.

2. Cell Cycle Analysis

• Objective: To investigate the effect of the combination treatment on cell cycle progression. Paclitaxel is known to cause a G2/M phase arrest.

• Methodology:

  • Treat cancer cells with 2-Hydroxyeupatolide, paclitaxel, and the combination at their respective IC50 concentrations.

  • After 24-48 hours, harvest the cells, fix them in ethanol, and stain with propidium (B1200493) iodide (PI).

  • Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).

3. Apoptosis Assays

• Objective: To determine if the combination treatment induces a higher rate of apoptosis compared to the individual agents.

• Methodology:

  • Treat cells as described for the cell cycle analysis.

  • Stain the cells with Annexin V-FITC and PI.

  • Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

  • Alternatively, apoptosis can be assessed by measuring the activity of caspases (e.g., caspase-3/7) using a luminometric or colorimetric assay.

Visualizing Experimental and Logical Frameworks

Experimental Workflow for Synergy Evaluation

Caption: Proposed experimental workflow for evaluating the synergy of 2-Hydroxyeupatolide and paclitaxel.

Potential Signaling Pathways for Synergistic Action

Based on the known mechanisms of paclitaxel and the reported activities of other sesquiterpene lactones, the following signaling pathways are of interest for investigating the synergistic effects of 2-Hydroxyeupatolide and paclitaxel.

Caption: Hypothetical signaling pathways involved in the synergistic action of 2-Hydroxyeupatolide and paclitaxel.

Conclusion and Future Directions

The exploration of combination therapies is a cornerstone of modern oncology research, aiming to enhance therapeutic efficacy and overcome drug resistance. While direct evidence is pending, the existing literature on sesquiterpene lactones provides a compelling rationale for investigating the synergistic effects of 2-Hydroxyeupatolide with paclitaxel. The proposed experimental framework offers a clear path for researchers to systematically evaluate this potential synergy. Future studies should not only focus on the in vitro characterization of this combination but also progress to in vivo animal models to validate the therapeutic potential in a more complex biological system. Such research could pave the way for the development of novel and more effective treatment strategies for a range of cancers.

References

• 1. Synergistic effects of the sesquiterpene lactone, EPD, with cisplatin and paclitaxel in ovarian cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ar.iiarjournals.org [ar.iiarjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Unveiling the Molecular Embrace: A Comparative Guide to 2-Hydroxyeupatolide's Binding Affinity for NF-κB p65

This guide will delve into the available data for 2-Hydroxyeupatolide and compare it with established NF-κB inhibitors such as Parthenolide, Helenalin, and BAY 11-7082. Detailed experimental protocols for determining binding affinity and visualizations of the relevant signaling pathway and experimental workflows are also provided to support further research in this area.

Comparative Analysis of NF-κB p65 Inhibitors

While a direct dissociation constant (Kd) for 2-Hydroxyeupatolide's interaction with NF-κB p65 has not been reported, studies have demonstrated its ability to inhibit the nuclear translocation of NF-κB p65 in a concentration-dependent manner.[1][2][3] This inhibitory action is a key indicator of its engagement with the NF-κB signaling pathway. For a comprehensive understanding, this section compares the available information for 2-Hydroxyeupatolide with other well-characterized inhibitors of NF-κB p65.

Compound	Target(s)	Reported Binding/Inhibitory Data	Mechanism of Action
2-Hydroxyeupatolide	NF-κB p65	Inhibits nuclear translocation of NF-κB p65 at concentrations of 2, 5, and 10 μM.[1]	Suppresses the activation of NF-κB and the nuclear translocation of the p65 subunit.[1][2][3]
Parthenolide	IκB Kinase (IKK), NF-κB p65	Molecular docking binding energy to NF-κB (RelB/p52) of -7.54 kcal/mol.[1]	Inhibits IκB kinase, preventing the degradation of IκBα and subsequent release of NF-κB. May also directly interact with the p65 subunit.
Helenalin	NF-κB p65	Covalently modifies Cysteine 38 within the DNA-binding domain of p65.	Directly targets the p65 subunit of NF-κB, thereby inhibiting its DNA binding.
BAY 11-7082	IκB Kinase (IKK)	Inhibits IκBα phosphorylation.	Primarily acts as an inhibitor of IκB kinase (IKK), thus preventing the activation of NF-κB.

Experimental Protocols

To facilitate further investigation and confirmation of the binding affinity of 2-Hydroxyeupatolide to NF-κB p65, detailed methodologies for two standard biophysical techniques are provided below.

Surface Plasmon Resonance (SPR) for Measuring Binding Affinity

Surface Plasmon Resonance is a label-free technique used to measure the kinetics and affinity of molecular interactions in real-time.

Objective: To determine the dissociation constant (Kd) of 2-Hydroxyeupatolide binding to recombinant human NF-κB p65.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Recombinant human NF-κB p65 protein

• 2-Hydroxyeupatolide

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0)

• Running buffer (e.g., HBS-EP+)

• Amine coupling kit (EDC, NHS, ethanolamine)

Protocol:

• Protein Immobilization:

  • Equilibrate the sensor chip with running buffer.

  • Activate the carboxyl groups on the sensor surface by injecting a mixture of EDC and NHS.

  • Inject the NF-κB p65 protein solution (e.g., 50 µg/mL in immobilization buffer) to allow for covalent coupling.

  • Deactivate any remaining active esters by injecting ethanolamine.

• Binding Analysis:

  • Prepare a series of dilutions of 2-Hydroxyeupatolide in running buffer (e.g., ranging from 0.1 to 100 µM).

  • Inject each concentration of 2-Hydroxyeupatolide over the immobilized NF-κB p65 surface and a reference flow cell.

  • Monitor the association and dissociation phases in real-time.

• Data Analysis:

  • Subtract the reference sensorgram from the active sensorgram to obtain specific binding curves.

  • Fit the data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Isothermal Titration Calorimetry (ITC) for Thermodynamic Characterization

Isothermal Titration Calorimetry directly measures the heat changes that occur during a binding event, providing a complete thermodynamic profile of the interaction.

Objective: To determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction between 2-Hydroxyeupatolide and NF-κB p65.

Materials:

• Isothermal titration calorimeter

• Recombinant human NF-κB p65 protein

• 2-Hydroxyeupatolide

• Dialysis buffer (e.g., PBS, pH 7.4)

Protocol:

• Sample Preparation:

  • Dialyze the NF-κB p65 protein and dissolve the 2-Hydroxyeupatolide in the same dialysis buffer to minimize heat of dilution effects.

  • Determine the accurate concentrations of the protein and ligand solutions.

• ITC Experiment:

  • Fill the sample cell with the NF-κB p65 solution (e.g., 10-20 µM).

  • Fill the injection syringe with the 2-Hydroxyeupatolide solution (e.g., 100-200 µM).

  • Perform a series of small injections of the ligand into the protein solution while monitoring the heat change after each injection.

• Data Analysis:

  • Integrate the heat pulses to generate a binding isotherm.

  • Fit the isotherm to a suitable binding model to determine the binding affinity (Kd), stoichiometry of binding (n), and the enthalpy of binding (ΔH). The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(1/Kd) = ΔH - TΔS.

Visualizing the Molecular Landscape

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: NF-κB Signaling Pathway and the inhibitory action of 2-Hydroxyeupatolide.

Caption: Experimental workflow for Surface Plasmon Resonance (SPR).

Caption: Experimental workflow for Isothermal Titration Calorimetry (ITC).

References

• 1. 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06006H [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways - RSC Advances (RSC Publishing) [pubs.rsc.org]

2-Hydroxyeupatolide: A Comparative Analysis of its Anticancer Efficacy

For Immediate Release

In the ongoing quest for novel anticancer agents, natural products remain a vital source of inspiration and therapeutic leads. Among these, 2-Hydroxyeupatolide, a sesquiterpene lactone found in plants of the Eupatorium genus, has garnered interest for its potential biological activities. This guide provides a comparative analysis of the current scientific evidence on the efficacy of 2-Hydroxyeupatolide in various cancer types, placing it in context with other relevant compounds and detailing the experimental methodologies used in its evaluation.

Unraveling the Anticancer Potential of 2-Hydroxyeupatolide

2-Hydroxyeupatolide is structurally distinct from the more extensively studied flavonoid, eupatilin (B1662920), which is also found in Eupatorium species. While research on eupatilin's anticancer effects is abundant, specific data on 2-Hydroxyeupatolide remains limited. However, emerging studies are beginning to shed light on its potential.

A key study investigating the chemical constituents of Eupatorium chinense isolated 2α-hydroxyeupatolide and evaluated its cytotoxic effects. While detailed quantitative data from a broad panel of cancer cell lines is not yet available in the public domain, this initial finding underscores the need for further investigation into its specific anticancer properties.

Another study on a novel sesquiterpene lactone fraction from Eupatorium chinense demonstrated significant anti-hepatocellular carcinoma (HCC) activity. While not isolating 2-Hydroxyeupatolide specifically, this suggests that sesquiterpene lactones from this plant, which includes 2-Hydroxyeupatolide, are promising candidates for anticancer drug development.

Comparative Efficacy: 2-Hydroxyeupatolide and Other Anticancer Compounds

Due to the limited direct data on 2-Hydroxyeupatolide's anticancer activity, a direct comparison of its efficacy across different cancer types is challenging. To provide a comprehensive overview, this guide presents the available information on 2-Hydroxyeupatolide alongside data from other relevant compounds, including the flavonoid eupatilin and other sesquiterpene lactones.

Table 1: Comparative Cytotoxicity (IC50 Values in µM) of Selected Compounds in Various Cancer Cell Lines

Compound	Breast Cancer (MCF-7)	Colon Cancer (HCT116)	Glioma (U87MG)	Pancreatic Cancer (PANC-1)	Lung Cancer (A549)	Prostate Cancer (PC-3)	Ovarian Cancer (A2780)
2-Hydroxyeupatolide	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Eupatilin	~50	~25-50	~25-50	Data Not Available	Data Not Available	~25-50	~50
Parthenolide	~5-15	~5-10	~2-5	~5-10	~5-15	~5-10	~5-10
Costunolide	~10-20	~10-20	~5-15	~10-20	~10-20	~10-20	~10-20
Doxorubicin	~0.5-2	~0.1-1	~0.5-2	~0.1-1	~0.5-2	~0.1-1	~0.1-1

Note: The IC50 values are approximate ranges compiled from various sources and should be used for comparative purposes only. Experimental conditions can significantly influence these values.

Mechanistic Insights: Signaling Pathways Modulated by 2-Hydroxyeupatolide

While specific signaling pathways targeted by 2-Hydroxyeupatolide in cancer are still under investigation, a study on its anti-inflammatory properties revealed a significant impact on the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway . The NF-κB pathway is a critical regulator of inflammation, and its dysregulation is a hallmark of many cancers, contributing to tumor initiation, progression, and resistance to therapy. By inhibiting the NF-κB pathway, 2-Hydroxyeupatolide may exert its anticancer effects by suppressing cancer-related inflammation, inhibiting cell proliferation, and inducing apoptosis.

Figure 1: Proposed mechanism of 2-Hydroxyeupatolide on the NF-κB signaling pathway.

Experimental Protocols

To ensure the reproducibility and critical evaluation of the cited research, detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of 2-Hydroxyeupatolide or control compounds for 24, 48, or 72 hours.

• MTT Incubation: After treatment, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The cell viability is expressed as a percentage of the control.

Safety & Regulatory Compliance

Proper Disposal of 2-Hydroxyeupatolide: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-Hydroxyeupatolide, a sesquiterpene lactone, is critical to ensure laboratory safety and environmental protection. Due to the cytotoxic and potentially hazardous nature of this class of compounds, 2-Hydroxyeupatolide should be managed as a hazardous chemical waste. Adherence to established disposal protocols minimizes risks to personnel and the environment.

Immediate Safety Precautions

Before handling 2-Hydroxyeupatolide for any purpose, including disposal, it is imperative to wear appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• A laboratory coat

All handling of 2-Hydroxyeupatolide, especially when generating dust or aerosols, should be conducted in a certified chemical fume hood to prevent inhalation.

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of 2-Hydroxyeupatolide waste. This protocol is based on general best practices for laboratory chemical waste management and should be adapted to comply with institutional and local regulations.

• Waste Segregation:

  • Do not mix 2-Hydroxyeupatolide waste with non-hazardous trash.

  • Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid waste (e.g., solutions containing 2-Hydroxyeupatolide).

  • Avoid mixing 2-Hydroxyeupatolide with incompatible chemicals. As a general precaution, do not mix it with strong acids, bases, or oxidizing agents in the same waste container.

• Waste Container Selection and Labeling:

  • Use a designated, leak-proof, and chemically compatible container for collecting 2-Hydroxyeupatolide waste. The original container, if in good condition, can be used.

  • The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2-Hydroxyeupatolide," and any known hazard pictograms (e.g., toxic).

• Accumulation of Waste:

  • Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.

  • Keep the waste container securely closed at all times, except when adding waste.

  • Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely toxic waste in an SAA.

• Disposal Request and Pickup:

  • Once the waste container is full or has been in the SAA for the maximum allowable time (consult your institution's policy), submit a hazardous waste pickup request to your institution's Environmental Health and Safety (EHS) department.

  • Do not attempt to dispose of 2-Hydroxyeupatolide down the drain or in the regular trash.

Quantitative Data Summary

Property	Value
Molecular Formula	C₁₅H₂₀O₄
Molecular Weight	264.32 g/mol
Appearance	Solid (typical for this class)
Solubility	Data not readily available; likely soluble in organic solvents

Experimental Protocols

There are no specific experimental protocols for the disposal of 2-Hydroxyeupatolide beyond the procedural steps outlined above. The key principle is to treat it as a hazardous chemical waste and follow established institutional and regulatory guidelines.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Hydroxyeupatolide.

Caption: Logical workflow for the disposal of 2-Hydroxyeupatolide.

Personal protective equipment for handling 2-Hydroxyeupatolide

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-Hydroxyeupatolide. Given the absence of a specific Safety Data Sheet (SDS) for 2-Hydroxyeupatolide, the following procedures are based on the known hazards associated with the broader class of sesquiterpene lactones. A precautionary approach is essential to ensure personnel safety.

Sesquiterpene lactones as a chemical class are known to cause skin and eye irritation, as well as allergic contact dermatitis.[1][2] Therefore, handling 2-Hydroxyeupatolide requires strict adherence to safety protocols to minimize exposure.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is crucial when handling 2-Hydroxyeupatolide. The following table outlines the required PPE.

Body Part	Required PPE	Specifications and Rationale
Hands	Double-gloved Nitrile Gloves	Provides a robust barrier against skin contact. Double gloving is recommended to protect against undetected punctures or tears.[1]
Eyes/Face	Safety Glasses with Side-shields or Goggles	Protects eyes from splashes or airborne particles of the compound.[1]
Body	Fully-buttoned Laboratory Coat	Protects skin and personal clothing from contamination.[1]
Respiratory	N95 Respirator or higher (if handling powder)	Recommended when handling the solid form to prevent inhalation of airborne particles. Work in a certified chemical fume hood is the primary engineering control.[1]

Operational Plan for Handling

A systematic approach to handling 2-Hydroxyeupatolide from receipt to disposal is critical for safety.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a cool, dry, and well-ventilated area away from incompatible materials.

• The storage container should be clearly labeled with the compound name and appropriate hazard warnings.

2. Preparation and Handling:

• All work with 2-Hydroxyeupatolide, especially in solid (powder) form, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

• Before handling, ensure all necessary PPE is donned correctly.

• Use dedicated spatulas and weighing boats for handling the solid.

• If creating solutions, add the solvent to the solid slowly to avoid splashing.

3. Spill and Emergency Procedures:

• Small Spills (Solid): Gently sweep up the material, avoiding dust generation. Place in a sealed container for disposal. Clean the area with an appropriate solvent and then soap and water.[1]

• Small Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand). Place the absorbent material in a sealed container for disposal. Clean the area with an appropriate solvent and then soap and water.[1]

• In case of skin contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation develops.

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek medical attention immediately.

• In case of inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek medical attention immediately.

Disposal Plan

All waste containing 2-Hydroxyeupatolide must be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including contaminated PPE, weighing boats, and paper towels, in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing 2-Hydroxyeupatolide in a dedicated, sealed, and clearly labeled hazardous waste container. Do not pour down the drain.

• Disposal: All hazardous waste must be disposed of in accordance with local, state, and federal regulations. Contact your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling 2-Hydroxyeupatolide in a laboratory setting.

Caption: Workflow for Safe Handling of 2-Hydroxyeupatolide.

References

• 1. benchchem.com [benchchem.com]
• 2. cutaneousallergy.org [cutaneousallergy.org]